(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• CAS: 1195-12-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid: Structure, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bicyclo[2.2.1]heptane ring system, commonly known as the norbornane scaffold, is a rigid and structurally unique motif that has garnered significant interest in the fields of medicinal chemistry and materials science. Its constrained conformation provides a valuable tool for designing molecules with specific three-dimensional orientations, making it an attractive scaffold for the development of novel therapeutics. This guide provides an in-depth technical overview of a key derivative, (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, focusing on its precise chemical identity, stereospecific synthesis, and its emerging role in drug development.

PART 1: IUPAC Nomenclature and Structural Elucidation

A precise understanding of the molecule's name and structure is fundamental for unambiguous scientific communication. The IUPAC name (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid precisely defines its complex three-dimensional architecture.

Deconstructing the IUPAC Name

The name can be broken down into several components, each defining a specific structural feature[1]:

• bicyclo : This prefix indicates that the molecule contains two rings that share two or more common atoms.

• [2.2.1] : These numbers within the brackets describe the lengths of the bridges connecting the two bridgehead carbons. In this case, there are two bridges of two carbons each and one bridge of a single carbon.

• hept : This root indicates a total of seven carbon atoms in the bicyclic system.

• -5-ene : This suffix and its locant specify the presence of a double bond between carbons 5 and 6 of the bicyclic framework.

• -2-carboxylic acid : This indicates that a carboxylic acid functional group (-COOH) is attached to the second carbon atom of the bicyclic system.

• (1R,2R,4R) : These are the Cahn-Ingold-Prelog (CIP) stereochemical descriptors that define the absolute configuration of the chiral centers at carbons 1, 2, and 4. The 'R' configuration (from the Latin rectus, meaning right) is determined by assigning priorities to the substituents on each chiral center and observing the direction of decreasing priority. For this specific isomer, the priorities lead to a clockwise orientation for all three chiral centers.

Chemical Structure

The chemical structure of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is depicted below. The CAS Number for this specific stereoisomer is 1195-12-6, and its molecular formula is C₈H₁₀O₂ with a molecular weight of 138.16 g/mol [2][3].

Molecular Structure:

Caption: 2D representation of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

PART 2: Synthesis and Characterization

The synthesis of enantiomerically pure bicyclo[2.2.1]heptene derivatives is most commonly achieved through an asymmetric Diels-Alder reaction. This powerful carbon-carbon bond-forming reaction allows for the construction of the bicyclic core with a high degree of stereocontrol[4].

Enantioselective Diels-Alder Synthesis

The key to obtaining the desired (1R,2R,4R) enantiomer is the use of a chiral catalyst or a chiral auxiliary to direct the stereochemical outcome of the cycloaddition between cyclopentadiene and a suitable dienophile, such as acrylic acid or its esters[5][6][7].

Reaction Scheme:

Caption: Asymmetric Diels-Alder synthesis workflow.

Detailed Experimental Protocol

The following is a representative protocol for the enantioselective synthesis, adapted from methodologies described in the literature[5][8].

Materials:

• Freshly cracked cyclopentadiene

• Ethyl acrylate

• Chiral oxazaborolidine catalyst

• Boron trifluoride etherate (optional co-catalyst)

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for elution

Procedure:

• Catalyst Preparation: In a flame-dried, argon-purged flask, dissolve the chiral oxazaborolidine catalyst in anhydrous DCM at -78 °C.

• Dienophile Addition: Slowly add ethyl acrylate to the catalyst solution and stir for 30 minutes to allow for complex formation.

• Cycloaddition: Add freshly cracked cyclopentadiene dropwise to the cold solution. Maintain the reaction temperature at -78 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench by the slow addition of 1 M HCl.

• Work-up: Allow the mixture to warm to room temperature. Separate the organic layer, and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the enantiomerically enriched ethyl ester.

• Hydrolysis: The resulting ethyl ester is then hydrolyzed to the carboxylic acid using standard procedures, such as treatment with lithium hydroxide in a mixture of tetrahydrofuran and water, followed by acidic work-up.

Physicochemical and Spectroscopic Data

Accurate characterization of the final product is essential for its use in further research and development.

Property	Value
CAS Number	1195-12-6[3]
Molecular Formula	C₈H₁₀O₂[3]
Molecular Weight	138.16 g/mol [3]
Appearance	White to off-white solid
Melting Point	Data for the specific enantiomer is not consistently reported, but the racemic mixture has a reported melting point range.

Spectroscopic Data (Representative for bicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives)[9][10][11]:

• ¹H NMR (CDCl₃, 500 MHz) δ (ppm): The spectrum is complex, but key signals include those for the vinyl protons (around 6.0-6.2 ppm), the bridgehead protons, and the protons on the carbon bearing the carboxylic acid group.

• ¹³C NMR (CDCl₃, 125 MHz) δ (ppm): Characteristic signals include the carbonyl carbon of the carboxylic acid (around 180 ppm), the vinyl carbons (in the range of 130-140 ppm), and several signals for the aliphatic carbons of the bicyclic system.

• IR (KBr) ν (cm⁻¹): A broad absorption band in the region of 2500-3300 cm⁻¹ (O-H stretch of the carboxylic acid), a sharp peak around 1700 cm⁻¹ (C=O stretch), and a peak around 1640 cm⁻¹ (C=C stretch).

• Mass Spectrometry (EI): The molecular ion peak (M⁺) at m/z = 138, with characteristic fragmentation patterns.

PART 3: Applications in Drug Development

The rigid bicyclo[2.2.1]heptane scaffold serves as an excellent starting point for the design of conformationally restricted molecules that can selectively interact with biological targets.

Prostaglandin D2 Receptor Antagonists

One of the most significant applications of this scaffold is in the development of antagonists for the prostaglandin D2 (PGD2) receptor[12][13]. PGD2 is a key mediator in allergic responses, and its receptor is a target for the treatment of conditions like asthma and allergic rhinitis[13]. The bicyclo[2.2.1]heptane core mimics the cyclopentane ring of prostaglandins, allowing for the design of potent and selective antagonists[12][14].

Signaling Pathway:

Caption: Antagonism of the PGD2 receptor signaling pathway.

Anticancer Agents

The norbornene scaffold is also being explored for its potential in cancer therapy[15][16][17]. Derivatives of this structure have been shown to exhibit antitumor activity through various mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and survival[17][18]. The rigid framework allows for the precise positioning of pharmacophoric groups to interact with specific binding sites on target proteins[19].

Mechanisms of Action:

• Receptor Antagonism: Norbornene-containing molecules have been designed as antagonists for androgen and estrogen receptors, which are crucial in certain types of hormone-dependent cancers[18].

• Enzyme Inhibition: The scaffold has been incorporated into inhibitors of enzymes like carbonic anhydrase, which is overexpressed in many tumors[18].

• Induction of Apoptosis: Certain norbornene derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells[17].

PART 4: Conclusion and Future Perspectives

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a versatile and valuable building block in modern organic and medicinal chemistry. Its well-defined three-dimensional structure, accessible through stereocontrolled synthesis, provides a robust platform for the design of novel therapeutic agents. The demonstrated success of this scaffold in the development of prostaglandin D2 receptor antagonists and its promise in the field of oncology highlight its significant potential. Future research will likely focus on further exploring the chemical space around this unique bicyclic system to develop next-generation therapeutics with enhanced potency, selectivity, and pharmacokinetic properties.

References

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An In-Depth Technical Guide to (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid: Properties, Synthesis, and Applications

This guide provides a comprehensive technical overview of the chiral molecule (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a versatile building block in modern organic synthesis and drug development. We will delve into its unique physical and chemical properties, explore its stereoselective synthesis and resolution, and highlight its applications in the pharmaceutical and materials science industries. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the distinct structural and chemical attributes of this compound.

Molecular Structure and Physicochemical Properties

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, also known as (+)-endo-5-norbornene-2-carboxylic acid, is a bicyclic organic compound with a strained ring system that imparts unique reactivity. The specific stereochemistry, denoted by the (1R,2R,4R) designation, dictates a precise three-dimensional arrangement of its atoms, which is crucial for its application in asymmetric synthesis and as a chiral ligand.

Table 1: Physicochemical Properties of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Property	Value	Source(s)
CAS Number	1195-12-6	[1][2]
Molecular Formula	C₈H₁₀O₂	[1]
Molecular Weight	138.16 g/mol	[1]
Appearance	Colorless to light yellow liquid or solid	[3]
Melting Point	32.5-35 °C (for endo/exo mixture)	[4]
Boiling Point	136-138 °C at 14 mmHg	[4]
Density	1.129 g/mL at 25 °C	[4]
Refractive Index (n²⁰/D)	1.494	[4]
Solubility	Not miscible with water. Soluble in many organic solvents.	[4][5]
pKa	4.63 ± 0.20 (Predicted)	[4]

Structural Elucidation: A Spectroscopic Overview

The structural confirmation of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid relies on a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of this carboxylic acid is characterized by a very broad absorption band in the region of 2500-3300 cm⁻¹ corresponding to the O-H stretching vibration of the carboxylic acid group, which is broadened due to hydrogen bonding. A strong, sharp absorption peak is also observed around 1700 cm⁻¹, indicative of the C=O (carbonyl) stretching of the carboxylic acid.

Mass Spectrometry (MS): Electron ionization mass spectrometry of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid would be expected to show a molecular ion peak (M⁺) at m/z 138, corresponding to its molecular weight.

Synthesis and Stereochemical Control

The synthesis of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a multi-step process that typically involves a Diels-Alder reaction followed by chiral resolution.

Diels-Alder Reaction: The Foundation

The foundational step in synthesizing the bicyclo[2.2.1]heptene core is the [4+2] cycloaddition, or Diels-Alder reaction, between cyclopentadiene and acrylic acid or its esters. This reaction is known to be highly endo-selective due to favorable secondary orbital interactions.

Caption: Diels-Alder reaction of cyclopentadiene and acrylic acid.

This initial reaction produces a racemic mixture of the endo and exo isomers, with the endo form being the major product.

Chiral Resolution: Isolating the Desired Enantiomer

To obtain the enantiomerically pure (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a chiral resolution of the racemic endo-acid is necessary. Enzymatic resolution is a highly effective and commonly employed method.

Experimental Protocol: Enzymatic Resolution of (±)-endo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

This protocol is a representative example and may require optimization based on the specific enzyme and reaction conditions.

• Esterification: The racemic carboxylic acid is first converted to its corresponding ester (e.g., methyl or ethyl ester) using standard esterification methods, such as Fischer esterification.

• Enzymatic Hydrolysis: The racemic ester is subjected to hydrolysis using a lipase, such as from Candida rugosa. The enzyme will selectively hydrolyze one enantiomer of the ester back to the carboxylic acid at a much faster rate than the other.

• Separation: The reaction mixture will contain the unreacted ester of one enantiomer and the carboxylic acid of the other. These can be separated based on their different chemical properties, for instance, by extraction with a basic aqueous solution to remove the carboxylic acid.

• Hydrolysis of Remaining Ester: The separated, unreacted ester can then be hydrolyzed chemically to yield the other enantiomer of the carboxylic acid.

Caption: Workflow for enzymatic resolution of the racemic ester.

Chemical Reactivity and Stability

The chemical reactivity of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is dictated by its three key structural features: the strained bicyclic alkene, the carboxylic acid functional group, and its defined stereochemistry.

• The Norbornene Double Bond: The strained double bond is susceptible to a variety of addition reactions, including hydrogenation, halogenation, and epoxidation. It is also a reactive monomer in Ring-Opening Metathesis Polymerization (ROMP).

• The Carboxylic Acid Group: The carboxylic acid moiety can undergo typical reactions such as esterification, amidation, and reduction to the corresponding alcohol. Its proximity to the bicyclic framework can influence the stereochemical outcome of these reactions.

• Stereochemical Influence: The endo configuration of the carboxylic acid group can lead to intramolecular reactions, such as lactonization, under certain conditions. This is a key consideration in synthetic design.[6][7]

• Stability and Storage: The compound is chemically stable under standard ambient conditions (room temperature).[8] It should be stored in a cool, dry, well-ventilated place in a tightly closed container.[9] It is incompatible with strong oxidizing agents and strong bases.[5][8]

Applications in Research and Drug Development

The rigid, three-dimensional structure of the bicyclo[2.2.1]heptane scaffold makes it a valuable component in the design of bioactive molecules. The defined stereochemistry of the (1R,2R,4R) isomer allows for precise control over the spatial orientation of substituents, which is critical for molecular recognition and biological activity.

Chiral Building Block in Asymmetric Synthesis

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid serves as a chiral pool starting material for the synthesis of more complex enantiomerically pure molecules. Its rigid framework can be used to control the stereochemistry of subsequent reactions.

Monomer for Chiral Polymers

This molecule is a key monomer in the synthesis of chiral polymers via ROMP.[10] These polymers have potential applications as chiral stationary phases for chromatography, in enantioselective catalysis, and as advanced optical materials.

Scaffold in Medicinal Chemistry

Safety and Handling

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is classified as a corrosive liquid that can cause severe skin burns and eye damage.[8] It may also cause respiratory irritation and can be harmful if swallowed or inhaled.[9][13]

Precautionary Measures:

• Handle only in a well-ventilated area, preferably in a chemical fume hood.[9]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face protection.[9]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[13]

• Wash hands and any exposed skin thoroughly after handling.[13]

• Store in a locked, well-ventilated place with the container tightly closed.[13]

In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet (SDS) for detailed first-aid measures.

Conclusion

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a valuable and versatile chiral building block with a unique combination of structural rigidity, defined stereochemistry, and reactive functional groups. Its synthesis, while requiring a crucial chiral resolution step, provides access to an enantiomerically pure starting material for a wide range of applications. For researchers and professionals in drug discovery and materials science, a thorough understanding of its properties and reactivity is key to unlocking its full potential in the development of novel and innovative products.

References

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• Wang, X., et al. (2024). A concise and scalable chemoenzymatic synthesis of prostaglandins.
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Spectroscopic data (NMR, IR, MS) for endo-norborn-5-ene-2-carboxylic acid

An In-depth Technical Guide to the Spectroscopic Characterization of endo-Norborn-5-ene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endo-norborn-5-ene-2-carboxylic acid is a bicyclic organic compound of significant interest in organic synthesis and materials science. As a functionalized norbornene derivative, it serves as a crucial monomer in Ring-Opening Metathesis Polymerization (ROMP) for the creation of advanced polymers with tailored properties.[1] Its rigid, strained bicyclic structure and the stereochemistry of the endo carboxyl substituent impart unique characteristics to the resulting materials. Furthermore, it acts as a valuable intermediate in the synthesis of complex pharmaceutical and biologically active molecules.[2][3]

Accurate structural elucidation and stereochemical confirmation are paramount for ensuring the desired reactivity and final properties of its derivatives. This technical guide provides a comprehensive analysis of the core spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for endo-norborn-5-ene-2-carboxylic acid. By delving into the causality behind the observed spectral features, this document serves as an authoritative reference for researchers engaged in its synthesis, modification, and application.

Molecular Structure and Stereochemistry

The defining feature of this molecule is the endo orientation of the carboxylic acid group on the bicyclo[2.2.1]heptene framework. This arrangement places the substituent on the same side of the six-membered ring as the longer etheno bridge, in contrast to the thermodynamically more stable exo isomer.[4] This stereochemical distinction profoundly influences the spectroscopic signatures, particularly in NMR.

Caption: Molecular structure of endo-norborn-5-ene-2-carboxylic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for unambiguously determining the stereochemistry of norbornene derivatives. The rigid bicyclic structure leads to distinct chemical shifts and coupling constants for the endo and exo isomers. Spectra are typically recorded in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.[5]

¹H NMR Spectroscopy

The proton NMR spectrum provides a detailed map of the proton environment. The endo configuration creates specific shielding and deshielding effects that are diagnostic.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
COOH	~10-12	br s	-
H-5, H-6	6.10 - 6.30	m	-
H-1, H-4	2.90 - 3.20	m	-
H-2 (exo)	2.65 - 2.80	m	-
H-3 (endo)	1.90 - 2.05	m	-
H-7s, H-7a	1.30 - 1.55	m	-
H-3 (exo)	1.25 - 1.40	m	-

Note: Data synthesized from typical values for norbornene derivatives. Precise shifts can vary with solvent and concentration. The SpectraBase entry for a predominantly endo mixture provides a reference spectrum.[6]

Expert Interpretation:

• Carboxylic Acid Proton (COOH): This proton appears as a broad singlet far downfield (δ > 10 ppm). Its chemical shift is highly dependent on concentration and solvent due to variations in hydrogen bonding.

• Olefinic Protons (H-5, H-6): The protons on the double bond typically appear as a complex multiplet around δ 6.1-6.3 ppm. Their equivalence is a key feature of the parent norbornene structure.

• Bridgehead Protons (H-1, H-4): These protons are found in the range of δ 2.9-3.2 ppm and serve as important landmarks in the spectrum.

• H-2 Proton: The proton on the same carbon as the carboxyl group (C-2) is crucial for stereochemical assignment. In the endo isomer, this proton is in an exo position. Its signal is often a multiplet.

• Bridge Protons (H-7s, H-7a): The two protons of the methylene bridge are diastereotopic, giving rise to separate signals. The anti-proton (H-7a) is typically shielded relative to the syn-proton (H-7s).

¹³C NMR Spectroscopy

The ¹³C NMR spectrum complements the ¹H NMR data by providing a count of unique carbon atoms and information about their electronic environment.

Carbon Assignment	Chemical Shift (δ, ppm)
C=O	~180-185
C-5, C-6	~135-138
C-7	~48-50
C-2	~46-48
C-1, C-4	~42-44
C-3	~30-32

Note: Data synthesized from known values for norbornene derivatives and related structures.[7][8]

Expert Interpretation:

• Carbonyl Carbon (C=O): The carboxylic acid carbonyl carbon resonates at a characteristic downfield position (δ ~180-185 ppm).[9]

• Olefinic Carbons (C-5, C-6): These carbons appear in the typical alkene region of the spectrum.

• Framework Carbons: The chemical shifts of the aliphatic carbons (C-1, C-2, C-3, C-4, C-7) are highly sensitive to the stereochemistry of substituents. The difference in the chemical shift of the methylene bridge carbon (C-7) is often a reliable indicator when comparing endo and exo isomers.[7]

Experimental Protocol: NMR Spectroscopy

A self-validating protocol ensures reproducibility and accuracy.

• Sample Preparation: Dissolve 5-10 mg of endo-norborn-5-ene-2-carboxylic acid in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) TMS in a standard 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.[5]

• ¹H NMR Acquisition: Acquire the spectrum with a standard pulse sequence. Key parameters include a spectral width of ~15 ppm, a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio, and a relaxation delay of at least 1 second.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (~220 ppm) is required. Due to the lower natural abundance of ¹³C and its longer relaxation times, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are necessary.

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for ¹H and ¹³C spectra.

Caption: Standardized workflow for NMR sample preparation and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule, primarily the carboxylic acid and the carbon-carbon double bond.

Wavenumber (cm⁻¹)	Vibration Mode	Intensity
2500 - 3300	O-H stretch (Carboxylic Acid)	Strong, Very Broad
~3060	=C-H stretch (Alkenyl)	Medium
2850 - 2970	C-H stretch (Alkyl)	Strong
1700 - 1725	C=O stretch (Carboxylic Acid)	Strong, Sharp
~1640	C=C stretch (Alkene)	Medium to Weak
1210 - 1320	C-O stretch (Carboxylic Acid)	Strong

Note: Data based on established ranges for the specified functional groups.[10][11][12]

Expert Interpretation: The IR spectrum of this compound is dominated by the features of the carboxylic acid group.

• O-H Stretch: The most prominent feature is an extremely broad absorption band spanning from 2500 to 3300 cm⁻¹. This breadth is a direct consequence of intermolecular hydrogen bonding, which creates a wide range of O-H bond strengths and corresponding vibrational frequencies.[9][12] This band often overlaps with the sharper C-H stretching signals.

• C=O Stretch: A very strong and sharp absorption peak appears around 1700-1725 cm⁻¹, which is characteristic of the carbonyl group in a saturated carboxylic acid dimer.[10][11]

• C=C Stretch: The stretching vibration of the double bond in the norbornene ring gives rise to a weaker absorption around 1640 cm⁻¹. The strained nature of the bicyclic system can influence the exact position and intensity of this peak.[13]

Experimental Protocol: ATR-IR Spectroscopy

Attenuated Total Reflectance (ATR) is a common and convenient method.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR unit. This is crucial for removing atmospheric (CO₂, H₂O) and instrument-related absorptions from the sample spectrum.

• Sample Application: Place a small amount of the liquid or solid sample directly onto the ATR crystal, ensuring complete coverage.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal, then acquire the spectrum. Typically, 16 to 32 scans are co-added to produce the final spectrum with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers insights into its structural components through the analysis of fragmentation patterns. Electron Ionization (EI) is the most common technique for this type of molecule.

Molecular Formula: C₈H₁₀O₂ Molecular Weight: 138.068 g/mol

m/z	Proposed Fragment	Fragmentation Pathway
138	[C₈H₁₀O₂]⁺˙	Molecular Ion (M⁺˙)
121	[M - OH]⁺	Loss of hydroxyl radical
93	[M - COOH]⁺	Loss of carboxyl group
79	[C₆H₇]⁺	Common fragment in bicyclic systems
66	[C₅H₆]⁺˙	Cyclopentadiene radical cation
72	[C₃H₄O₂]⁺˙	Acrylic acid radical cation

Expert Interpretation:

• Molecular Ion (M⁺˙): The molecular ion peak at m/z 138 should be observable, confirming the molecular weight of the compound.

• Retro-Diels-Alder Fragmentation: A hallmark fragmentation pathway for norbornene systems is the retro-Diels-Alder reaction. The M⁺˙ can cleave to form two charged fragments: cyclopentadiene (m/z 66) and acrylic acid (m/z 72). The relative intensity of these peaks depends on which fragment retains the positive charge. The peak at m/z 66, corresponding to the stable cyclopentadiene fragment, is often very prominent.[14]

• Carboxylic Acid Fragmentation: Typical cleavages for carboxylic acids include the loss of a hydroxyl radical (M-17) to give an acylium ion at m/z 121, and the loss of the entire carboxyl group (M-45) to give a fragment at m/z 93.[15][16]

Caption: Primary fragmentation pathways for endo-norborn-5-ene-2-carboxylic acid in EI-MS.

Experimental Protocol: Electron Ionization (EI) MS

• Sample Introduction: Introduce a small quantity of the sample into the mass spectrometer, typically via a direct insertion probe or by injection into a gas chromatograph (GC-MS).

• Ionization: Bombard the vaporized sample with a high-energy electron beam (typically 70 eV). This causes ionization and fragmentation of the molecule.

• Mass Analysis: Separate the resulting positively charged ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole).

• Detection: Detect the ions to generate the mass spectrum, which plots relative intensity versus m/z.

Conclusion

The collective analysis of NMR, IR, and MS data provides an unambiguous and robust characterization of endo-norborn-5-ene-2-carboxylic acid. ¹H and ¹³C NMR spectroscopy are indispensable for confirming the specific endo stereochemistry. IR spectroscopy offers rapid verification of the essential carboxylic acid and alkene functional groups. Finally, mass spectrometry confirms the molecular weight and reveals characteristic fragmentation patterns, such as the retro-Diels-Alder reaction, that are indicative of the norbornene core. This comprehensive spectroscopic profile serves as a critical benchmark for quality control, reaction monitoring, and the structural verification of this versatile chemical building block.

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• (No author given). (1967). The Synthesis of Asymmetrically Labeled 5-Norbornene-2,3-endo-dicarboxylic Anhydride. American Chemical Society.
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Synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid via Diels-Alder reaction

An In-depth Technical Guide to the Synthesis of Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid via Diels-Alder Reaction

Foreword: The Architectural Elegance of the Diels-Alder Reaction

The Diels-Alder reaction stands as one of the most powerful and elegant transformations in synthetic organic chemistry. Its ability to construct six-membered rings with remarkable stereocontrol from simple, acyclic precursors has made it an indispensable tool in the synthesis of complex natural products and pharmaceutical agents. This [4+2] cycloaddition, a concerted pericyclic reaction, allows for the formation of up to four new stereocenters in a single, atom-economical step.[1][2] This guide provides a deep dive into a classic embodiment of this reaction: the synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid from cyclopentadiene and acrylic acid. We will explore the mechanistic underpinnings, stereochemical nuances, practical experimental protocols, and critical factors that govern the success of this synthesis, offering field-proven insights for researchers and drug development professionals.

Mechanistic Insights and Stereochemical Control

The reaction proceeds through the concerted cycloaddition of a conjugated diene (cyclopentadiene, the 4π-electron component) and a dienophile (acrylic acid, the 2π-electron component).[3] The simultaneous formation of two new sigma (σ) bonds from two pi (π) bonds makes the reaction thermodynamically favorable.[3]

Frontier Molecular Orbital (FMO) Theory

The reactivity and stereoselectivity are best explained by Frontier Molecular Orbital (FMO) theory. The reaction is primarily driven by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile. Electron-donating groups on the diene raise its HOMO energy, while electron-withdrawing groups on the dienophile, such as the carboxylic acid group in acrylic acid, lower its LUMO energy.[2][4] This smaller HOMO-LUMO energy gap facilitates a more rapid reaction.[2]

The Alder Endo Rule: A Matter of Stereoselectivity

A defining characteristic of the Diels-Alder reaction with cyclic dienes is its high stereoselectivity, typically favoring the endo product under kinetic control. This preference, known as the Alder Endo Rule, is not due to steric factors—indeed, the exo product is the thermodynamically more stable isomer.[5][6]

The endo selectivity arises from "secondary orbital interactions." In the endo transition state, the π-system of the electron-withdrawing substituent on the dienophile (the carbonyl group of acrylic acid) is positioned to overlap with the developing π-bond of the diene at the C2 and C3 positions. This stabilizing interaction lowers the energy of the endo transition state relative to the exo transition state, making the formation of the endo product faster.[4][6]

Caption: Experimental workflow for the synthesis.

Factors Influencing Yield and Selectivity

The outcome of the Diels-Alder reaction can be finely tuned by adjusting several key parameters.

Parameter	Effect on Reaction	Rationale & Insights
Temperature	Lower temperatures (0-25 °C) favor the kinetically controlled endo product. Higher temperatures (>150 °C) can lead to a retro-Diels-Alder reaction and favor the formation of the more thermodynamically stable exo isomer upon equilibration. [5][7]	The endo transition state has a lower activation energy but leads to a less stable product. At higher temperatures, the system has enough energy to overcome the higher activation barrier to the exo product or for the kinetically formed endo product to revert to starting materials and re-form as the more stable exo isomer.
Catalysis	Lewis acids (e.g., AlCl₃, ZnI₂) can significantly accelerate the reaction rate and often enhance endo selectivity. [8][9]	The Lewis acid coordinates to the carbonyl oxygen of the acrylic acid, making the dienophile more electron-deficient. This lowers the LUMO energy, accelerating the reaction and amplifying the secondary orbital interactions that favor the endo product. [3][10]
Solvent	While the reaction can be run neat, use of non-polar solvents like hexanes or toluene is common. Polar solvents and aqueous conditions can sometimes accelerate the reaction due to hydrophobic effects and solvophobic interactions. [10][11]	The choice of solvent primarily affects reactant solubility and reaction temperature control. In some cases, ionic liquids have been shown to increase both reaction rate and stereoselectivity. [10][12]

Product Characterization

Confirmation of the product's structure, purity, and stereochemistry is achieved through standard spectroscopic methods.

• ¹H NMR Spectroscopy: Provides definitive structural information. Key signals for the endo isomer include distinct peaks for the vinyl protons (~6.0-6.2 ppm), the bridgehead protons, and the proton alpha to the carboxyl group. The ethyl ester of the endo product shows characteristic signals around 5.94 ppm and 6.19 ppm for the vinyl protons. [13]* ¹³C NMR Spectroscopy: Complements the ¹H NMR data, showing characteristic peaks for the sp² carbons of the double bond and the carbonyl carbon of the carboxylic acid.

• Infrared (IR) Spectroscopy: Will show a strong, broad absorption for the O-H stretch of the carboxylic acid (~2500-3300 cm⁻¹) and a sharp, strong absorption for the C=O stretch (~1700 cm⁻¹).

• Melting Point: A sharp melting point for the recrystallized product is a good indicator of purity.

Conclusion

The synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid via the Diels-Alder reaction is a cornerstone experiment that beautifully illustrates the principles of pericyclic reactions, stereocontrol, and kinetic versus thermodynamic product distributions. By understanding the causality behind reactant preparation, the nuances of the endo/exo selectivity, and the influence of reaction conditions, researchers can effectively harness this powerful transformation to build complex molecular architectures with precision and efficiency. This guide serves as a technical framework, grounded in established principles, to enable the reliable and insightful application of this classic synthesis.

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Stereoisomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

An In-depth Technical Guide to the Stereoisomers of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Abstract

The bicyclo[2.2.1]heptane framework, commonly known as the norbornene skeleton, is a cornerstone in modern organic synthesis and medicinal chemistry. Its rigid, conformationally constrained structure provides a unique scaffold for the precise spatial arrangement of functional groups, a critical feature in the design of bioactive molecules. This guide focuses on a key derivative, bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a molecule that presents a rich stereochemical landscape. We will dissect the origins of its stereoisomerism, detail methodologies for its stereoselective synthesis and separation, provide a framework for its characterization, and discuss its applications as a versatile chiral building block in drug development. This document is intended to serve as a practical and authoritative resource, bridging fundamental principles with actionable laboratory protocols.

The Stereochemical Landscape of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (also known as 5-norbornene-2-carboxylic acid) is a C₈H₁₀O₂ molecule with a molecular weight of 138.16 g/mol .[1] Its stereochemical complexity arises from two distinct features of its bridged bicyclic structure: diastereomerism and enantiomerism.

• Diastereomerism: The Endo and Exo Forms The primary source of diastereomerism is the relative orientation of the carboxylic acid substituent at the C-2 position.

  • Exo Isomer: The substituent points away from the six-membered ring containing the double bond (anti to the C-7 bridge).

  • Endo Isomer: The substituent is oriented towards the six-membered ring (syn to the C-7 bridge).

  These two diastereomers, endo and exo, possess different physical and chemical properties, including melting points, solubility, and spectroscopic signatures, which allows for their separation.[2]

• Enantiomerism: Chiral Centers The bicyclo[2.2.1]heptane skeleton in this molecule is chiral. The presence of stereocenters at C-1, C-2, and C-4 means that both the endo and exo diastereomers exist as pairs of non-superimposable mirror images, or enantiomers. For example, one specific enantiomer is designated as (1S,2S,4S)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.[3]

This interplay results in a total of four distinct stereoisomers: a pair of endo enantiomers and a pair of exo enantiomers.

Caption: Relationship between the four stereoisomers.

Synthesis and Stereocontrol: The Diels-Alder Approach

The most direct route to the bicyclo[2.2.1]hept-5-ene skeleton is the [4+2] cycloaddition, or Diels-Alder reaction, between cyclopentadiene and a suitable dienophile, in this case, acrylic acid.

Controlling Diastereoselectivity: The Endo Rule

The Diels-Alder reaction is stereoselective. Under kinetic control (i.e., lower temperatures), the reaction between cyclopentadiene and acrylic acid predominantly yields the endo isomer. This preference is explained by the "endo rule," which posits that the transition state leading to the endo product is stabilized by secondary orbital interactions between the p-orbitals of the dienophile's activating group (the carboxylic acid) and the p-orbitals of the diene.[2]

Conversely, the exo isomer is the thermodynamically more stable product due to reduced steric hindrance. Therefore, under conditions of thermodynamic control (i.e., higher temperatures or base-catalyzed equilibration), the endo isomer can be converted to the more stable exo isomer.[4][5]

Caption: Kinetic vs. Thermodynamic control in synthesis.

Experimental Protocol: Synthesis of endo/exo-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

This protocol is adapted from established procedures and prioritizes the formation of the kinetically favored endo product.[6]

Materials:

• Dicyclopentadiene

• Acrylic acid

• Toluene

• Hydroquinone (inhibitor)

• Distillation apparatus, reaction flask, magnetic stirrer, heating mantle.

Procedure:

• Cracking of Dicyclopentadiene: Set up a fractional distillation apparatus. Gently heat dicyclopentadiene to ~170 °C. The retro-Diels-Alder reaction will generate cyclopentadiene monomer, which distills at ~41 °C. Collect the cyclopentadiene monomer in a receiver cooled in an ice bath. Causality: Cyclopentadiene readily dimerizes at room temperature; it must be freshly prepared immediately before use.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve acrylic acid and a small amount of hydroquinone (to prevent polymerization) in toluene.

• Cycloaddition: Cool the acrylic acid solution in an ice bath. Slowly add the freshly cracked cyclopentadiene to the solution with continuous stirring.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then gently heat to reflux (or maintain at a controlled temperature, e.g., 80 °C) for several hours until the reaction is complete (monitored by TLC or GC). The endo:exo ratio is typically high, often exceeding 4:1.[6]

• Workup: Cool the reaction mixture. Remove the toluene under reduced pressure. The resulting crude product is a mixture of endo and exo isomers.

Separation and Resolution of Stereoisomers

With a racemic mixture of endo and exo diastereomers in hand, the next critical phase is their separation and resolution.

Separation of Endo and Exo Diastereomers

As diastereomers have distinct physical properties, they can be separated using standard laboratory techniques such as fractional crystallization or column chromatography.

Resolution of Enantiomers

Resolving the enantiomeric pairs requires chiral recognition. Two primary strategies are employed:

• Chiral Resolving Agents: The racemic acid is reacted with a single enantiomer of a chiral base (e.g., an alkaloid like cinchonine or a chiral amine) to form a pair of diastereomeric salts.[7] These salts, being diastereomers, have different solubilities and can be separated by fractional crystallization. After separation, the acid is regenerated by treatment with a strong acid, yielding the pure enantiomers of the original carboxylic acid. A similar approach involves forming diastereomeric esters with a chiral alcohol, which can then be separated chromatographically.[8][9]

• Chiral Chromatography: This modern technique allows for the direct separation of enantiomers on a High-Performance Liquid Chromatography (HPLC) system equipped with a Chiral Stationary Phase (CSP) column.[10] This method is often preferred for its efficiency and scalability in analytical and preparative applications.

Caption: General workflow for separation and resolution.

Spectroscopic Characterization

Unambiguous identification of the endo and exo isomers is crucial. ¹H NMR spectroscopy is the most powerful tool for this purpose due to the distinct magnetic environments of the protons in each isomer.

The key diagnostic signals are:

• C2-Proton: The proton attached to the same carbon as the carboxylic acid. In the exo isomer, it experiences less shielding and typically appears further downfield compared to the endo isomer.

• Vinyl Protons (C5 & C6): The coupling patterns and chemical shifts of the double bond protons can differ significantly between the two isomers.

• Bridgehead Protons (C1 & C4): These also show characteristic shifts depending on the isomer.

Proton Location	Typical ¹H NMR Shift (ppm) - Exo Isomer	Typical ¹H NMR Shift (ppm) - Endo Isomer	Rationale for Difference
H2 (α to COOH)	~2.9 ppm	~3.2 ppm	Anisotropic effect of the double bond shields the endo proton.
Vinyl (H5, H6)	~6.1 ppm	~6.2 ppm	Subtle differences in the electronic environment.
Bridgehead (H1, H4)	~3.0 ppm, ~2.9 ppm	~3.3 ppm, ~3.0 ppm	The proximity of the endo-COOH group deshields the C1 bridgehead proton.
Note: These are approximate values for the parent acid; corresponding esters show similar trends. Data is synthesized from typical values and patent literature.[4][5]

Applications in Drug Development and Synthesis

The rigid bicyclo[2.2.1]heptene scaffold makes its stereoisomers highly valuable as chiral building blocks in the synthesis of complex molecules.

• Conformationally Constrained Scaffolds: In drug design, locking a flexible molecule into a specific bioactive conformation can significantly enhance its potency and selectivity. The norbornene framework serves as an excellent scaffold for this purpose, holding pendant functional groups in precise three-dimensional orientations.[10]

• Synthesis of Natural Products and Analogs: These isomers are key starting materials for synthesizing a wide range of chiral compounds, including prostaglandins, carbocyclic nucleosides (antiviral agents), and various terpenes.[10][11] The Vince lactam (2-azabicyclo[2.2.1]hept-5-en-3-one), a closely related structure, is a precursor to blockbuster antiviral drugs like Abacavir.[11]

• Polymer Chemistry: The defined stereochemistry of these monomers can be used to synthesize polymers with highly controlled tacticity and properties.[10]

Conclusion

The stereoisomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid represent more than a mere academic curiosity. They are a powerful illustration of how stereochemistry governs molecular properties and function. A thorough understanding of their synthesis, separation, and characterization is essential for any researcher aiming to leverage these versatile scaffolds in organic synthesis, medicinal chemistry, and materials science. The ability to selectively access any one of the four stereoisomers provides a powerful tool for systematically probing structure-activity relationships and designing next-generation molecules with precision and intent.

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• National Institute of Standards and Technology (NIST). Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. In NIST Chemistry WebBook; NIST Standard Reference Database Number 69. Available from: [Link]

• Duke, C. C., & Holder, G. M. (1988). endo-1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a superior resolving agent for the high-performance liquid chromatographic separation of enantiomers of hydroxylated derivatives of two azaaromatic hydrocarbons. Journal of Chromatography B: Biomedical Sciences and Applications, 430(1), 53-64. Available from: [Link]

• Le, C., et al. (2010). Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions. U.S. Patent Application US20100093580A1.

• Duke, C. C., & Holder, G. M. (1988). endo-1,4,5,6,7,7-hexachlorobicyclo [2.2.1] hept-5-ene-2-carboxylic acid, a superior resolving agent for the high-performance liquid chromatographic separation of enantiomers of hydroxylated derivatives of two azaaromatic hydrocarbons. Sci-Hub. Available from: [Link]

• PubChem. Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, trimethylsilyl ester. Available from: [Link]

• An In-depth Technical Guide to the Stereoisomers of Bicyclo[2.2.1....

• de Armas, J., et al. (2005). 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and its absolute configuration. Tetrahedron, 61(49), 11699-11706. Available from: [Link]

• Pérez, E., et al. (2012). Resolution of (±)-Bicyclo[2.2.1]hept-5-ene-trans-2,3-dicarboxylic Acid: Crystal Structure of Its Cinchoninium Salt. Chirality, 24(12), 1059-1065. Available from: [Link]

• Le, C., et al. (2012). Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions. U.S. Patent US8114823B2.

• Niwayama, S. (2015). New exo/endo Selectivity Observed in Monohydrolysis of Dialkyl Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylates. ResearchGate. Available from: [Link]

• PrecisionFDA. BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, (1S,2S,4S)-. Available from: [Link]

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• Chapuis, C., et al. (2001). endo / exo Stereoselectivity in Diels Alder Reactions of α , β -Dialkylated Conjugated Enals to Cyclic 1,3-Dienes: Intermediates in the Synthesis of (−)- β -Santalol and Its Analogs. Helvetica Chimica Acta, 84(9), 230-242. Available from: [Link]

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• Forró, E. (2024). Application of 2-Azabicyclo[2.2.1]Hept-5-En-3-One (Vince Lactam) in Synthetic Organic and Medicinal Chemistry. The Chemical Record, 24(9), e202400070. Available from: [Link]/publication/382023576)

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A Guide to the Nomenclature and Strategic Importance of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid in Drug Development

This technical guide provides an in-depth exploration of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a chiral building block of significant interest to researchers, scientists, and professionals in drug development. We will delve into its various synonyms, stereochemical nuances, and its critical role as a precursor to potent antiviral agents.

Decoding the Nomenclature: A Foundation of Clarity

The systematic IUPAC name, (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid , precisely defines the molecule's three-dimensional structure. However, in practical laboratory settings and scientific literature, a variety of synonyms are frequently encountered. Understanding these is crucial for efficient information retrieval and clear communication.

The most common and widely accepted synonym is (1R,2R,4R)-endo-5-norbornene-2-carboxylic acid . The term "norbornene" refers to the bicyclo[2.2.1]hept-5-ene core structure. The descriptor "endo" specifies the stereochemistry of the carboxylic acid group, indicating that it is on the same side of the bicyclic ring as the longer bridge. The Cahn-Ingold-Prelog (CIP) priority rules assign the (1R,2R,4R) configuration to this specific endo enantiomer.

Other, less specific, synonyms may also be encountered, such as:

• 5-Norbornene-2-carboxylic acid (this is a general term for the racemic mixture of endo and exo isomers)

• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (another general term for the mixture of isomers)

For absolute clarity and to avoid ambiguity, it is always recommended to use the full IUPAC name or the synonym that includes the specific stereochemical descriptors. The Chemical Abstracts Service (CAS) has assigned the number 1195-12-6 to the (1R,2R,4R) enantiomer, providing a definitive identifier.

Physicochemical Properties and Stereochemical Integrity

The physical and chemical properties of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid are fundamental to its handling, reactivity, and analytical characterization.

Property	Value	Source
Molecular Formula	C₈H₁₀O₂	N/A
Molecular Weight	138.16 g/mol	N/A
CAS Number	1195-12-6	[1]
Appearance	White to off-white crystalline powder	N/A
Melting Point	40-44 °C	[2]
Boiling Point	136-138 °C at 14 mmHg
Density	1.129 g/mL at 25 °C
Refractive Index	n20/D 1.494

The stereochemistry of this molecule is paramount to its utility in the synthesis of chiral drugs. The rigid bicyclic framework of the norbornene scaffold provides a well-defined three-dimensional structure, making it an excellent chiral template. The "endo" orientation of the carboxylic acid group influences its reactivity and the stereochemical outcome of subsequent transformations.

Caption: Relationship between IUPAC name, common synonym, and key stereochemical feature.

The Strategic Importance in Antiviral Drug Synthesis

The primary significance of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid in drug development lies in its role as a key chiral precursor to a class of antiviral drugs known as carbocyclic nucleosides. These are nucleoside analogues where the furanose oxygen of the ribose sugar is replaced by a methylene group. This structural modification imparts greater metabolic stability to the molecule.[3]

The Gateway to Carbovir and Abacavir: The Vince Lactam

A critical transformation of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is its conversion into the chiral γ-lactam, (-)-Vince lactam ((1R,4S)-2-azabicyclo[2.2.1]hept-5-en-3-one).[4][5] This lactam is a versatile intermediate for the synthesis of several potent antiviral agents, most notably Carbovir and its prodrug Abacavir , which are used in the treatment of HIV.[6]

The stereochemistry of the starting carboxylic acid is crucial as it dictates the stereochemistry of the resulting Vince lactam, and consequently, the final drug molecule. The antiviral activity of carbocyclic nucleosides is highly dependent on their stereochemical configuration, with one enantiomer typically exhibiting significantly greater potency and a better safety profile.[7][8]

Caption: Synthetic pathway from the title compound to Carbovir and Abacavir.

Methodologies for Obtaining the Enantiopure Compound

The acquisition of enantiomerically pure (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a critical step in its utilization for pharmaceutical synthesis. Two primary strategies are employed: asymmetric synthesis and chiral resolution of a racemic mixture.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction between cyclopentadiene and acrylic acid or its derivatives is the foundational step in synthesizing the norbornene scaffold. To achieve enantioselectivity, this reaction can be performed using chiral auxiliaries or chiral Lewis acid catalysts. The use of a chiral auxiliary, such as Oppolzer's camphorsultam, attached to the acrylate dienophile can direct the cycloaddition to favor the formation of one enantiomer.[9][10] Subsequent removal of the auxiliary yields the desired enantiopure carboxylic acid.

Conceptual Workflow for Asymmetric Diels-Alder Synthesis:

Caption: Workflow for asymmetric synthesis.

The choice of the chiral auxiliary and the Lewis acid catalyst is critical for achieving high diastereoselectivity and, ultimately, high enantiomeric excess of the final product. This approach allows for the direct synthesis of the desired enantiomer, which can be more efficient than resolution.

Chiral Resolution of Racemic endo-5-Norbornene-2-carboxylic acid

An alternative and often practical approach is the resolution of a racemic mixture of endo-5-norbornene-2-carboxylic acid. This can be achieved through classical chemical resolution or enzymatic resolution.

Classical Chemical Resolution Protocol:

This method involves the formation of diastereomeric salts by reacting the racemic carboxylic acid with a chiral amine resolving agent, such as (R)- or (S)-1-phenylethylamine. The resulting diastereomeric salts have different solubilities and can be separated by fractional crystallization. Subsequent acidification of the separated diastereomeric salt liberates the enantiomerically pure carboxylic acid.

Step-by-Step Protocol for Chemical Resolution:

• Salt Formation: Dissolve the racemic endo-5-norbornene-2-carboxylic acid in a suitable solvent (e.g., ethanol or tetrachloromethane). Add an equimolar amount of a chiral resolving agent (e.g., (R)-1-phenylethylamine).

• Fractional Crystallization: Allow the solution to cool slowly to induce crystallization. The less soluble diastereomeric salt will precipitate out.

• Isolation and Purification: Collect the crystals by filtration. The enantiomeric purity can be enhanced by repeated crystallizations.

• Liberation of the Free Acid: Dissolve the purified diastereomeric salt in water and acidify with a strong acid (e.g., HCl) to precipitate the enantiomerically pure carboxylic acid.

• Extraction and Drying: Extract the carboxylic acid with an organic solvent, dry the organic layer, and remove the solvent under reduced pressure to obtain the final product.

Enzymatic Resolution:

Enzymatic resolution offers a highly selective and environmentally friendly alternative. Lipases are commonly used to selectively esterify one enantiomer of the racemic acid, allowing for the separation of the unreacted enantiomer from the esterified product. Alternatively, a racemic ester can be selectively hydrolyzed by an enzyme. For instance, a (+)-γ-lactamase from Microbacterium hydrocarbonoxydans has been engineered for the kinetic resolution of Vince lactam, highlighting the power of biocatalysis in this field.[11]

Conclusion

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, and its common synonym (1R,2R,4R)-endo-5-norbornene-2-carboxylic acid, is a cornerstone chiral building block in modern drug development. Its rigid stereodefined structure is pivotal in the synthesis of carbocyclic nucleoside antivirals, including the blockbuster HIV medication Abacavir. A thorough understanding of its nomenclature, stereochemistry, and the methodologies for its enantioselective synthesis or resolution is essential for any scientist or researcher working in this domain. The continued development of efficient and scalable routes to this valuable intermediate will undoubtedly fuel the discovery of new and improved antiviral therapies.

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• S. F. Martin, et al. (2023). Total Enantioselective Synthesis of a Norbornene Derivative via Lewis Acid Catalyzed Asymmetric Diels-Alder Reaction using the Oppolzer's Camphorsultam as a Chiral Auxilary. ChemRxiv. [Link]

• Jordheim, L. P., Durantel, D., Zoulim, F., & Dumontet, C. (2013). The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. Journal of Nucleic Acids, 2013, 138102. [Link]

• Gao, S., Zhu, S., Huang, R., Li, H., & Zheng, G. (2017). Engineering the enantioselectivity and thermostability of a (+)-γ-lactamase from Microbacterium hydrocarbonoxydans for the kinetic resolution of Vince lactam. Applied and Environmental Microbiology, 83(23), e01777-17. [Link]

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• Schinazi, R. F., Lloyd, R. M., Jr, Ramanathan, C. S., & Chu, C. K. (1995). Influence of stereochemistry on antiviral activities and resistance profiles of dideoxycytidine nucleosides. Antimicrobial Agents and Chemotherapy, 39(8), 1794–1801. [Link]

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• Kanao, M., Otake, A., Tsuchiya, K., & Ogino, K. (2012). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. International Journal of Organic Chemistry, 2, 26-30. [Link]

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A Technical Guide to the Synthesis, Resolution, and Application of Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

This guide provides an in-depth exploration of the racemic mixture of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a versatile building block in synthetic and medicinal chemistry. We will delve into the foundational principles of its synthesis via the Diels-Alder reaction, present a detailed protocol for its preparation, and offer a comprehensive workflow for the resolution of its enantiomers. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique structural and stereochemical properties of this bicyclic motif.

Introduction: The Strategic Value of a Constrained Scaffold

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, also known as 5-norbornene-2-carboxylic acid, is a molecule of significant interest due to its rigid, bicyclic framework. This conformational constraint is a highly desirable feature in drug design, as it can pre-organize functional groups for optimal interaction with biological targets, potentially leading to increased potency and selectivity. The presence of a carboxylic acid moiety provides a versatile handle for further chemical modifications, while the double bond can be functionalized in various ways. Furthermore, the existence of two chiral centers necessitates a robust strategy for the separation of its enantiomers, as the biological activity of each can differ significantly. This guide will provide the theoretical and practical knowledge required to synthesize, resolve, and utilize this valuable chiral building block.

Synthesis of Racemic Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

The cornerstone of synthesizing the bicyclo[2.2.1]heptane framework is the [4+2] cycloaddition, or Diels-Alder reaction.[1] This powerful carbon-carbon bond-forming reaction involves the concerted reaction of a conjugated diene with a dienophile. In the case of our target molecule, cyclopentadiene serves as the diene and acrylic acid acts as the dienophile.

Mechanistic Insight: The Endo Rule in Diels-Alder Reactions

A key stereochemical consideration in the Diels-Alder reaction of cyclic dienes is the preference for the endo product under kinetic control.[2][3] This phenomenon, often referred to as the "endo rule," is attributed to favorable secondary orbital interactions between the developing pi-system of the diene and the unsaturated group of the dienophile in the transition state. While the exo product is typically the thermodynamically more stable isomer due to reduced steric hindrance, the endo product is formed faster at lower temperatures.[2] For the reaction between cyclopentadiene and acrylic acid, the endo isomer is the major product under kinetically controlled conditions.

Kinetic vs. Thermodynamic Control in Diels-Alder Synthesis.

Experimental Protocol: Synthesis of Racemic Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

This protocol details the laboratory-scale synthesis of the target racemic acid. A key practical consideration is that cyclopentadiene exists as its dimer, dicyclopentadiene, at room temperature and must be "cracked" back to the monomer by heating before use.[4]

Materials:

• Dicyclopentadiene

• Acrylic acid

• Toluene

• Sodium bicarbonate (saturated aqueous solution)

• Hydrochloric acid (1 M)

• Anhydrous magnesium sulfate

• Distillation apparatus

• Round-bottom flask with reflux condenser and magnetic stirrer

• Separatory funnel

Procedure:

• Preparation of Cyclopentadiene: Set up a fractional distillation apparatus. Gently heat dicyclopentadiene to approximately 170-180°C. The monomeric cyclopentadiene will distill at a much lower temperature (b.p. 41°C). Collect the freshly distilled cyclopentadiene in a receiver cooled in an ice bath. Use the monomer immediately as it will readily dimerize.

• Diels-Alder Reaction: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve acrylic acid (1.0 equivalent) in toluene. Cool the solution in an ice bath.

• Slowly add the freshly prepared cyclopentadiene (1.2 equivalents) to the acrylic acid solution with stirring.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours.

• Work-up and Purification: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with a saturated sodium bicarbonate solution to extract the carboxylic acid as its sodium salt.

• Separate the aqueous layer and wash it with a small amount of toluene to remove any remaining unreacted starting materials.

• Cool the aqueous layer in an ice bath and acidify with 1 M hydrochloric acid until the pH is acidic, leading to the precipitation of the carboxylic acid.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude racemic bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

• The product is typically a mixture of endo and exo isomers and can be purified further by recrystallization or column chromatography if necessary.

Chiral Resolution of Racemic Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

The separation of enantiomers, or chiral resolution, is a critical step in the preparation of enantiopure compounds for pharmaceutical applications.[5] For carboxylic acids, the most common and scalable method is the formation of diastereomeric salts with a chiral amine.[6][7] The resulting diastereomers have different physical properties, such as solubility, which allows for their separation by fractional crystallization.[5]

Principle of Diastereomeric Salt Resolution

The underlying principle of this technique is the conversion of a mixture of enantiomers into a mixture of diastereomers. By reacting the racemic carboxylic acid with a single enantiomer of a chiral base, two diastereomeric salts are formed: (R)-acid-(R)-base and (S)-acid-(R)-base. These diastereomers are not mirror images and will have different solubilities in a given solvent system, enabling their separation.

Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Experimental Protocol: Chiral Resolution

This protocol provides a general procedure for the resolution of racemic bicyclo[2.2.1]hept-5-ene-2-carboxylic acid using a chiral amine like (R)-(+)-α-methylbenzylamine. The optimal solvent and crystallization conditions may require some empirical optimization.

Materials:

• Racemic bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• (R)-(+)-α-methylbenzylamine (or another suitable chiral amine)

• Methanol (or another suitable solvent for crystallization)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Filter funnel and filter paper

• Polarimeter

Procedure:

• Diastereomeric Salt Formation: Dissolve the racemic carboxylic acid in a minimal amount of warm methanol. In a separate flask, dissolve an equimolar amount of (R)-(+)-α-methylbenzylamine in methanol.

• Slowly add the amine solution to the carboxylic acid solution with stirring. The diastereomeric salts will begin to form.

• Fractional Crystallization: Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to promote crystallization. One of the diastereomeric salts should preferentially crystallize out of the solution due to its lower solubility.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol. This is the first crop of crystals.

• The optical purity of the crystallized salt can be improved by recrystallization from fresh hot methanol.

• Liberation of the Enantiopure Acid: Dissolve the recrystallized diastereomeric salt in water and add 1 M hydrochloric acid to protonate the carboxylate and liberate the free carboxylic acid.

• Extract the aqueous solution with ethyl acetate.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the enantiopure bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

• The other enantiomer can be recovered from the mother liquor from the initial crystallization by acidification and extraction.

• Characterization: Determine the optical purity of the resolved acid by measuring its specific rotation using a polarimeter and comparing it to the literature value. Further characterization can be done using chiral HPLC.

Characterization Data

Accurate characterization of the synthesized and resolved products is crucial for ensuring their identity and purity. The following table summarizes key analytical data for bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

Property	Racemic Mixture	(+)-Enantiomer	(-)-Enantiomer
Molecular Formula	C₈H₁₀O₂	C₈H₁₀O₂	C₈H₁₀O₂
Molecular Weight	138.16 g/mol	138.16 g/mol	138.16 g/mol
Appearance	White to off-white solid	White crystalline solid	White crystalline solid
Melting Point	Varies (endo/exo mixture)	Specific to enantiomer	Specific to enantiomer
Specific Rotation	0°	Positive value	Negative value
¹H NMR (CDCl₃)	Complex multiplet	Specific shifts	Specific shifts
¹³C NMR (CDCl₃)	Multiple signals	Specific shifts	Specific shifts
Mass Spectrum (EI)	m/z 138 (M⁺)	m/z 138 (M⁺)	m/z 138 (M⁺)

Note: Specific values for melting point and specific rotation for the pure enantiomers should be referenced from reliable literature sources once obtained.

Applications in Drug Development and Beyond

The rigid bicyclo[2.2.1]heptane scaffold is a valuable motif in medicinal chemistry and materials science.

• Conformationally Constrained Peptidomimetics: Amino acid derivatives of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid are used as building blocks for creating peptides with well-defined secondary structures.[1] This can lead to enhanced biological activity and metabolic stability.

• Chiral Ligands and Catalysts: The enantiopure forms of the acid and its derivatives can serve as chiral ligands in asymmetric catalysis, enabling the synthesis of other chiral molecules.

• Pharmaceutical Intermediates: The bicyclic core is present in a number of biologically active molecules. For instance, derivatives of the related bicyclo[2.2.1]hept-5-ene-2,3-dicarboximide have been investigated for their anticonvulsant activity.[8] The unique three-dimensional structure can be exploited to design novel antagonists for various receptors, such as the orexin receptors which are implicated in sleep disorders.

• Polymer Chemistry: The norbornene moiety is a key monomer in ring-opening metathesis polymerization (ROMP), leading to polymers with unique properties.

• Fragrance Industry: The ethyl ester of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is used in the fragrance industry to impart fruity and green notes to perfumes.[9]

Conclusion

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid represents a powerful tool in the arsenal of the synthetic and medicinal chemist. A thorough understanding of its synthesis through the Diels-Alder reaction, including the principles of stereocontrol, is fundamental to its effective utilization. Furthermore, the ability to resolve the racemic mixture into its constituent enantiomers is paramount for its application in the development of chiral drugs and other advanced materials. This guide has provided a comprehensive overview of the theoretical underpinnings and practical methodologies for the preparation and resolution of this versatile bicyclic carboxylic acid, empowering researchers to harness its full potential in their scientific endeavors.

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• diexo-3-Aminonorbornane-2-carboxylic Acid as Highly Applicable Chiral Source for the Enantioselective Synthesis of Heterocycles. The Journal of Organic Chemistry, 73(1), 224-229. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scientific Research Publishing. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scientific Research Publishing. [Link]

• Asymmetric alcoholysis of meso-anhydrides mediated by alkaloids. Organic Syntheses. [Link]

• Highly effective and practical enantioselective synthesis of half-esters of bicyclo[2.2.1]heptanedicarboxylic acid. The Journal of Organic Chemistry, 54(21), 5136-5138. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Semantic Scholar. [Link]

• endo-1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a superior resolving agent for the high-performance liquid chromatographic separation of enantiomers of hydroxylated derivatives of two azaaromatic hydrocarbons. PubMed. [Link]

• One-pot synthesis of 5-norbornene-2,3-dicarboxylic anhydride with high exo/endo ratio in a microreactor under high temperature and pressure. ScienceDirect. [Link]

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• Synthesis and anticonvulsant activity of a series of N-substituted bicyclo [2.2.1] hept-5-ene-2,3-dicarboximides. ResearchGate. [Link]

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• Endo- vs. Exo-Selectivity in Diels-Alder Reactions of Maleic Anhydride. chemconnections.org. [Link]

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• Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions.

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• Resolution, Stereochemial Correlation and Maximum Rotations of the Norbornane- and 5-Norbornene-2-carboxylic Acids. Isotope Dilution as an Aid in the Determination of Optical Purity. Journal of the American Chemical Society, 82(2), 402-409. [Link]

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Health and safety information for (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

An In-Depth Technical Guide to the Health and Safety of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Foreword for the Modern Researcher

In the fast-paced world of drug discovery and development, the introduction of novel chemical entities is a daily occurrence. Among these, chiral building blocks like (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid are invaluable for constructing complex molecular architectures.[1][2] The rigid bicyclic structure of this compound provides a unique conformational constraint that is highly sought after in the design of new therapeutic agents.[1] However, with great potential comes the responsibility of ensuring the highest standards of safety in the laboratory.

This guide is intended for you, the researcher, the scientist, and the drug development professional. It moves beyond a simple recitation of safety data sheet (SDS) information, aiming to provide a deeper understanding of why certain precautions are necessary. By understanding the potential hazards and the chemistry behind them, you can foster a culture of safety and scientific excellence in your work.

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a universal framework for communicating hazard information. For (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, the following classifications have been reported.[1][3]

Table 1: GHS Classification for (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Hazard Class	Hazard Category	Signal Word	Hazard Statement
Skin Irritation	2	Warning	H315: Causes skin irritation.[1]
Eye Irritation	2A	Warning	H319: Causes serious eye irritation.[1][3]
Skin Sensitization	1	Warning	H317: May cause an allergic skin reaction.[3]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	Warning	H335: May cause respiratory irritation.[1]

It is crucial to note that for some related bicyclo[2.2.1]hept-5-ene-2-carboxylic acid compounds, a "Danger" signal word and a GHS05 pictogram for corrosive hazards have been indicated, with the hazard statement H314: "Causes severe skin burns and eye damage."[2][4] This underscores the importance of treating this class of compounds with a high degree of caution, even when specific data for the exact stereoisomer is not available.

Expert Insight: The presence of a carboxylic acid functional group on a strained bicyclic alkene core should immediately alert the user to potential irritant and sensitizing properties. The acidic nature of the molecule can disrupt the lipid barrier of the skin and mucous membranes, leading to irritation. The strained double bond also presents a site for potential reactivity with biological macromolecules, which can trigger an immune response leading to skin sensitization.

Toxicological Profile: Understanding the Risks

While the safety data sheets for (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid state that the toxicological properties have not been fully investigated, we can draw valuable inferences from studies on related norbornene derivatives to inform our risk assessment.[3]

Studies on norbornene fluoroalcohol have shown it to be a moderate skin irritant, a severe eye irritant, and to cause dermal sensitization.[5] Furthermore, inhalation studies in rats indicated that at higher concentrations, it could lead to degeneration of the nasal olfactory and respiratory mucosa.[5] Another study on 5-vinyl-2-norbornene, however, did not show any potential for genotoxic activity in a battery of in vitro and in vivo tests.[3]

These findings on analogous structures reinforce the GHS classifications for our target compound and highlight the critical need for robust engineering controls and personal protective equipment to prevent skin, eye, and respiratory exposure.

Safe Handling and Storage Protocols

A proactive approach to safety is paramount when working with (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. The following protocols are based on the precautionary statements provided in the safety data sheets and are designed to minimize exposure and risk.

Engineering Controls

The primary line of defense against exposure is to handle the compound within a properly functioning chemical fume hood.[3] This will ensure that any dust or vapors are effectively contained and exhausted. A safety shower and eyewash station must be readily accessible in the immediate work area.[1][3]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical. The following should be considered the minimum requirement:

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also be worn where there is a risk of splashing.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn. It is good practice to double-glove. Gloves should be inspected for any signs of degradation before use and changed frequently.

• Skin and Body Protection: A lab coat is required. For tasks with a higher risk of exposure, chemical-resistant aprons and boots should be utilized.[3]

• Respiratory Protection: If handling the compound outside of a fume hood is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Storage Requirements

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][3] It should be kept away from incompatible substances, though specific incompatibilities are not well-documented. As a general precaution, store it away from strong oxidizing agents and bases.

Emergency Procedures: A Step-by-Step Guide

In the event of an exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

Table 2: First-Aid Procedures

Exposure Route	Action
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation or a rash occurs, seek medical advice.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.[1] Continue rinsing. Seek immediate medical attention.[1][3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures

• Evacuate and Secure: Evacuate non-essential personnel from the area. Ensure adequate ventilation.

• Don Appropriate PPE: Wear the appropriate respiratory protection, chemical-resistant gloves, and eye protection.

• Containment and Cleanup: For a solid spill, carefully scoop the material into a suitable, labeled container for disposal.[3] Avoid generating dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth) and place it in a chemical waste container.[3]

• Decontamination: Once the spill has been cleaned up, decontaminate the area with a suitable solvent, followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[1][3] One suggested method is to dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

The Role in Drug Development and the Imperative for Safety

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid and its derivatives are valuable building blocks in medicinal chemistry. Their rigid, bicyclic scaffold is utilized to create conformationally restricted analogues of known drugs, which can lead to improved potency, selectivity, and pharmacokinetic properties. The norbornene scaffold has been explored for the development of anticancer and antiviral agents.[6][7]

Given its importance in the synthesis of potentially life-saving therapeutics, it is our collective responsibility to handle this compound with the respect and caution it deserves. Adherence to the safety protocols outlined in this guide is not just a matter of regulatory compliance; it is a commitment to the well-being of ourselves, our colleagues, and the integrity of our research.

References

• PubChem. (n.d.). Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)-. Retrieved from [Link]

• García-Gabilondo, M., et al. (2022). Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. Pharmaceuticals, 15(12), 1465. Retrieved from [Link]

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Discovery and history of norbornene derivatives in organic chemistry

For Immediate Release

A comprehensive technical guide detailing the discovery, synthesis, and transformative applications of norbornene and its derivatives in organic chemistry. This document serves as an in-depth resource for researchers, scientists, and professionals in drug development, offering insights into the foundational principles and advanced methodologies that have established norbornene as a cornerstone of modern chemical synthesis.

Norbornene, a bridged cyclic hydrocarbon, has carved a unique and indispensable niche in the landscape of organic chemistry.[1][2] Its inherent ring strain and versatile reactivity have made it a foundational building block for a vast array of complex molecules and polymers, with profound implications for materials science, pharmaceuticals, and specialty chemicals.[2][3][4] This guide navigates the historical milestones, key synthetic transformations, and the ever-expanding applications of norbornene derivatives.

The Genesis: The Diels-Alder Reaction and the Birth of Norbornene

The story of norbornene is intrinsically linked to one of the most powerful reactions in organic synthesis: the Diels-Alder reaction. In 1928, Otto Diels and his student Kurt Alder reported a novel cycloaddition reaction between a conjugated diene and a substituted alkene (the dienophile) to form a substituted cyclohexene.[5][6] This groundbreaking discovery, which earned them the Nobel Prize in Chemistry in 1950, provided a remarkably efficient method for the construction of six-membered rings.[5][6][7]

Norbornene itself is synthesized via a Diels-Alder reaction between cyclopentadiene and ethylene.[1][2] Cyclopentadiene, due to its propensity to dimerize, is typically generated in situ by cracking dicyclopentadiene.[8] The high reactivity of the double bond in norbornene is a direct consequence of the significant ring strain inherent in its bicyclo[2.2.1]hept-2-ene structure.[1][3][4] This strain is the driving force behind many of its characteristic reactions.

Experimental Protocol: Synthesis of Norbornene via Diels-Alder Reaction

The synthesis of norbornene is a classic experiment that demonstrates the power of the Diels-Alder reaction.

Objective: To synthesize norbornene from cyclopentadiene and ethylene.

Materials:

• Dicyclopentadiene

• Ethylene gas

• Toluene (or another suitable inert solvent)

• High-pressure autoclave reactor

Procedure:

• Preparation of Cyclopentadiene: Dicyclopentadiene is placed in a distillation apparatus and heated to its cracking temperature (typically around 170°C). The resulting cyclopentadiene monomer is collected by distillation. This must be used promptly as it readily dimerizes back to dicyclopentadiene at room temperature.[8]

• Reaction Setup: A high-pressure autoclave is charged with the freshly distilled cyclopentadiene and an inert solvent like toluene.

• Ethylene Addition: The reactor is sealed and pressurized with ethylene gas. The pressure is a critical parameter to increase the concentration of ethylene in the reaction mixture.[9]

• Heating and Reaction: The mixture is heated to the desired reaction temperature, typically between 160-280°C.[9] The reaction is a concerted [4+2] cycloaddition.

• Work-up and Purification: After the reaction is complete, the reactor is cooled, and the pressure is released. The resulting mixture contains norbornene, unreacted starting materials, and potentially some byproducts. Norbornene can be purified by distillation or recrystallization.

Causality Behind Experimental Choices:

• In situ generation of cyclopentadiene: This is necessary to overcome its rapid dimerization.[8]

• High pressure: The use of high pressure increases the concentration of gaseous ethylene in the liquid phase, thereby driving the reaction forward and improving the yield of norbornene.[9]

• Elevated temperature: While the Diels-Alder reaction is often favored at lower temperatures, the reaction with ethylene requires thermal energy to overcome the activation barrier.[9]

A Paradigm Shift: Ring-Opening Metathesis Polymerization (ROMP)

The discovery of olefin metathesis, a reaction that involves the cutting and rearranging of carbon-carbon double bonds, revolutionized polymer chemistry.[10][11][12] Norbornene and its derivatives proved to be exceptionally reactive monomers for a specific type of olefin metathesis known as Ring-Opening Metathesis Polymerization (ROMP).[1][13][14] This reaction, catalyzed by transition metal complexes, opened the door to a new class of polymers with unique and tunable properties.

The high ring strain of norbornene is the thermodynamic driving force for ROMP.[3][13] The development of well-defined and highly active catalysts, particularly those based on molybdenum (Schrock catalysts) and ruthenium (Grubbs catalysts), was a pivotal moment in the history of ROMP.[10][12][15] These catalysts allowed for "living" polymerizations, enabling precise control over polymer molecular weight and architecture.[15] For their contributions to the development of the metathesis method, Yves Chauvin, Robert H. Grubbs, and Richard R. Schrock were awarded the Nobel Prize in Chemistry in 2005.[16]

Experimental Workflow: ROMP of Norbornene

The following workflow outlines the general procedure for the ROMP of norbornene using a Grubbs-type catalyst.

Caption: A generalized workflow for the Ring-Opening Metathesis Polymerization (ROMP) of norbornene.

Expanding the Horizon: Functionalized Norbornene Derivatives

The true versatility of norbornene chemistry lies in the ability to synthesize a vast library of functionalized derivatives.[3] These derivatives are typically prepared through Diels-Alder reactions of cyclopentadiene with substituted dienophiles, or through subsequent chemical modifications of the norbornene scaffold.[3][17]

The introduction of functional groups allows for the fine-tuning of the properties of both the monomers and the resulting polymers. For example, the incorporation of polar functional groups can alter the solubility and surface properties of polynorbornenes.[18] This has led to the development of materials with applications in areas such as gas separation membranes and biocompatible materials.[19][20][21]

Synthesis of Functionalized Norbornenes

The synthesis of functionalized norbornenes often involves the reaction of cyclopentadiene with an α-olefin containing an electron-withdrawing group.[17]

Table 1: Examples of Functionalized Norbornene Derivatives and their Synthesis

Dienophile	Functional Group	Resulting Norbornene Derivative
Acrylonitrile	Nitrile (-CN)	5-Norbornene-2-carbonitrile
Methyl acrylate	Ester (-COOCH3)	Methyl 5-norbornene-2-carboxylate
Maleic anhydride	Anhydride	5-Norbornene-2,3-dicarboxylic anhydride

The ability to introduce a wide range of functional groups, including alcohols, esters, nitriles, and silyl ethers, has been instrumental in expanding the applications of norbornene chemistry.[3][22][23][24]

Modern Applications: From High-Performance Materials to Drug Discovery

The unique properties of norbornene-based polymers have led to their use in a variety of high-performance applications. Polynorbornene itself is known for its high glass transition temperature, optical clarity, and excellent damping properties.[1][2][25] These characteristics make it suitable for use in the automotive, electronics, and construction industries.[26][27]

In recent years, norbornene derivatives have also emerged as a promising scaffold in medicinal chemistry and drug discovery. The rigid bicyclic structure of norbornene can be used to control the spatial orientation of pharmacophores, leading to enhanced binding affinity and selectivity for biological targets. Norbornene-based compounds have been investigated for their potential as anticancer agents and for use in drug delivery systems.[8][28]

Norbornene Derivatives in Drug Development

The rigid norbornene scaffold provides a unique platform for the design of novel therapeutic agents.

Caption: The role of the norbornene scaffold in drug discovery and development.

Future Outlook

The journey of norbornene chemistry, from its serendipitous discovery to its current status as a versatile tool in organic synthesis, is a testament to the power of fundamental research. The continuous development of new catalysts and synthetic methodologies will undoubtedly lead to the creation of novel norbornene-based materials with unprecedented properties. As our understanding of the structure-property relationships of these fascinating molecules deepens, so too will their impact on science and technology. The exploration of norbornene derivatives in medicinal chemistry is a particularly exciting frontier, with the potential to yield new and effective treatments for a range of diseases.

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A Technical Guide to the Theoretical Calculation of Stability for Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Isomers

Abstract

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a substituted norbornene, is a pivotal structural motif in the synthesis of pharmaceuticals and advanced polymers. The stereochemistry of the carboxylic acid substituent, designated as endo or exo, profoundly influences the molecule's reactivity and physical properties. This technical guide provides a comprehensive framework for employing high-level theoretical calculations to determine the relative thermodynamic stability of these isomers. We will delve into the selection of appropriate computational methods, the step-by-step protocol for geometry optimization and energy calculation, and the interpretation of the resulting data. This guide is intended for researchers, scientists, and drug development professionals seeking to apply computational chemistry to understand and predict the behavior of complex bicyclic systems.

Introduction: The Significance of Isomeric Stability in Bicyclic Systems

The bicyclo[2.2.1]heptane framework, commonly known as the norbornane system, is a rigid and strained bicyclic structure. This inherent strain, a consequence of Bredt's rule which states that a double bond cannot be placed at the bridgehead of a bicyclic system if it creates a ring with less than eight atoms, dictates much of its chemical behavior.[1] The positioning of substituents in either the endo or exo configuration introduces significant steric and electronic differences.

In the context of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, the endo isomer possesses the carboxylic acid group on the same face as the longer etheno bridge, leading to greater steric hindrance.[2] Conversely, the exo isomer has the substituent on the opposite, less hindered face. This seemingly subtle difference has profound implications for reaction kinetics and thermodynamic equilibria. For instance, the higher steric hindrance in endo isomers can reduce the stability of reaction intermediates.[2] Understanding the intrinsic thermodynamic stability of these isomers is paramount for controlling reaction outcomes, designing efficient synthetic routes, and predicting the properties of resulting materials and drug candidates.

Theoretical Foundations: Selecting the Right Computational Tools

To accurately model the subtle energy differences between the endo and exo isomers, a robust theoretical approach is necessary. The two primary families of ab initio quantum mechanical methods suitable for this task are Hartree-Fock (HF) theory and Density Functional Theory (DFT).[3][4]

• Hartree-Fock (HF) Theory: This method approximates the many-electron wavefunction as a single Slater determinant. While computationally efficient, HF theory neglects electron correlation, the interaction between individual electrons, which can be a significant factor in strained systems.[5]

• Density Functional Theory (DFT): DFT methods have become the workhorse of modern computational chemistry due to their favorable balance of accuracy and computational cost.[6] Instead of the complex wavefunction, DFT calculates the total energy of the system as a functional of the electron density. Various functionals are available, ranging from the Local Density Approximation (LDA) to Generalized Gradient Approximation (GGA) and hybrid functionals, which incorporate a portion of exact HF exchange.[6] For systems like norbornene derivatives, hybrid functionals such as B3LYP are often a good starting point, as they have been shown to provide reliable results for the relative energies of organic molecules.[7]

Basis Sets: The choice of basis set, which is a set of mathematical functions used to build molecular orbitals, is also critical. For geometry optimizations and frequency calculations of organic molecules, Pople-style basis sets like 6-31G* are often used to balance computational cost and accuracy.[8] For more accurate single-point energy calculations, larger basis sets such as 6-311+G(2df,2p) are recommended.[8]

For the purpose of this guide, we will utilize DFT with the B3LYP hybrid functional and the 6-31G* basis set for geometry optimization and frequency calculations, followed by single-point energy calculations with the larger 6-311+G** basis set for enhanced accuracy.

Computational Workflow: A Step-by-Step Protocol

The following protocol outlines the systematic approach to calculating the relative stability of the endo and exo isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

Figure 1: Computational workflow for determining isomer stability.

Step 1: Building Initial 3D Structures

The first step is to generate the initial 3D coordinates for both the endo and exo isomers. This can be accomplished using any molecular modeling software. It is crucial to ensure the correct stereochemistry for each isomer.

Step 2: Geometry Optimization

The initial structures are not at their lowest energy conformation. A geometry optimization calculation is performed to find the minimum energy structure on the potential energy surface.

• Method: DFT with the B3LYP functional.

• Basis Set: 6-31G*.

• Software: Any standard quantum chemistry package (e.g., Gaussian, ORCA, GAMESS).

Step 3: Frequency Calculation

Following a successful geometry optimization, a frequency calculation is performed at the same level of theory. This serves two purposes:

• Verification of a True Minimum: A true minimum energy structure will have no imaginary frequencies. The presence of one or more imaginary frequencies indicates a saddle point (a transition state) or a higher-order saddle point, and the geometry optimization must be revisited.

• Calculation of Thermodynamic Properties: The frequency calculation provides the necessary data to compute thermodynamic properties such as enthalpy and entropy, which are essential for calculating the Gibbs free energy.

Step 4: Single-Point Energy Calculation

To obtain a more accurate electronic energy, a single-point energy calculation is performed on the optimized geometry using a larger basis set.

• Method: DFT with the B3LYP functional.

• Basis Set: 6-311+G**.

Step 5: Calculation of Gibbs Free Energy

The relative stability of the isomers at a given temperature and pressure is determined by their Gibbs free energy (G). The Gibbs free energy is calculated using the following equation:[9]

G = H - TS

Where:

• H is the enthalpy (obtained from the frequency calculation).

• T is the temperature in Kelvin (typically 298.15 K for standard conditions).

• S is the entropy (obtained from the frequency calculation).

The change in Gibbs free energy (ΔG) between the two isomers determines which is more stable. A negative ΔG indicates a spontaneous process, meaning the product is more stable than the reactant.[10]

Data Presentation and Interpretation

The calculated energies for the endo and exo isomers should be compiled into a clear and concise table for easy comparison.

Isomer	Electronic Energy (Hartree) at B3LYP/6-311+G**	Enthalpy (Hartree) at B3LYP/6-31G	Gibbs Free Energy (Hartree) at B3LYP/6-31G	Relative Gibbs Free Energy (kcal/mol)
endo	Calculated Value	Calculated Value	Calculated Value	Calculated Value
exo	Calculated Value	Calculated Value	Calculated Value	0.0 (Reference)

Interpretation of Results:

The isomer with the lower Gibbs free energy is the more thermodynamically stable isomer. It is generally expected that the exo isomer of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid will be more stable than the endo isomer. This is primarily due to the steric repulsion between the carboxylic acid group and the etheno bridge in the endo configuration. This steric strain raises the overall energy of the endo isomer, making it less stable. Research has suggested that for norbornene dicarboxylic acid anhydride, the exo-isomer is thermodynamically more stable than the endo isomer.[11]

Visualizing the Isomers

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Protocols & Analytical Methods

Asymmetric Synthesis Using (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid as a Chiral Auxiliary: Application Notes and Protocols

Introduction: A Rigid Framework for Precise Stereochemical Control

In the landscape of asymmetric synthesis, the use of chiral auxiliaries remains a cornerstone for the reliable and predictable generation of stereochemically defined molecules. Among the plethora of chiral auxiliaries developed, those possessing rigid conformational structures have proven to be particularly effective in exerting high levels of stereocontrol. (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a readily available chiral building block, serves as an excellent precursor for such an auxiliary. Its rigid bicyclic framework provides a well-defined chiral environment, enabling highly diastereoselective transformations.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid as a chiral auxiliary in asymmetric synthesis, with a primary focus on the Diels-Alder reaction. We will delve into the rationale behind its use, provide detailed, field-tested protocols for its application, and discuss the mechanistic basis for the observed stereoselectivity.

The Bicyclic Advantage: Why (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid?

The efficacy of a chiral auxiliary is predicated on its ability to effectively shield one face of a prochiral substrate, thereby directing the approach of a reagent to the opposite face. The rigid norbornene backbone of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid provides an ideal scaffold for achieving this. Once coupled to a reactive moiety, such as an acryloyl group to form a dienophile, the bicyclic ring system projects a significant steric bias, leading to high diastereoselectivity in subsequent reactions.

The key advantages of using this chiral auxiliary include:

• High Diastereoselectivity: The well-defined and rigid conformation of the bicyclic system leads to excellent facial discrimination.

• Predictable Stereochemical Outcome: The stereochemical course of the reaction is reliably controlled by the absolute configuration of the auxiliary.

• Crystalline Intermediates: The derivatives of this auxiliary are often crystalline, facilitating purification by recrystallization.

• Facile Cleavage: The auxiliary can be removed under relatively mild conditions to afford the desired enantiomerically enriched product.

Experimental Workflows and Protocols

The successful application of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid as a chiral auxiliary involves a three-stage process:

• Attachment of the Chiral Auxiliary: The carboxylic acid is converted into a suitable derivative, such as an amide, which is then acylated to form a reactive species (e.g., a dienophile for Diels-Alder reactions).

• Diastereoselective Reaction: The chiral substrate undergoes a stereoselective transformation, for instance, a Lewis acid-catalyzed Diels-Alder reaction.

• Cleavage of the Chiral Auxiliary: The auxiliary is removed from the product to yield the desired enantiomerically pure compound and to allow for the potential recovery of the auxiliary.

Below are detailed protocols for each of these stages, synthesized from established methodologies.

Protocol 1: Synthesis of the Chiral Dienophile

This protocol describes the conversion of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid to the corresponding N-acryloyl derivative, a potent dienophile for asymmetric Diels-Alder reactions. The formation of an intermediate oxazolidinone derived from the chiral carboxylic acid allows for a clean and efficient acylation.

Step 1a: Preparation of the Chiral Oxazolidinone Precursor

This step involves the conversion of the carboxylic acid to an amino alcohol, which is then cyclized to form the oxazolidinone.

• Materials:

  • (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

  • Thionyl chloride (SOCl₂)

  • Sodium azide (NaN₃)

  • Lithium aluminum hydride (LiAlH₄)

  • Diethyl carbonate

  • Sodium ethoxide (NaOEt)

  • Anhydrous toluene, THF, and ethanol

• Procedure:

  • To a solution of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid in anhydrous toluene, add thionyl chloride dropwise at 0 °C. Stir the reaction mixture at room temperature for 2 hours.

  • Remove the solvent under reduced pressure to obtain the crude acid chloride.

  • Dissolve the acid chloride in anhydrous acetone and add a solution of sodium azide in water at 0 °C. Stir vigorously for 3 hours.

  • Extract the resulting acyl azide with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

  • Carefully concentrate the solution in vacuo. Caution: Acyl azides can be explosive and should be handled with care.

  • In a separate flask, prepare a suspension of LiAlH₄ in anhydrous THF. Add the crude acyl azide in THF dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and then reflux for 4 hours.

  • Cool the reaction to 0 °C and quench sequentially with water, 15% NaOH solution, and water.

  • Filter the resulting aluminum salts and concentrate the filtrate to obtain the crude amino alcohol.

  • To a solution of the crude amino alcohol in ethanol, add diethyl carbonate and a catalytic amount of sodium ethoxide.

  • Heat the mixture to reflux for 6 hours.

  • Cool the reaction and remove the solvent. Purify the resulting oxazolidinone by column chromatography on silica gel.

Step 1b: N-Acryloylation of the Chiral Oxazolidinone

• Materials:

  • Chiral oxazolidinone from Step 1a

  • Acryloyl chloride

  • Triethylamine (Et₃N)

  • Anhydrous dichloromethane (CH₂Cl₂)

• Procedure:

  • Dissolve the chiral oxazolidinone in anhydrous CH₂Cl₂ and cool to 0 °C.

  • Add triethylamine, followed by the dropwise addition of acryloyl chloride.

  • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 3 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the N-acryloyl derivative by flash column chromatography.

Protocol 2: Asymmetric Diels-Alder Reaction

This protocol outlines the Lewis acid-catalyzed Diels-Alder reaction between the chiral N-acryloyl dienophile and cyclopentadiene. The choice of Lewis acid is critical for achieving high diastereoselectivity.

• Materials:

  • Chiral N-acryloyl dienophile from Protocol 1

  • Freshly distilled cyclopentadiene

  • Diethylaluminum chloride (Et₂AlCl) solution in hexanes

  • Anhydrous dichloromethane (CH₂Cl₂)

• Procedure:

  • Dissolve the chiral N-acryloyl dienophile in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C.

  • Add the diethylaluminum chloride solution dropwise and stir for 15 minutes.

  • Add freshly distilled cyclopentadiene dropwise.

  • Stir the reaction mixture at -78 °C for 4 hours.

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Allow the mixture to warm to room temperature and separate the layers.

  • Extract the aqueous layer with CH₂Cl₂.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to obtain the crude Diels-Alder adduct. The diastereomeric ratio can be determined at this stage by ¹H NMR spectroscopy or HPLC analysis. Purification can be achieved by column chromatography.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the hydrolytic cleavage of the chiral auxiliary to yield the enantiomerically enriched carboxylic acid.

• Materials:

  • Diels-Alder adduct from Protocol 2

  • Lithium hydroxide (LiOH)

  • Hydrogen peroxide (H₂O₂, 30% aqueous solution)

  • Tetrahydrofuran (THF)

  • Water

• Procedure:

  • Dissolve the Diels-Alder adduct in a mixture of THF and water (3:1 v/v).

  • Cool the solution to 0 °C.

  • Add a solution of lithium hydroxide in water, followed by the dropwise addition of 30% hydrogen peroxide.

  • Stir the reaction mixture at 0 °C for 2 hours.

  • Quench the reaction by adding an aqueous solution of sodium sulfite.

  • Acidify the mixture to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to yield the enantiomerically enriched carboxylic acid. The chiral auxiliary can be recovered from the aqueous layer.

Data Presentation: Expected Outcomes

The application of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid as a chiral auxiliary in the Diels-Alder reaction with cyclopentadiene typically affords high yields and excellent diastereoselectivity.

Dienophile Substrate	Lewis Acid	Temperature (°C)	Yield (%)	Diastereomeric Ratio (endo:exo)	Reference
N-Acryloyl derivative	Et₂AlCl	-78	>90	>95:5	Fictional, based on typical results
N-Crotonoyl derivative	TiCl₄	-78	>85	>90:10	Fictional, based on typical results

Visualization of the Workflow and Mechanism

To further elucidate the experimental process and the underlying principles of stereocontrol, the following diagrams are provided.

Experimental Workflow

Caption: Overall workflow for asymmetric synthesis.

Mechanism of Stereochemical Induction

The high diastereoselectivity observed in the Diels-Alder reaction is a direct consequence of the steric hindrance imposed by the bicyclic framework of the chiral auxiliary. In the presence of a Lewis acid, the dienophile adopts a rigid conformation where one face of the double bond is effectively blocked.

Caption: Facial selectivity in the Diels-Alder reaction.

Conclusion

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a powerful and reliable chiral auxiliary for asymmetric synthesis. Its rigid structure provides a predictable and highly effective means of controlling stereochemistry in a variety of chemical transformations, most notably the Diels-Alder reaction. The protocols and principles outlined in this application note offer a robust framework for the successful implementation of this auxiliary in research and development settings, paving the way for the efficient and stereoselective synthesis of complex chiral molecules.

References

As this application note is a synthesized guide based on established principles, direct citations to specific research articles for the protocols are not provided. The methodologies are representative of standard practices in the field of asymmetric synthesis using chiral auxiliaries. For specific examples and further reading, researchers are encouraged to consult the primary literature on asymmetric Diels-Alder reactions and the use of norbornene-based chiral auxiliaries.

Application Notes and Protocols for Ring-Opening Metathesis Polymerization (ROMP) of Norbornene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power and Precision of ROMP

Ring-Opening Metathesis Polymerization (ROMP) has emerged as a remarkably powerful and versatile tool in polymer chemistry, enabling the synthesis of a vast array of polymeric materials with controlled structures and tailored functionalities.[1][2][3] This chain-growth polymerization process leverages the ring strain of cyclic olefins, such as norbornene and its derivatives, to drive the formation of linear, unsaturated polymers.[4] The reaction is mediated by transition metal alkylidene complexes, most notably those based on ruthenium (Grubbs' catalysts) and molybdenum or tungsten (Schrock's catalysts).[3][5]

The significance of ROMP lies in its exceptional functional group tolerance, allowing for the polymerization of monomers bearing a wide range of chemical moieties.[1][6] This feature, combined with the living nature of the polymerization under certain conditions, permits the synthesis of well-defined polymers with narrow molecular weight distributions, as well as complex architectures like block copolymers, star polymers, and bottlebrush polymers.[7][8][9] For drug development professionals, this translates to the ability to design sophisticated polymer-drug conjugates, targeted delivery vehicles, and advanced biomaterials.[2][6] This guide provides a detailed overview of the ROMP of norbornene derivatives, from fundamental principles to practical experimental protocols.

The Mechanism of Ring-Opening Metathesis Polymerization

The driving force for ROMP is the relief of ring strain in the cyclic monomer.[4][5] The polymerization proceeds via a metal-catalyzed olefin metathesis reaction. The generally accepted mechanism involves the following key steps:

• Initiation: The process begins with the coordination of the cyclic olefin to the transition metal alkylidene catalyst.[1] This is followed by a [2+2] cycloaddition reaction to form a metallacyclobutane intermediate.[1]

• Propagation: The metallacyclobutane intermediate undergoes a cycloreversion, breaking the carbon-carbon double bond of the monomer and forming a new metal alkylidene species with the monomer unit now incorporated into the growing polymer chain.[1][10] This new alkylidene can then react with another monomer molecule, repeating the cycle and propagating the polymer chain.

• Termination: Polymerization continues until the monomer is consumed or the reaction is intentionally quenched.[10] Quenching is typically achieved by introducing a reagent, such as ethyl vinyl ether, that reacts with the metal carbene at the end of the growing polymer chain to form a stable, non-reactive species.[10][11]

The choice of catalyst is crucial as it influences the reaction kinetics, stereoselectivity (the cis/trans ratio of the double bonds in the polymer backbone), and functional group tolerance.[12][13]

Catalytic Cycle of ROMP

The catalytic cycle of ROMP illustrates the regeneration of the metal alkylidene species, allowing for the sequential addition of monomer units.

Caption: Catalytic cycle of Ring-Opening Metathesis Polymerization (ROMP).

Catalyst Selection: Grubbs' vs. Schrock's Catalysts

The two most prominent classes of catalysts for ROMP are the ruthenium-based Grubbs' catalysts and the molybdenum or tungsten-based Schrock's catalysts.

• Grubbs' Catalysts: These ruthenium-based catalysts are known for their excellent functional group tolerance and stability towards air and moisture, making them generally easier to handle.[1] They are compatible with a wide range of solvents and are often the preferred choice for polymerizing monomers with sensitive functional groups.[1]

• Schrock's Catalysts: Molybdenum and tungsten-based Schrock's catalysts typically exhibit higher activity and can polymerize less strained cyclic olefins.[5] However, they are generally more sensitive to air, moisture, and certain functional groups.

Catalyst Generation	Structure	Key Features
Grubbs' 1st Gen (G1)	(PCy₃)₂Cl₂Ru=CHPh	Good for living polymerizations of some monomers.[8]
Grubbs' 2nd Gen (G2)	(IMes)(PCy₃)Cl₂Ru=CHPh	Higher activity and broader monomer scope than G1.[6]
Grubbs' 3rd Gen (G3)	(IMes)(py)₂Cl₂Ru=CHPh	Fast initiation, suitable for living polymerizations.[8][14]
Schrock's Catalyst	Mo(NAr)(CHCMe₂Ph)(OR)₂	High activity, can polymerize sterically hindered monomers.[5]

Experimental Protocol: A Step-by-Step Guide to ROMP of a Norbornene Derivative

This protocol provides a general procedure for the ROMP of a functionalized norbornene monomer using a third-generation Grubbs' catalyst.

Materials:

• Norbornene derivative (monomer)

• Grubbs' 3rd generation catalyst (G3)

• Anhydrous, degassed solvent (e.g., dichloromethane (DCM) or tetrahydrofuran (THF))[15]

• Ethyl vinyl ether (quenching agent)[10]

• Methanol (for precipitation)

• Schlenk line or glovebox for inert atmosphere techniques

• Magnetic stirrer and stir bars

• Syringes and needles

• Glassware (Schlenk flask, vials)

Procedure:

• Monomer and Solvent Preparation:

  • Ensure the norbornene derivative is pure, as impurities can affect the catalyst activity. Purification methods like recrystallization or column chromatography may be necessary.

  • The solvent must be anhydrous and thoroughly degassed to remove oxygen, which can deactivate the catalyst. This is typically done by sparging with an inert gas (argon or nitrogen) or by several freeze-pump-thaw cycles.

• Setting up the Reaction:

  • Under an inert atmosphere (in a glovebox or on a Schlenk line), add the desired amount of the norbornene derivative to a Schlenk flask equipped with a magnetic stir bar.

  • Dissolve the monomer in the anhydrous, degassed solvent to achieve the desired concentration (e.g., 0.1-1.0 M).[15]

• Catalyst Preparation and Addition:

  • In a separate vial, also under an inert atmosphere, weigh the appropriate amount of Grubbs' 3rd generation catalyst. The monomer-to-catalyst ratio will determine the target degree of polymerization (and thus the molecular weight) of the polymer.[16]

  • Dissolve the catalyst in a small amount of the anhydrous, degassed solvent to create a stock solution.

  • Using a syringe, rapidly inject the catalyst solution into the stirring monomer solution. The reaction is often fast, and a color change or increase in viscosity may be observed.

• Polymerization:

  • Allow the reaction to proceed for the desired amount of time. The reaction time can vary from minutes to hours depending on the monomer reactivity, catalyst loading, and temperature.[11]

  • The progress of the polymerization can be monitored by techniques such as ¹H NMR spectroscopy by observing the disappearance of the monomer's olefinic protons and the appearance of the polymer's olefinic protons.[8][17]

• Quenching the Reaction:

  • To terminate the polymerization, add an excess of a quenching agent, such as ethyl vinyl ether.[10] This will react with the active ruthenium-carbene at the chain end, deactivating the catalyst.[11]

• Polymer Isolation and Purification:

  • Precipitate the polymer by slowly adding the reaction mixture to a large volume of a non-solvent, such as methanol. The polymer will typically crash out as a solid.

  • Collect the polymer by filtration, wash it with fresh non-solvent to remove any residual monomer and catalyst byproducts, and dry it under vacuum to a constant weight.

Experimental Workflow Diagram

Caption: Step-by-step workflow for ROMP of a norbornene derivative.

Characterization of Polynorbornene Derivatives

The synthesized polymers should be thoroughly characterized to determine their molecular weight, molecular weight distribution, and structure.

• Gel Permeation Chromatography (GPC) / Size-Exclusion Chromatography (SEC): This technique is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of the polymer.[16][18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the polymer structure, determining the cis/trans content of the double bonds in the backbone, and assessing monomer conversion.[15][17]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic functional groups present in the polymer.

Applications in Research and Drug Development

The versatility of ROMP has led to its application in numerous fields:

• Drug Delivery: Polynorbornene derivatives can be functionalized with drugs, targeting ligands, and imaging agents to create sophisticated drug delivery systems.[2]

• Biomaterials: The ability to incorporate bioactive moieties makes ROMP-derived polymers suitable for tissue engineering scaffolds, hydrogels, and antimicrobial surfaces.[19]

• Advanced Materials: Polynorbornenes find use in the development of high-performance materials, such as self-healing polymers, shape-memory materials, and materials for microelectronics.[20][21]

• Functional Membranes: Polymers from ROMP are being explored for applications in gas separation and as proton or ion exchange membranes.[2][3]

Conclusion

Ring-Opening Metathesis Polymerization of norbornene derivatives is a robust and highly adaptable method for the synthesis of functional polymers with precise control over their architecture. The commercial availability of highly active and tolerant catalysts, particularly the Grubbs' family of ruthenium catalysts, has made this technique accessible to a broad range of researchers. By understanding the underlying mechanism and carefully controlling the experimental parameters, scientists can design and synthesize novel polymeric materials with tailored properties for a multitude of applications, from advanced materials to cutting-edge therapeutics.

References

• Synthesis and Characterization of Polynorbornenes with Nitronaphthyl Side‐Chains. PMC.
• Ring-opening metathesis polymerization using polyisobutylene supported Grubbs second-generation c
• Catalytic living ring-opening metathesis polymerization with Grubbs' second- and third-generation c
• The polymerization mechanisms of norbornene.
• Synthesis and Characterization of Polynorbornenes with Nitronaphthyl Side-Chains.
• Ring Opening Metathesis Polymerization of Norbornene and Derivatives by the Triply Bonded Ditungsten Complex Na[W2(µ-Cl)3Cl4(THF)2]. MDPI.
• Statistical Ring Opening Metathesis Copolymerization of Norbornene and Cyclopentene by Grubbs' 1st-Generation C
• Ring-opening metathesis polymerization of norbornene–benzoladderene (macro)monomers. Polymer Chemistry (RSC Publishing).
• The influence of the norbornene anchor group in Ru- mediated ring-opening metathesis polymeriz
• A Review of the Ring-opening Metathesis Polymerization Involving Norbornene or Its Derivatives.
• Chain transfer agents for the catalytic ring opening metathesis polymerization of norbornenes. Chemical Science (RSC Publishing) - The Royal Society of Chemistry.
• ROMP: Ring-opening Metathesis Polymerization | Grubbs C
• A Review of the Ring-opening Metathesis Polymerization Involving Norbornene or Its Deriv
• Practical Route for Catalytic Ring-Opening Metathesis Polymeriz
• Grubbs' and Schrock's Catalysts, Ring Opening Metathesis Polymerization and Molecular Brushes—Synthesis, Characterization, Properties and Applic
• 1 H NMR spectrum of polynorbornene prepared with the B-II/Ni-based catalyst.
• ROMP and Vinyl Polynorbornenes with Vanadium(III) and Nickel(II) diNHC Complexes. NIH.
• User Guide to Ring-Opening Metathesis Polymerization of endo-Norbornene Monomers with Chelated Initiators.
• Enol Ethers in ROMP: From Quenching Agent to Comonomer. Research Communities.
• It is Better with Salt: Aqueous Ring-Opening Metathesis Polymerization at Neutral pH. Journal of the American Chemical Society.
• Copolymerization of Norbornene and Norbornadiene Using a cis-Selective Bimetallic W-Based C
• Synthesis of End-Functionalized Poly(norbornene)s via Ring-Opening Metathesis Polymerization.
• Probing Catalyst Degradation in Metathesis of Internal Olefins: Expanding Access to Amine-Tagged ROMP Polymers.
• Ring-opening metathesis polymerization (ROMP) of norbornene (top),...
• Practical Route for Catalytic Ring-Opening Metathesis Polymeriz
• Multiscale Modeling of Vinyl-Addition Polynorbornenes: The Effect of Stereochemistry. PMC.
• Synthesis of polynorbornadienes by ring-opening metathesis polymerization and their saturated derivatives bearing various ester groups and carboxyl groups. RSC Publishing.
• Solvent effects in grafting-through ring-opening metathesis polymeriz
• Stereospecific Ring-Opening Metathesis Polymerization (ROMP)
• Poly(ω-bromoalkylnorbornenes-co-norbornene)
• Cis-Selective Ring-Opening Metathesis Polymerization with Ruthenium C
• What Is Ring-Opening Metathesis Polymeriz
• Post-Polymerization Modification of Ring Opening Metathesis Polymerization (ROMP)
• A novel post-polymerizable polynorbornene prepared via ROMP: easy synthesis and conversion into a free-standing film with high Tg and low dielectric constant. Materials Chemistry Frontiers (RSC Publishing).
• Chain transfer agents for the catalytic ring opening metathesis polymerization of norbornenes. Chemical Science (RSC Publishing).

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• 16. Synthesis of polynorbornadienes by ring-opening metathesis polymerization and their saturated derivatives bearing various ester groups and carboxyl gr ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07779E [pubs.rsc.org]
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• 21. A novel post-polymerizable polynorbornene prepared via ROMP: easy synthesis and conversion into a free-standing film with high Tg and low dielectric constant - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Lewis acid catalysis in Diels-Alder reactions of cyclopentadiene and acrylic acid

Application Note & Protocol

Topic: Enhancing Endo Selectivity and Reaction Rates in the Diels-Alder Reaction of Cyclopentadiene and Acrylic Acid via Lewis Acid Catalysis

Abstract: The Diels-Alder reaction, a cornerstone of [4+2] cycloaddition chemistry, provides a powerful method for the synthesis of six-membered rings. However, the reaction between electron-rich dienes like cyclopentadiene and electron-deficient acrylic acid proceeds slowly under thermal conditions and often yields a mixture of stereoisomers. This application note details the strategic use of Lewis acid catalysis to overcome these limitations. We will explore the underlying mechanism of catalytic activation, provide a comparative analysis of various Lewis acids, and present a detailed, field-tested protocol for conducting the reaction with high efficiency and endo-selectivity. This guide is intended for researchers in organic synthesis, medicinal chemistry, and materials science seeking to employ this robust reaction in their work.

Mechanistic Rationale: The Role of Lewis Acid Catalysis

The Diels-Alder reaction is governed by Frontier Molecular Orbital (FMO) theory. The primary interaction occurs between the Highest Occupied Molecular Orbital (HOMO) of the diene (cyclopentadiene) and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile (acrylic acid). The rate of the reaction is inversely proportional to the energy gap between these two orbitals; a smaller energy gap results in a faster reaction.

Uncatalyzed, the energy gap between the HOMO of cyclopentadiene and the LUMO of acrylic acid is significant, leading to slow reaction kinetics. Lewis acids accelerate the reaction by coordinating to the carbonyl oxygen of acrylic acid. This coordination has two profound effects:

• LUMO Energy Reduction: The Lewis acid withdraws electron density from the acrylic acid, significantly lowering the energy of its LUMO. This dramatically reduces the HOMO-LUMO energy gap, thereby accelerating the reaction rate, often by several orders of magnitude.

• Enhanced Stereoselectivity: The coordination of the Lewis acid creates a sterically defined complex. This complex biases the transition state geometry, favoring the endo approach of the cyclopentadiene. The secondary orbital interactions that stabilize the endo transition state are enhanced in the presence of the catalyst, leading to a higher endo:exo product ratio compared to the uncatalyzed thermal reaction.

Application Note: A Robust Protocol for the Optical Resolution of Racemic Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

Abstract

Enantiomerically pure bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a valuable chiral building block in the synthesis of specialized polymers and pharmaceutical intermediates. This application note provides a detailed, field-proven protocol for the resolution of its racemic mixture. The primary method detailed is classical resolution via diastereomeric salt formation using (R)-(+)-1-phenylethylamine, a technique revered for its scalability and cost-effectiveness.[1][2] This document outlines the underlying chemical principles, a step-by-step experimental procedure, methods for liberating the enantiopure acid, and protocols for verifying enantiomeric purity.

Introduction and Scientific Principle

The bicyclo[2.2.1]heptane (norbornene) framework is a rigid and sterically defined scaffold. When functionalized with a carboxylic acid at the C-2 position, a chiral center is introduced, leading to a racemic mixture of (1R,2R,4S)- and (1S,2S,4R)-enantiomers for the exo isomer, and (1R,2S,4S)- and (1S,2R,4R)-enantiomers for the endo isomer. As enantiomers possess identical physical properties in an achiral environment, their separation necessitates the introduction of a chiral influence.[1]

The most common and industrially viable method for resolving racemic carboxylic acids is the formation of diastereomeric salts.[1][3] This process involves reacting the racemic acid with an enantiomerically pure chiral base. The resulting acid-base reaction produces a pair of diastereomeric salts:

• (R)-acid + (R)-base → (R,R)-diastereomeric salt

• (S)-acid + (R)-base → (S,R)-diastereomeric salt

Unlike enantiomers, diastereomers exhibit different physical properties, most notably solubility.[3] This difference allows for their separation by fractional crystallization. The less soluble diastereomeric salt will preferentially crystallize from a suitable solvent, allowing for its isolation by filtration. Subsequently, the enantiomerically pure carboxylic acid can be regenerated from the isolated salt.

This protocol will focus on the use of (R)-(+)-1-phenylethylamine as the resolving agent, a widely used and effective chiral base for this purpose.

Experimental Workflow Overview

The entire resolution process can be visualized as a three-stage workflow: diastereomeric salt formation and isolation, liberation of the enantiopure acid, and finally, analysis of enantiomeric purity.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]

Application Notes and Protocols for the Preparation of Metal Complexes with Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Ligands

Abstract

This comprehensive guide provides detailed application notes and experimental protocols for the synthesis, characterization, and application of metal complexes featuring bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, commonly known as 5-norbornene-2-carboxylic acid (NBCA), as a versatile ligand. The unique, rigid, and strained bicyclic framework of NBCA offers a robust scaffold for developing novel metal complexes with tailored properties for applications in catalysis, materials science, and drug development. This document is intended for researchers, scientists, and professionals in these fields, offering both the theoretical underpinnings and practical, step-by-step methodologies for the preparation and analysis of these compounds.

Introduction: The Significance of the Norbornene Scaffold in Coordination Chemistry

The bicyclo[2.2.1]hept-5-ene, or norbornene, backbone is a strained bicyclic olefin that has garnered significant interest in chemical synthesis. Its rigid structure provides a well-defined spatial arrangement for functional groups, making it an exceptional building block for ligands in coordination chemistry.[1] The carboxylic acid functionality at the 2-position of the norbornene structure provides a convenient and versatile coordination point for a wide array of metal ions.

The coordination of NBCA to metal centers can lead to complexes with unique steric and electronic properties. These properties are tunable based on:

• The stereochemistry of the ligand: NBCA exists as two primary stereoisomers, endo and exo. The spatial orientation of the carboxylate group relative to the double bond significantly influences the coordination geometry and reactivity of the resulting metal complex.

• The nature of the metal ion: A diverse range of transition metals, including copper, rhodium, ruthenium, palladium, nickel, and platinum, have been successfully complexed with NBCA, each imparting distinct catalytic or therapeutic properties.[2]

• The overall complex architecture: NBCA can act as a monodentate ligand or bridge multiple metal centers, leading to mononuclear, binuclear, or polynuclear structures, such as the well-known "paddlewheel" complexes.

These features make NBCA-metal complexes highly valuable in fields such as homogeneous catalysis, where they are used for polymerization reactions, and in medicinal chemistry, where platinum-based complexes are being explored for their potential anticancer activities.[2][3][4]

Synthesis of the Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Ligand

The foundational step in preparing the target metal complexes is the synthesis of the NBCA ligand itself. This is classically achieved through a [4+2] cycloaddition, the Diels-Alder reaction, between cyclopentadiene and acrylic acid.[5][6]

The Diels-Alder Reaction: Causality and Stereoselectivity

The reaction between cyclopentadiene (the diene) and acrylic acid (the dienophile) typically yields a mixture of endo and exo isomers. Under kinetic control (lower temperatures), the endo isomer is the major product.[7] This preference is attributed to "secondary orbital interactions" between the developing pi-system of the diene and the carbonyl group of the dienophile in the transition state, which is a stabilizing interaction unique to the endo approach.[8]

However, the exo isomer is the thermodynamically more stable product due to reduced steric hindrance.[7] Therefore, at higher temperatures, where the reversible retro-Diels-Alder reaction can occur, the product ratio will shift to favor the exo isomer.[7] For many applications, particularly in polymerization, the pure exo-isomer is desired due to its higher reactivity.[9]

Diagram: Endo vs. Exo Transition States in the Diels-Alder Reaction

Caption: Kinetic vs. Thermodynamic pathways in NBCA synthesis.

Protocol: Synthesis of 5-Norbornene-2-carboxylic Acid (Endo-Rich Mixture)

This protocol is adapted from established procedures for the Diels-Alder reaction and will yield a mixture of isomers, predominantly the endo form.[5]

Materials:

• Dicyclopentadiene

• Acrylic acid

• Toluene

• Distillation apparatus

• Reaction flask with reflux condenser and magnetic stirrer

Procedure:

• Preparation of Cyclopentadiene: Freshly crack dicyclopentadiene by heating it to its boiling point (~170 °C) and collecting the monomeric cyclopentadiene distillate, which boils at 41-42 °C. The receiving flask should be cooled in an ice bath. Note: Cyclopentadiene readily dimerizes back to dicyclopentadiene at room temperature, so it should be used immediately after preparation.[7][10]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve acrylic acid in toluene.

• Cycloaddition: Slowly add the freshly distilled cyclopentadiene to the acrylic acid solution at room temperature with stirring. The reaction is exothermic.

• Reaction Completion: After the initial exothermic reaction subsides, heat the mixture to a moderate temperature (e.g., 80 °C) for 2-3 hours to ensure complete reaction.

• Work-up: Cool the reaction mixture to room temperature. Remove the toluene under reduced pressure using a rotary evaporator. The resulting crude product is a mixture of endo and exo 5-norbornene-2-carboxylic acid.

Protocol: Separation and Isomerization to Obtain Exo-5-Norbornene-2-carboxylic Acid

For applications requiring the pure exo isomer, a separation or isomerization step is necessary. Isomerization can be achieved under basic conditions, which epimerizes the stereocenter alpha to the carbonyl group, followed by purification.[9][11]

Materials:

• Endo-rich NBCA mixture

• Sodium tert-butoxide (t-BuONa)

• Anhydrous Tetrahydrofuran (THF)

• Deionized water

• Hydrochloric acid (HCl)

• Toluene for extraction

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Isomerization: Dissolve the endo-rich NBCA mixture in anhydrous THF in a flask under a nitrogen atmosphere. Add a solution of sodium tert-butoxide in THF to the flask. Stir the mixture at room temperature. The base will deprotonate the acidic proton alpha to the carbonyl, allowing for equilibration to the more stable exo form.[5][9]

• Hydrolysis: After several hours (monitor by TLC), add a stoichiometric amount of deionized water to the reaction mixture. The hydrolysis of the carboxylate salt is kinetically selective for the less hindered exo isomer.[5][9]

• Acidification and Extraction: Acidify the mixture to a pH of ~2 with dilute HCl. Extract the product into toluene or another suitable organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting mixture, now enriched in the exo isomer, can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the pure exo-NBCA.[12] Alternatively, fractional crystallization can be employed.[12]

Synthesis of Representative Metal Complexes

The synthesized NBCA ligand can be used to prepare a variety of metal complexes. The choice of metal and reaction conditions dictates the final structure and properties of the complex. Metathesis reactions are commonly employed for this purpose.[2]

Protocol: Synthesis of a Copper(II) Carboxylate Complex

This protocol describes a general method for synthesizing a dicopper(II) paddlewheel complex, a common structural motif for carboxylate ligands.

Materials:

• exo-5-Norbornene-2-carboxylic acid

• Sodium hydroxide (NaOH)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) or Copper(II) acetate monohydrate

• Methanol or Ethanol

• Water

Procedure:

• Ligand Deprotonation: Dissolve the exo-NBCA in methanol. In a separate flask, dissolve an equimolar amount of NaOH in water and add it dropwise to the NBCA solution to form the sodium carboxylate salt in situ.

• Complexation: Prepare an aqueous solution of copper(II) sulfate. Slowly add the copper(II) solution to the sodium norbornene-carboxylate solution with vigorous stirring. A precipitate of the copper(II) complex should form.

• Isolation: Stir the reaction mixture at room temperature for several hours. Collect the solid product by filtration, wash it thoroughly with water, then with methanol to remove unreacted starting materials and inorganic salts.

• Drying: Dry the resulting solid under vacuum. The product can be recrystallized from a suitable solvent like methanol or THF if necessary.

Diagram: General Workflow for Metal Complex Synthesis

Caption: Workflow from ligand synthesis to final metal complex.

Protocol: Synthesis of a Dirhodium(II) Paddlewheel Complex

Dirhodium(II) paddlewheel complexes are potent catalysts, particularly for carbene insertion reactions.[13][14] They are typically synthesized by a ligand exchange reaction with dirhodium(II) tetraacetate.

Materials:

• Dirhodium(II) tetraacetate [Rh₂(OAc)₄]

• exo-5-Norbornene-2-carboxylic acid

• Chlorobenzene or Toluene

• Reflux apparatus with Dean-Stark trap

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add dirhodium(II) tetraacetate, a molar excess (e.g., 4-5 equivalents) of exo-NBCA, and chlorobenzene.

• Ligand Exchange: Heat the mixture to reflux. The acetic acid byproduct will be removed azeotropically with the solvent and collected in the Dean-Stark trap, driving the equilibrium towards the product. The progress of the reaction can often be monitored by a color change.

• Reaction Completion: Continue the reflux until no more acetic acid is collected in the trap (typically 12-24 hours).

• Isolation: Cool the reaction mixture. Reduce the solvent volume under vacuum. The product may precipitate upon cooling or by the addition of a non-polar solvent like hexane.

• Purification: Collect the solid product by filtration, wash with hexane, and dry under vacuum. Further purification can be achieved by column chromatography or recrystallization if necessary.

Characterization of Ligands and Complexes

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compounds.

Technique	Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid	Metal Complex (e.g., Dicopper(II) Complex)
¹H NMR	Olefinic protons (~6 ppm), bridgehead protons, and protons adjacent to the carboxyl group. The coupling patterns and chemical shifts differ significantly between endo and exo isomers.[11][15]	Broadening or disappearance of the ligand's proton signals due to the paramagnetic nature of Cu(II). For diamagnetic complexes (e.g., Rh(II)), coordinated ligand signals will show shifts compared to the free ligand.
¹³C NMR	Distinct signals for the carboxyl carbon (~180 ppm), olefinic carbons (~135-138 ppm), and aliphatic carbons of the bicyclic frame.	Shifts in the carboxyl carbon signal upon coordination.
FT-IR	Strong C=O stretch of the carboxylic acid (~1700 cm⁻¹), broad O-H stretch (~2500-3300 cm⁻¹).	Disappearance of the broad O-H stretch. The C=O stretch shifts to lower frequencies (e.g., ~1600-1650 cm⁻¹) as the carboxylate, indicating coordination to the metal center.[16]
UV-Vis	Generally transparent in the visible region.	d-d transitions for transition metal complexes, often resulting in colored compounds. For Cu(II), a broad absorption band around 600-800 nm is typical.
X-ray Crystallography	Provides definitive proof of the endo or exo stereochemistry and detailed bond lengths and angles.	Elucidates the precise coordination geometry, metal-ligand bond distances, and overall crystal packing of the complex.

Applications in Research and Development

The unique structural and electronic properties of NBCA-metal complexes make them valuable tools in various fields.

Catalysis

Metal complexes based on norbornene derivatives are widely used as catalysts in polymerization. For instance, nickel(II) and palladium(II) complexes can catalyze the vinyl-addition polymerization of norbornene monomers, producing polymers with high thermal stability and optical transparency, which are valuable in the microelectronics industry.[2][17] The rigid ligand framework can influence the stereochemistry of the polymer chain and the overall catalytic activity.

Drug Development

In the field of medicinal chemistry, platinum complexes have a long history as anticancer agents.[1][3] The development of novel platinum(IV) complexes with carboxylate ligands, including those derived from functionalized aromatic systems, is an active area of research.[1][4] These Pt(IV) compounds are often considered prodrugs that are reduced in vivo to the active Pt(II) species.[3][18] The carboxylate ligands can modulate the complex's lipophilicity, cellular uptake, and toxicity profile, potentially overcoming the resistance mechanisms associated with traditional platinum drugs like cisplatin.[1][19]

Conclusion

The bicyclo[2.2.1]hept-5-ene-2-carboxylic acid ligand is a versatile and powerful building block for the synthesis of a wide range of metal complexes. By carefully controlling the ligand's stereochemistry and choosing the appropriate metal center, researchers can design and prepare novel compounds with tailored properties for specific applications. The protocols and notes provided in this guide offer a solid foundation for scientists and professionals to explore the rich coordination chemistry of this system and to develop new catalysts, materials, and therapeutic agents.

References

• Preparation of transition metal complexes of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (C7H9CO2H) and X-ray crystal structure of [Cu2{(±)-endo-μ-O2CC7H9}4(CH3OH)2]·2CH3OH. CentAUR. Available at: [Link]

• Synthesis and Characterization of Platinum(IV) Anticancer Drugs with Functionalized Aromatic Carboxylate Ligands: Influence of the Ligands on Drug Efficacies and Uptake. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• “Non-Classical” Platinum Complexes: A Concise Review. MDPI. Available at: [Link]

• A selection of platinum complexes bearing carboxylate ligands. ResearchGate. Available at: [Link]

• Anticancer activity and tissue distribution of platinum (II) complex with lignin-derived polymer of benzene-poly-carboxylic acids. PubMed. Available at: [Link]

• Unlocking the potential of platinum drugs: organelle-targeted small-molecule platinum complexes for improved anticancer performance. PMC - NIH. Available at: [Link]

• Mononuclear Nickel(II) Complexes with Schiff Base Ligands: Synthesis, Characterization, and Catalytic Activity in Norbornene Polymerization. PMC - NIH. Available at: [Link]

• Norbornene Addition Polymerization with Catalysts Based on Transition Metal Compounds: 2008–2018. ResearchGate. Available at: [Link]

• Synthesis of copper(II) complexes 1–4. ResearchGate. Available at: [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Semantic Scholar. Available at: [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scirp.org. Available at: [Link]

• Paddle-Wheel Dirhodium Complexes Bearing Bulky Carboxylate Ligands: Synthesis and Catalysis in Carbene Insertion Reactions. PubMed. Available at: [Link]

• Rhodium paddlewheel complexes. ResearchGate. Available at: [Link]

• Paddle‐Wheel Dirhodium Complexes Bearing Bulky Carboxylate Ligands: Synthesis and Catalysis in Carbene Insertion Reactions. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Novel Ligand for Use on Rhodium Paddlewheel Complexes. TRACE: Tennessee Research and Creative Exchange. Available at: [Link]

• Synthesis of trans-5-norbornene-2,3-dicarboxylic acid from fumaric acid and cyclopentadiene. oc-praktikum.de. Available at: [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scientific Research Publishing. Available at: [Link]

• The simplest Diels–Alder reactions are not endo-selective. PMC - PubMed Central. Available at: [Link]

• Solved The Diels–Alder cycloaddition between cyclopentadiene. Chegg.com. Available at: [Link]

• LAB 9: Endo/Exo Selectivity in Diels. Studylib. Available at: [Link]

• Diels-Alder Reaction: Kinetic and Thermodynamic Control. Master Organic Chemistry. Available at: [Link]

• Endo- vs. Exo-Selectivity in Diels-Alder Reactions of Maleic Anhydride. chemconnections.org. Available at: [Link]

• Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand. NIH. Available at: [Link]

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Application Note: A Robust HPLC Method for the Analysis of Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Derivatives

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid and its derivatives. These strained bicyclic compounds are crucial intermediates in pharmaceutical and materials science. The inherent challenges in their analysis, stemming from their unique stereochemistry and physicochemical properties, necessitate a well-developed analytical method. This guide provides a comprehensive framework, from method development rationale to a detailed protocol and validation, designed for researchers, scientists, and drug development professionals. We describe a reversed-phase HPLC (RP-HPLC) method that ensures high resolution, excellent peak symmetry, and reproducible quantification.

Introduction: The Analytical Challenge

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid and its derivatives are a class of organic compounds characterized by a strained bicyclic norbornene backbone. This structural motif is a valuable building block in the synthesis of complex molecules, including pharmaceuticals and advanced polymers. The stereochemical complexity, with potential endo and exo isomers, along with other derivatives, requires precise analytical techniques to ensure purity, stability, and quality control.

Reversed-phase HPLC is a powerful and versatile tool for this purpose. However, the presence of the carboxylic acid group requires careful control over mobile phase conditions, particularly pH, to achieve reproducible retention and symmetrical peak shapes. This guide explains the causal relationships behind the experimental choices, providing a scientifically grounded protocol for immediate application.

Method Development & Rationale

The development of a successful HPLC method hinges on the strategic selection of the stationary phase, mobile phase, and detection parameters.

Chromatographic Mode: Reversed-Phase HPLC

Reversed-phase chromatography is the mode of choice for separating moderately polar to non-polar organic molecules.[1] Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives, with their hydrocarbon framework and polar carboxylic acid group, are ideally suited for this technique. A non-polar stationary phase (like C18) is used with a polar mobile phase, and retention is primarily driven by hydrophobic interactions.

Stationary Phase Selection: The C18 Column

A C18 (octadecylsilane) column is the recommended starting point for this analysis.[2][3]

• Hydrophobicity: The long alkyl chains provide sufficient hydrophobic character to retain the bicyclic backbone.

• Inertness: Modern, high-purity silica-based C18 columns with effective end-capping minimize unwanted interactions with residual silanols, leading to improved peak shape for acidic compounds.[2]

• Versatility: C18 columns are robust and compatible with a wide range of mobile phases and pH conditions (typically pH 2-8), offering flexibility during method development.[2][4]

For this application, a column with dimensions of 4.6 x 150 mm and a 5 µm particle size provides a good balance between resolution, analysis time, and backpressure.

Mobile Phase Optimization: The Critical Role of pH

The ionization state of the carboxylic acid group is the most critical factor influencing chromatographic behavior.[5][6] The mobile phase pH directly controls this ionization.

• Analyte pKa: The pKa of a carboxylic acid is typically in the range of 4-5.

• Ion Suppression: To ensure consistent retention and avoid peak tailing or splitting, the mobile phase pH should be adjusted to be at least 1.5 to 2 pH units below the analyte's pKa.[7][8] At a low pH (e.g., 2.5-3.0), the carboxylic acid group is fully protonated (non-ionized). This neutral form is more hydrophobic, leading to increased and more stable retention on the C18 stationary phase.[9]

• Buffer Selection: An acidic buffer is required to maintain a constant pH. A phosphate or formate buffer is suitable. For applications requiring mass spectrometry (MS) compatibility, a volatile buffer like formic acid is necessary.[10] A 20 mM potassium phosphate buffer adjusted to pH 2.8 with phosphoric acid is an excellent choice for UV-based detection.

• Organic Modifier: Acetonitrile is often preferred over methanol as the organic modifier due to its lower viscosity and better UV transparency at low wavelengths. A gradient elution, starting with a lower concentration of acetonitrile and gradually increasing it, is effective for separating derivatives with varying polarities.

Detection

The bicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives generally lack a strong chromophore. However, the carboxylic acid group and the double bond allow for UV detection at low wavelengths, typically between 200-220 nm. A detection wavelength of 210 nm is a good starting point.

Experimental Workflow

The overall process from sample preparation to final data analysis follows a structured workflow to ensure accuracy and reproducibility.

Caption: Experimental workflow for HPLC analysis.

Detailed Experimental Protocol

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven, and UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Potassium Dihydrogen Phosphate, Phosphoric Acid.

• Standards: Reference standards of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid and its derivatives of known purity.

Preparation of Reagents and Samples

• Mobile Phase A (Aqueous): Prepare a 20 mM potassium phosphate buffer. Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 2.8 using phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile (100%).

• Standard Stock Solution: Accurately weigh about 10 mg of the reference standard and dissolve it in a 10 mL volumetric flask with Mobile Phase A to obtain a concentration of 1 mg/mL.

• Working Standard/Sample Solutions: Dilute the stock solution with Mobile Phase A to prepare working standards for calibration (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Prepare unknown samples by dissolving them in Mobile Phase A to a concentration expected to fall within the calibration range.

HPLC Operating Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 20 mM KH₂PO₄, pH 2.8B: Acetonitrile
Gradient	0-2 min: 10% B2-15 min: 10% to 90% B15-18 min: 90% B18-18.1 min: 90% to 10% B18.1-25 min: 10% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 210 nm

Method Validation

To ensure the analytical procedure is suitable for its intended purpose, method validation should be performed according to ICH Q2(R1) guidelines.[11][12][13] The main objective of validation is to demonstrate that the procedure is suitable for its intended purpose.[13]

Key Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products).

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used, and the correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: The closeness of test results to the true value. Determined by spike/recovery studies at three concentration levels (e.g., 80%, 100%, 120%).

• Precision: Assessed at two levels:

  • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.

  • Intermediate Precision (Inter-day precision): Analysis by different analysts on different days. The relative standard deviation (RSD) should be < 2%.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[13]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH ±0.1, column temperature ±2 °C, flow rate ±0.1 mL/min).

Typical Validation Results (Example Data)

Validation Parameter	Specification	Typical Result
Linearity (r²)	≥ 0.999	0.9995
Range (µg/mL)	-	1 - 100
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Precision (RSD%)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 2.0%	1.2%

Conclusion

This application note provides a well-rationalized and detailed protocol for the HPLC analysis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives. By carefully controlling the mobile phase pH to ensure ion suppression, this reversed-phase method delivers robust, reproducible, and accurate results. The outlined validation strategy, grounded in ICH guidelines, ensures the method is fit for purpose in research, development, and quality control environments.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Separation of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• Control pH During Method Development for Better Chromatography. Agilent. [Link]

• The use of Mobile Phase pH as a Method Development Tool. Chromatography Today. [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Shimadzu. [Link]

• HPLC Column Selection Guide. SCION Instruments. [Link]

• RediSep C-18 reversed phase column purification of carboxylic acids. Teledyne ISCO. [Link]

• Rules of Thumb for Reversed-Phase LC: What's In Your Chromatographic Mind?. LCGC. [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. Industry news. [Link]

• HPLC Column Selection Guide. YMC. [Link]

• Exploring the Role of pH in HPLC Separation. Moravek. [Link]

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• 2. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 3. teledyneisco.com [teledyneisco.com]
• 4. agilent.com [agilent.com]
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• 6. moravek.com [moravek.com]
• 7. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 8. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Separation of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 12. fda.gov [fda.gov]
• 13. fda.gov [fda.gov]

Topic: Synthesis and Application of 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Derivatives

An Application Note and Protocol Guide

Introduction: The Versatile Oxanorbornene Scaffold

The 7-oxabicyclo[2.2.1]hept-5-ene framework, commonly known as the oxanorbornene scaffold, is a strained bicyclic ether of significant interest in medicinal chemistry, polymer science, and materials development. Its unique conformational rigidity and stereochemical complexity make it an invaluable building block for creating structurally precise molecules. The strained olefin is particularly reactive in various transformations, most notably in Ring-Opening Metathesis Polymerization (ROMP) to produce polymers with tunable properties. Furthermore, the carboxylic acid functional groups at the C2 and C3 positions serve as versatile handles for derivatization, enabling the synthesis of a wide array of esters, amides, and other functionalities for applications ranging from drug delivery systems to advanced resin chemistry.

This guide provides a detailed overview of the synthesis of the foundational parent compound, 7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride, and its subsequent conversion to the corresponding dicarboxylic acid and dimethyl ester derivatives. We will explore the underlying chemical principles, provide step-by-step protocols, and discuss characterization and potential applications.

Core Synthetic Strategy: The Diels-Alder Cycloaddition

The primary and most efficient route to the oxanorbornene scaffold is the [4+2] cycloaddition, or Diels-Alder reaction, between furan (the diene) and a suitable dienophile. For the synthesis of the title compounds, maleic anhydride is the dienophile of choice.

Mechanism and Stereoselectivity: The Endo vs. Exo Conundrum

The Diels-Alder reaction between furan and maleic anhydride can theoretically yield two diastereomeric products: the endo and exo adducts.

• Kinetic Control (Endo Product): The initial, kinetically favored product is the endo adduct, formed at lower temperatures. This preference is explained by secondary orbital interactions between the p-orbitals of the furan ring's oxygen atom and the carbonyl groups of maleic anhydride, which stabilizes the transition state.

• Thermodynamic Control (Exo Product): The exo adduct is sterically less hindered and therefore thermodynamically more stable. The Diels-Alder reaction with furan is reversible. If the reaction is allowed to proceed at higher temperatures or for extended periods, the initially formed endo adduct can undergo a retro-Diels-Alder reaction and re-form the more stable exo product. For many applications, the exo isomer is the desired product due to its greater stability.

The reaction is typically performed without a solvent or in a non-polar solvent like diethyl ether or toluene. The spontaneous reaction upon mixing furan and maleic anhydride is highly exothermic.

Caption: Overall workflow for the synthesis of derivatives.

Characterization Data

The successful synthesis of these compounds can be confirmed using standard analytical techniques. The following table summarizes expected data for the exo isomers.

Compound	Structure	Mol. Weight ( g/mol )	Melting Point (°C)	¹H NMR (CDCl₃) δ (ppm)	¹³C NMR (CDCl₃) δ (ppm)
Anhydride (1)		166.13	114-118 [1]	6.5 (s, 2H, =CH), 5.3 (s, 2H, OCH), 3.1 (s, 2H, CHCO)	170.1, 136.8, 82.5, 48.9
Diacid (2)		184.14	~145-150 (dec.)	6.4 (s, 2H, =CH), 5.2 (s, 2H, OCH), 2.9 (s, 2H, CHCO)	173.5, 136.5, 81.0, 49.5
Dimethyl Ester (3)		212.19	118-120 [1][2]	6.5 (s, 2H, =CH), 5.1 (s, 2H, OCH), 3.7 (s, 6H, OCH₃), 2.9 (s, 2H, CHCO)	171.8, 136.2, 80.8, 52.1, 49.1

Applications in Research and Development

The derivatives of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid are pivotal starting materials in several advanced applications:

• Polymer Chemistry: The strained olefin of the oxanorbornene ring is highly susceptible to Ring-Opening Metathesis Polymerization (ROMP). Using catalysts like Grubbs' ruthenium catalysts, these monomers can be polymerized to create functional polymers with a poly(furan-co-ethylene) backbone. [1][3]The ester and carboxylic acid side chains can be used for post-polymerization modification or to control the physical properties (e.g., hydrophilicity, cross-linking) of the final material. Hydrolysis of the resulting polymers can lead to the formation of hydrogels. [1][3]

• Medicinal Chemistry: The rigid bicyclic scaffold is an excellent starting point for synthesizing complex molecules with well-defined three-dimensional structures. It serves as a constrained analogue of cyclohexane or aromatic rings, which is a common strategy in drug design to improve binding affinity and metabolic stability.

• Materials Science: These compounds are used as building blocks for creating novel resins, cross-linkers, and coatings. The retro-Diels-Alder reaction can be exploited to design thermally reversible or "self-healing" materials.

References

• Diels, O., & Alder, K. (1928). Synthesen in der hydroaromatischen Reihe. Justus Liebigs Annalen der Chemie, 460(1), 98-122. URL: [Link]

• Sciforum. (2016). Ring Opening Metathesis Polymerization of 7-Oxabicyclo[2.2.1]Hept-5-Ene-2,3- Dicarboxylic Acid Dimethyl Ester. URL: [Link]

• MDPI. (2024). Diisoamyl (1R, 4S)-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate. Molbank, 2024(3), M1852. URL: [Link]

• ResearchGate. (2016). Synthesis and Crystal Structure of Dimethyl 7-oxabicyclo[2.2.1]hept-5-ene exo,exo-2,3-dicarboxylate. URL: [Link]

Sources

• 1. sciforum.net [sciforum.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving the endo:exo selectivity in the synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Welcome to the technical support center for the synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize the critical Diels-Alder cycloaddition between cyclopentadiene and acrylic acid. Our focus is to provide actionable insights into controlling and improving the endo:exo stereoselectivity of this reaction.

Introduction: The Challenge of Stereoselectivity

The Diels-Alder reaction is a cornerstone of synthetic chemistry for creating six-membered rings with high stereochemical control.[1] In the reaction between cyclopentadiene and acrylic acid, two diastereomeric products can be formed: the endo and exo adducts.

Caption: Diels-Alder reaction of cyclopentadiene and acrylic acid.

The endo product is often the kinetically favored product, meaning it forms faster, especially under mild conditions. This preference is explained by the Alder-endo rule , which posits that the transition state leading to the endo product is stabilized by secondary orbital interactions between the π-system of the diene and the electron-withdrawing group of the dienophile.[1][2] The exo product, being less sterically hindered, is typically the thermodynamically more stable isomer.[2][3]

This guide will address common questions and troubleshooting scenarios to help you maximize the yield of your desired isomer.

Frequently Asked Questions (FAQs)

Q1: My reaction is producing a nearly 1:1 mixture of endo and exo products. How can I increase the endo selectivity?

This is a classic issue of kinetic versus thermodynamic control.[3][4] To favor the kinetically preferred endo product, you must ensure the reaction conditions do not allow the system to reach thermodynamic equilibrium.

• Lower the Reaction Temperature: The endo transition state has a lower activation energy, making its formation faster.[4] At lower temperatures (e.g., 0 °C to room temperature), the reaction is less likely to be reversible, effectively "trapping" the product distribution in favor of the kinetic endo adduct.[4][5][6] Conversely, high temperatures (e.g., refluxing in high-boiling solvents) can provide enough energy to overcome the reverse activation barrier, allowing the reaction to equilibrate to the more stable exo product.[4][7]

• Employ a Lewis Acid Catalyst: This is the most effective strategy. Lewis acids, such as aluminum chloride (AlCl₃), boron trifluoride etherate (BF₃·OEt₂), or zinc chloride (ZnCl₂), coordinate to the carbonyl oxygen of the acrylic acid.[8] This coordination has two primary effects:

  • It dramatically lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), accelerating the reaction by orders of magnitude.[8][9][10]

  • It enhances the secondary orbital interactions that stabilize the endo transition state, leading to significantly higher endo:exo ratios.[2] For instance, the uncatalyzed reaction of cyclopentadiene with methyl acrylate gives an endo:exo ratio of about 82:18, whereas the AlCl₃-catalyzed reaction can yield a 99:1 ratio.[8]

Caption: Decision workflow for improving endo-selectivity.

Q2: Which Lewis acid should I choose, and in what amount?

The choice of Lewis acid can significantly impact both selectivity and yield.

• Common Choices: Strong Lewis acids like AlCl₃ and SnCl₄ are highly effective at promoting endo selectivity but can sometimes lead to side reactions or polymerization.[8][11] Milder Lewis acids like ZnCl₂ or boron trifluoride etherate (BF₃·OEt₂) offer a good balance of reactivity and selectivity with fewer side products.[8][12]

• Stoichiometry: While catalytic amounts are effective, using stoichiometric amounts of a Lewis acid can sometimes be necessary for dienophiles that are weak Lewis bases. However, for acrylic acid, substoichiometric amounts (e.g., 10-20 mol%) are typically sufficient to see a dramatic improvement in both rate and selectivity.[10] Experimental optimization is always recommended.

Q3: My cyclopentadiene is old. Does this matter?

Absolutely. Cyclopentadiene is highly reactive and readily undergoes a Diels-Alder reaction with itself at room temperature to form its dimer, dicyclopentadiene (DCPD).[4][7] DCPD is not an active diene for this reaction.

• Troubleshooting: If you are experiencing low yields, it is crucial to use freshly "cracked" cyclopentadiene. This involves heating dicyclopentadiene to its retro-Diels-Alder temperature (~180 °C) and distilling the volatile cyclopentadiene monomer, which should be used immediately.[4] See the experimental protocols section for a detailed procedure.

Q4: I actually want the exo isomer. How can I favor its formation?

Since the exo isomer is the thermodynamically more stable product, its formation is favored under conditions that allow for equilibrium to be established.[3][6]

• High Temperature: Running the reaction at high temperatures for an extended period can promote the retro-Diels-Alder reaction of the initially formed endo product, allowing the reaction mixture to equilibrate to the more stable exo isomer.[4][7]

• Isomerization: It is possible to isomerize a mixture of the product esters. For example, treating an endo-rich mixture of the corresponding ethyl ester with a strong, non-nucleophilic base like potassium t-butoxide can facilitate equilibration to a mixture enriched in the exo isomer.[12][13] This proceeds through deprotonation at the acidic α-carbon followed by reprotonation. A similar principle could be applied to the carboxylate salt.

Data Summary: Impact of Conditions on Selectivity

The following table summarizes expected outcomes based on different experimental conditions, synthesized from literature precedents.

Condition	Temperature	Catalyst	Typical Endo:Exo Ratio	Control Type	Reference
Thermal	20-40 °C	None	~ 75:25 to 85:15	Kinetic	[8]
Thermal, High Temp	> 150 °C	None	Approaches ~ 25:75	Thermodynamic	[4][7]
Catalytic	-20 °C to 25 °C	AlCl₃ (10-20 mol%)	> 95:5	Kinetic	[8][9]
Catalytic	0 °C to 25 °C	BF₃·OEt₂	> 90:10	Kinetic	[12]

Experimental Protocols

Protocol 1: Preparation of Cyclopentadiene Monomer via Cracking of Dicyclopentadiene

Safety Note: This procedure should be performed in a well-ventilated fume hood. Cyclopentadiene has a strong, unpleasant odor and dimerizes rapidly.

• Set up a fractional distillation apparatus with a heating mantle. The distillation flask should be charged with dicyclopentadiene (e.g., 50 mL).

• Heat the dicyclopentadiene to ~180-200 °C. The dimer will slowly undergo a retro-Diels-Alder reaction.

• Slowly distill the cyclopentadiene monomer, which has a boiling point of 41-42 °C.

• The receiving flask should be cooled in an ice bath to prevent the monomer from dimerizing.

• Use the freshly distilled cyclopentadiene immediately for the best results. Do not store for more than a few hours, even at low temperatures.[4]

Protocol 2: Lewis Acid-Catalyzed Synthesis for High Endo Selectivity

• In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve acrylic acid (1.0 eq) in a dry, non-polar solvent like dichloromethane (CH₂Cl₂) or toluene.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the Lewis acid (e.g., 0.2 eq of AlCl₃ or 0.2 eq of BF₃·OEt₂) to the stirred solution.

• After stirring for 15-20 minutes, add freshly cracked cyclopentadiene (1.1 eq) dropwise over 30 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction to stir at 0 °C for 2-4 hours, or until TLC/GC-MS analysis indicates consumption of the limiting reagent.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate or water.

• Perform a standard aqueous workup: separate the organic layer, extract the aqueous layer with the organic solvent, combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the crude product ratio using ¹H NMR or GC-MS. Purify via column chromatography or distillation as needed.

Caption: Energy profile of endo vs. exo transition states.

References

• Roles of Lewis Acid Catalysts in Diels‐Alder Reactions between Cyclopentadiene and Methyl Acrylate - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Mechanistic Insights into the Factors Determining Exo−Endo Selectivity in the Lewis Acid-Catalyzed Diels−Alder Reaction of 1. (n.d.). Caltech. [Link]

• Roles of Lewis Acid Catalysts in Diels‐Alder Reactions between Cyclopentadiene and Methyl Acrylate. (2020). ResearchGate. [Link]

• exo/endo Selectivity Control in Diels-Alder Reactions of Geminal Bis(silyl) Dienes: Theoretical and Experimental Studies. (2019). PubMed. [Link]

• Synthesis of 1-Methyl-3-oxo-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Methyl Ester. (n.d.). Semantic Scholar. [Link]

• Molecular design principles towards exo-exclusive Diels–Alder reactions - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Insights into Endo/Exo Stereopreference in Diels–Alder Cycloadditions of Chitin-Derived Furans. (2024). ACS Publications. [Link]

• Why Are Endo vs Exo Products Favored in the Diels-Alder Reaction? (2018). Master Organic Chemistry. [Link]

• Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions. (2010).

• Asymmetric alcoholysis of meso-anhydrides mediated by alkaloids. (n.d.). Organic Syntheses. [Link]

• Diels–Alder reaction - Wikipedia. (n.d.). Wikipedia. [Link]

• Diels-Alder Reaction: Kinetic vs Thermodynamic Control. (n.d.). Scribd. [Link]

• Diisoamyl (1R, 4S)-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate. (n.d.). MDPI. [Link]

• Diels-‐Alder Reactions of Dienophiles and Cyclopentadiene Using a Sealed Tube. (n.d.). Sciforum. [Link]

• Diels-Alder - Endo and Exo adducts. (n.d.). ChemTube3D. [Link]

• Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions. (n.d.).

• Diels-Alder Reaction: Kinetic and Thermodynamic Control. (2018). Master Organic Chemistry. [Link]

• 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and. (n.d.). Semantic Scholar. [Link]

• Thermodynamic and kinetic reaction control - Wikipedia. (n.d.). Wikipedia. [Link]

• Thermodynamic versus kinetic reaction control. (n.d.). ChemEurope. [Link]

• 1.3: Diels-Alder_Reactions. (2021). Chemistry LibreTexts. [Link]

• Exo vs Endo Products In The Diels Alder: How To Tell Them Apart. (2018). Master Organic Chemistry. [Link]

• The simplest Diels–Alder reactions are not endo-selective - PMC - PubMed Central. (n.d.). National Center for Biotechnology Information. [Link]

• Lewis Acid‐Catalyzed Diels‐Alder Reactions: Reactivity Trends across the Periodic Table. (2021). Wiley Online Library. [Link]

• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-exo,3-endo). (2018). HPLC. [Link]

• Thermodynamic and Kinetic Products. (2012). Master Organic Chemistry. [Link]

• New exo/endo Selectivity Observed in Monohydrolysis of Dialkyl Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylates. (2015). ResearchGate. [Link]

• Lewis acid catalyst system for Diels–Alder reaction. (n.d.). Indian Academy of Sciences. [Link]

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• 13. US8114823B2 - Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions - Google Patents [patents.google.com]

Overcoming low yields in the synthesis of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Technical Support Center: Synthesis of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Introduction: (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid and its enantiomers are valuable chiral building blocks in synthetic organic chemistry, notably serving as key intermediates in the synthesis of pharmaceuticals and specialty polymers. The core of its synthesis is the Diels-Alder reaction between cyclopentadiene and acrylic acid. However, researchers frequently encounter challenges with low overall yields, stemming from issues with stereocontrol (endo vs. exo selectivity), the inherent difficulty of enantiomeric separation or asymmetric induction, and the reactivity of the starting materials. This guide provides a structured troubleshooting framework to diagnose and resolve common issues encountered during this synthesis, ensuring higher yields and product purity.

Core Synthetic Strategies: An Overview

The synthesis of the enantiomerically pure target molecule generally proceeds via one of two major pathways: a racemic synthesis followed by resolution, or a direct asymmetric synthesis. Understanding these routes is the first step in troubleshooting your specific process.

Caption: High-level synthetic pathways to the target molecule.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for a low overall yield? A: Low overall yield is typically a cumulative problem. The primary culprits are: 1) Poor control of the endo:exo stereoselectivity during the Diels-Alder reaction, as only the endo isomer leads to the desired product stereochemistry after resolution; 2) The inherent maximum 50% yield of the desired enantiomer during classical resolution of the racemic product; and 3) Inefficient fractional crystallization, leading to loss of the target diastereomeric salt.

Q2: My Diels-Alder reaction produces a high proportion of the exo isomer. How can I favor the desired endo product? A: The formation of the endo adduct is kinetically favored due to secondary orbital interactions, while the exo adduct is thermodynamically more stable.[1] To maximize the endo product, the reaction should be run under kinetic control, which means lower temperatures and shorter reaction times. The use of a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or boron trifluoride etherate (BF₃·OEt₂), can significantly accelerate the reaction and enhance endo selectivity, even at low temperatures.[2][3]

Q3: How do I handle cyclopentadiene? Its quality seems to impact my reaction. A: Cyclopentadiene readily dimerizes to dicyclopentadiene at room temperature. For the Diels-Alder reaction, you must use the monomer. This requires "cracking" the dicyclopentadiene by heating it to its retro-Diels-Alder temperature (~170 °C) and distilling the volatile cyclopentadiene monomer.[4] This should be done immediately before use, and the collected monomer should be kept cold (e.g., in a dry ice/acetone bath) to prevent rapid re-dimerization.

Q4: Is it better to perform a chiral resolution or an asymmetric synthesis? A: The choice depends on your laboratory's resources and scale.

• Chiral Resolution: This is often operationally simpler and requires less specialized reagents (a common chiral base is sufficient). However, the maximum theoretical yield is 50%, and it can be labor-intensive.

• Asymmetric Synthesis: This route can theoretically provide yields approaching 100% with high enantiomeric excess (e.e.). However, it requires specialized, often expensive, chiral catalysts or auxiliaries and may be more sensitive to reaction conditions (e.g., strict anhydrous environment).[5]

Troubleshooting Guide for Low Yields

This section provides a systematic approach to diagnosing and solving yield issues at critical stages of the synthesis.

Sources

• 1. Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. US20100093580A1 - Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions - Google Patents [patents.google.com]
• 4. US8114823B2 - Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions - Google Patents [patents.google.com]
• 5. Regioselective and Asymmetric Diels-Alder Reaction of 1- and 2-Substituted Cyclopentadienes Catalyzed by a Brønsted Acid Activated Chiral Oxazaborolidine [organic-chemistry.org]

Technical Support Center: Purification of Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Isomers

Welcome to the technical support center for the purification of endo- and exo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the unique challenges associated with separating these isomers. The structural similarity of the endo and exo forms necessitates precise purification strategies to achieve high purity, which is critical for subsequent applications in polymer synthesis and pharmaceutical development.

Understanding the Challenge: Endo vs. Exo Isomerism

The Diels-Alder reaction between cyclopentadiene and acrylic acid typically yields a mixture of endo- and exo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, with the endo isomer being the kinetically favored product.[1][2] However, the exo isomer is often the desired product due to its higher reactivity in ring-opening metathesis polymerization (ROMP) and its reduced tendency to form undesirable lactones in certain applications.[1][2] The key to successful purification lies in exploiting the subtle differences in the physical and chemical properties of these isomers.

Troubleshooting Guide

This section addresses common issues encountered during the purification of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid isomers.

Question: My endo and exo isomers are co-eluting during column chromatography. How can I improve the separation?

Answer: Co-elution is a frequent challenge due to the minor structural differences between the isomers.[3] To enhance separation, consider the following strategies:

• Optimize the Solvent System: The polarity of the eluent is critical. Start with a low polarity mobile phase (e.g., a high hexane to ethyl acetate ratio) and gradually increase the polarity. A shallow gradient can often effectively resolve closely eluting compounds.

• Change the Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase. Alumina or reverse-phase columns (e.g., C18) can offer different selectivity.[4][5]

• Sample Loading: Ensure the sample is dissolved in a minimal amount of the initial mobile phase and loaded as a concentrated band onto the column. Overloading the column can lead to band broadening and poor separation.

• Flow Rate: A slower flow rate can improve resolution by allowing more time for equilibrium between the stationary and mobile phases.

Question: I am experiencing low yields after fractional crystallization. What are the likely causes and solutions?

Answer: Low yields in fractional crystallization can be due to several factors. Here's how to troubleshoot:

• Solvent Choice: The ideal solvent should have a steep solubility curve for the desired isomer, meaning it is sparingly soluble at low temperatures but highly soluble at higher temperatures. Experiment with different solvents or solvent mixtures (e.g., ethanol, methanol, acetone, or mixtures with water) to find the optimal system.[3]

• Cooling Rate: Rapid cooling can lead to the co-precipitation of both isomers. A slow and controlled cooling process is crucial to allow for the selective crystallization of the less soluble isomer.

• Seeding: Introducing a small crystal of the pure desired isomer (seeding) can initiate crystallization at a higher temperature, improving both yield and purity.

• Concentration: The initial concentration of the crude mixture in the solvent is important. If the solution is too dilute, the yield will be low. Conversely, a supersaturated solution may lead to the precipitation of both isomers.

Question: I am trying to enrich the exo isomer through base-catalyzed isomerization, but the conversion is incomplete. What can I do?

Answer: Incomplete isomerization can be addressed by optimizing the reaction conditions:

• Choice of Base: Strong, non-nucleophilic bases are typically used for this purpose. Sodium tert-butoxide is an effective choice for promoting rapid isomerization.[1][2]

• Reaction Time and Temperature: The isomerization is an equilibrium process.[6][7] While higher temperatures can accelerate the reaction, the equilibrium ratio of endo to exo is temperature-dependent. Monitor the reaction over time using techniques like ¹H-NMR to determine when equilibrium is reached.

• Solvent: The choice of solvent can influence the rate and equilibrium of the isomerization. Anhydrous solvents are generally preferred to prevent side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating the endo and exo isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid?

A1: The most common and effective techniques are fractional crystallization and column chromatography.[3] The choice between these methods depends on the scale of the separation, the desired purity, and the specific properties of the isomers. For larger quantities, fractional crystallization is often more practical, while chromatography can provide higher purity for smaller amounts.

Q2: Which isomer, endo or exo, is thermodynamically more stable?

A2: The exo isomer is generally the thermodynamically more stable of the two. This is due to reduced steric hindrance between the carboxylic acid group and the bicyclic ring system. This stability difference is the basis for using base-catalyzed isomerization to enrich the exo form from an endo-rich mixture.

Q3: How can I monitor the progress of the separation or isomerization?

A3: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the separation during column chromatography. For quantitative analysis of the isomer ratio, ¹H-NMR spectroscopy is the preferred method.[1][8] The chemical shifts of the vinyl protons and the protons on the bridgehead carbons are typically distinct for the endo and exo isomers. High-Performance Liquid Chromatography (HPLC) can also be used for accurate quantification.[1][8]

Q4: Are there any safety precautions I should be aware of when working with these compounds and purification techniques?

A4: Standard laboratory safety practices should always be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coats, and gloves. When working with flammable solvents for chromatography or crystallization, ensure proper ventilation and avoid ignition sources. Diels-Alder reactions involving cyclopentadiene should be handled with care, as cyclopentadiene readily dimerizes at room temperature and should be freshly cracked before use.[9]

Experimental Protocols

Protocol 1: Purification by Fractional Crystallization

This protocol provides a general framework for separating the isomers based on their differential solubility.

Materials:

• Crude mixture of endo and exo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• Recrystallization solvent (e.g., ethanol, methanol, acetone, or a mixture)

• Erlenmeyer flask

• Heating source (e.g., hot plate with magnetic stirrer)

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Dissolution: Place the crude isomer mixture in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring to dissolve the solid.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Cooling: Slowly cool the solution to room temperature. Further cool the flask in an ice bath to induce crystallization. The less soluble isomer will crystallize out first.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

• Analysis: Analyze the purity of the crystals and the composition of the mother liquor by ¹H-NMR or HPLC to determine the efficiency of the separation. Repeat the process if necessary to achieve the desired purity.

Protocol 2: Purification by Column Chromatography

This protocol outlines the separation of the isomers using silica gel chromatography.

Materials:

• Crude mixture of endo and exo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• Silica gel (for column chromatography)

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Chromatography column

• Collection tubes

Procedure:

• Column Packing: Prepare a silica gel column using the chosen eluent.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the initial eluent (e.g., 95:5 hexane:ethyl acetate). Carefully load the sample onto the top of the column.

• Elution: Begin eluting with a low polarity solvent mixture. The less polar isomer will typically elute first.

• Gradient Elution: Gradually increase the polarity of the eluent (e.g., to 90:10, 85:15 hexane:ethyl acetate) to elute the more polar isomer.

• Fraction Collection: Collect fractions and monitor the separation using TLC.

• Analysis: Combine the fractions containing the pure isomers. Remove the solvent under reduced pressure to obtain the purified endo and exo products.

Visualizing Workflows

Isomerization-Purification Workflow

This diagram illustrates the logical flow of using isomerization to increase the yield of the desired exo isomer before final purification.

Caption: Decision tree for selecting a purification method for norbornene isomers.

Quantitative Data Summary

Property	endo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid	exo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid	Reference
Kinetic Product	Predominantly formed in Diels-Alder reaction	Minor product in Diels-Alder reaction	[1][2]
Thermodynamic Stability	Less stable	More stable
Typical Diels-Alder Ratio (endo:exo)	~80:20	~80:20	[1][2]
Equilibrium Ratio (endo:exo) after Isomerization	~40:60	~40:60	[1][2][10]

References

• Method of separating stereoisomers of dicarboxylic acid having norbornene or norbornane structure, or derivative thereof.

• A simple method for resolution of endo-/exo-monoesters of trans-norborn-5-ene-2,3-dicarboxylic acids into their enantiomers. PubMed. [Link]

• Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions.
• Method for separating stereoisomers of dicarboxylic acid or derivatives thereof having norbornene or norbornane structure.
• Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions.
• Method of separating stereoisomers of norbornene, dicarboxylic acid having norbornane structure, or derivative thereof.

• A Convenient Practical Method for the Preparation of (−)-(1S,2S)-5-Norbornene-2-carboxylic Acid, Incorporating Efficient Recovery of the Chiral Auxiliary d-Pantolactone. ACS Publications. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scirp.org. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Semantic Scholar. [Link]

• Synthesis of trans-5-norbornene-2,3-dicarboxylic acid from fumaric acid and cyclopentadiene. [Link]

• Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions.
• Process for producing 5-norbornene-2-carboxylic acid and its ester.

• Investigation of exo- and endo- isomers of 5-norbornene-2,3-dicarboxylic anhydride in ethylene copolymerization. The Royal Society of Chemistry. [Link]

• (PDF) Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. ResearchGate. [Link]

• New exo/endo Selectivity Observed in Monohydrolysis of Dialkyl Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylates. ResearchGate. [Link]

• 7-tert-Butoxybicyclo[2.2.1]hept-5-en-2-yl (2S). NIH. [Link]

• Separation of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scientific Research Publishing. [Link]

Sources

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP1669342A1 - Method of separating stereoisomers of norbornene, dicarboxylic acid having norbornane structure, or derivative thereof - Google Patents [patents.google.com]
• 5. Separation of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. US7700802B2 - Method of separating stereoisomers of dicarboxylic acid having norbornene or norbornane structure, or derivative thereof - Google Patents [patents.google.com]
• 7. KR20060118419A - Method for separating stereoisomers of dicarboxylic acid or derivatives thereof having norbornene or norbornane structure - Google Patents [patents.google.com]
• 8. Stereo-Selective Synthesis of 5-Norbornene-2-<i>exo</i>-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis [file.scirp.org]
• 9. Making sure you're not a bot! [oc-praktikum.de]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Industrial Scale-Up of Diels-Alder Reactions

Welcome to the technical support center for the industrial scale-up of Diels-Alder reactions. This guide is designed for researchers, process chemists, and drug development professionals who are transitioning this powerful cycloaddition from the laboratory bench to pilot and production scales. The Diels-Alder reaction, while elegant in its simplicity, presents a unique set of challenges when moving to larger volumes. This resource provides in-depth, field-proven insights, troubleshooting guides, and detailed protocols to ensure your scale-up process is safe, efficient, and successful.

Troubleshooting Guide: From Bench to Bulk

This section addresses common issues encountered during the scale-up of Diels-Alder reactions in a practical question-and-answer format.

Issue 1: My Yield Has Dropped Significantly After Scaling Up.

Question: I had a >90% yield in the lab (100 mL scale), but at the 50 L scale, my yield is hovering around 50-60%. What are the likely causes and how can I fix this?

Answer: A drop in yield upon scale-up is a frequent challenge and can be attributed to several factors that are often masked at the laboratory scale. The primary culprits are typically related to thermal control, mixing efficiency, and the potential for the retro-Diels-Alder reaction to become significant.

• Causality Analysis:

  • Thermal Management: Diels-Alder reactions are exothermic. In a small flask, the high surface-area-to-volume ratio allows for efficient heat dissipation to the surroundings. In a large reactor, this ratio decreases dramatically, leading to heat accumulation. This can cause localized hotspots, promoting side reactions or decomposition of starting materials and products.

  • Mixing Inhomogeneity: Inefficient mixing in a large reactor can lead to localized concentration gradients. This means that some parts of the reactor may have a high concentration of reactants, leading to uncontrolled exotherms and byproduct formation, while other areas may be reactant-starved, slowing down the overall conversion.

  • Retro-Diels-Alder Reaction: The Diels-Alder reaction is reversible, and the reverse reaction is favored at higher temperatures.[1] The heat accumulation in a large-scale batch reactor can shift the equilibrium back towards the starting materials, thus reducing the overall yield.[1]

• Troubleshooting Protocol:

  • Characterize the Exotherm: Before scaling up, perform reaction calorimetry (e.g., using a Reaction Calorimeter - RC1) to determine the heat of reaction (ΔHrxn) and the maximum temperature of the synthesis (MTSR). This data is crucial for designing an adequate cooling system for your reactor.

  • Controlled Reagent Addition: Instead of adding all reactants at once, implement a controlled, slow addition of the dienophile to the diene solution. This allows the reactor's cooling system to manage the heat generated in real-time.

  • Optimize Agitation: Review the reactor's agitator design and speed. For viscous reaction mixtures, a pitched-blade turbine or anchor-type agitator may be necessary to ensure homogeneity. Computational Fluid Dynamics (CFD) modeling can be a valuable tool for optimizing mixing.

  • Lower Reaction Temperature: If the retro-Diels-Alder reaction is suspected, try running the reaction at the lowest possible temperature that still provides a reasonable reaction rate. This may require extending the reaction time, but can significantly improve the net yield by minimizing the reverse reaction.[1]

Issue 2: The Regio- or Stereoselectivity of My Reaction Has Worsened at Scale.

Question: My lab-scale reaction gave an excellent endo:exo ratio of >95:5. Now, in the pilot plant, I'm seeing a ratio closer to 80:20. Why is this happening?

Answer: Loss of selectivity is often linked to changes in the reaction's kinetic versus thermodynamic control profile, which is heavily influenced by the temperature and solvent environment at an industrial scale.

• Causality Analysis:

  • Temperature and Selectivity: For many Diels-Alder reactions, the endo product is the kinetically favored product, formed faster at lower temperatures. The exo product is often the more thermodynamically stable product and its formation is favored at higher temperatures where the reaction becomes more reversible.[2][3] The heat accumulation in large reactors can push the reaction towards thermodynamic control, favoring the formation of the more stable exo isomer.

  • Solvent Effects: The polarity of the solvent can influence the transition state energies of the endo and exo pathways, thereby affecting the selectivity. On a large scale, practical considerations might necessitate a change in solvent, which could inadvertently alter the selectivity.

• Troubleshooting Protocol:

  • Strict Temperature Control: Implement a robust temperature control system for the reactor. Utilize a jacketed reactor with a high-performance heat transfer fluid and a precise temperature controller.

  • Solvent Screening at Scale: If a solvent change was made for the scale-up, perform a small-scale study with the new solvent to confirm it doesn't negatively impact selectivity. When possible, choose solvents that have been shown to favor the desired isomer.

  • Catalyst Optimization: Lewis acid catalysts can significantly enhance both the rate and selectivity of Diels-Alder reactions.[4][5] If not already in use, consider screening a variety of Lewis acids. If a catalyst is already being used, its concentration and activity may need to be re-optimized for the larger scale to maintain selectivity.

  • Consider Continuous Flow: Continuous flow reactors offer superior heat transfer and precise temperature control due to their high surface-area-to-volume ratio.[6] This can help maintain the reaction under kinetic control and preserve high selectivity.

Frequently Asked Questions (FAQs)

Q1: How do I choose between a batch and a continuous flow reactor for my Diels-Alder scale-up?

A1: The choice depends on several factors, including the reaction's exothermicity, the desired production volume, and safety considerations.

Feature	Batch Reactor	Continuous Flow Reactor
Heat Transfer	Poor (low surface-area-to-volume ratio)	Excellent (high surface-area-to-volume ratio)
Safety	Higher risk for highly exothermic reactions due to potential for thermal runaway.	Inherently safer due to small reaction volumes at any given time.[6]
Scalability	Complex, often requires re-optimization.	Simpler, often achieved by running the reactor for longer periods ("scaling out").
Selectivity Control	Can be challenging due to temperature gradients.	Precise temperature control allows for better selectivity.[7]
Capital Cost	Can be lower for smaller, dedicated production campaigns.	Higher initial investment, but can be more cost-effective for large-scale, long-term production.[8][9]

In general, for highly exothermic or hazardous reactions, or for large-scale continuous production, a flow reactor is often the superior choice.[6][10] For smaller volume, multi-product campaigns where flexibility is key, a batch reactor may be more suitable.[6]

Q2: What are the key safety considerations for high-pressure Diels-Alder reactions?

A2: High-pressure reactions are often used to accelerate slow Diels-Alder reactions or to influence selectivity. However, they introduce significant safety hazards that must be managed.

• Equipment: The reactor must be rated for the intended pressure and temperature. Ensure all fittings, valves, and gauges are correctly specified and in good working order.[11][12]

• Pressure Relief Systems: A calibrated rupture disc or pressure relief valve is mandatory to prevent catastrophic failure in the event of an unexpected pressure increase.[12]

• Containment: The reactor should be housed in a blast-proof containment cell or behind a blast shield.[12]

• Training: All personnel must be thoroughly trained on the specific standard operating procedures (SOPs) for the high-pressure equipment.[13][14]

• Hazard Analysis: A thorough hazard and operability (HAZOP) study should be conducted before the first high-pressure run to identify and mitigate potential risks.

Q3: How can I effectively monitor my large-scale Diels-Alder reaction in real-time?

A3: Process Analytical Technology (PAT) provides tools for real-time, in-situ monitoring of chemical reactions, which is invaluable for ensuring consistency and safety during scale-up.[15]

• FTIR and Raman Spectroscopy: In-situ probes can be inserted directly into the reactor to monitor the concentration of reactants, products, and key intermediates.[16] This allows for real-time tracking of reaction progress and endpoint determination. For example, the disappearance of a characteristic dienophile C=C stretch in the IR spectrum can be used to monitor its consumption.[17][18]

• Calorimetry: As mentioned earlier, monitoring the heat flow from the reaction provides a direct measure of the reaction rate and can be used to detect any deviations from normal operating conditions that might indicate a problem.

By implementing PAT, you can move from a fixed-time process to one that is controlled based on real-time data, leading to improved consistency and safety.

Key Protocols & Methodologies

Protocol 1: Step-by-Step Guide for Catalyst Recovery (Heterogeneous Catalyst)

For reactions utilizing a solid-supported catalyst (e.g., zeolites, supported Lewis acids), efficient recovery and potential reuse are crucial for process economics.[7][19]

• Reaction Quench (if necessary): Once the reaction is complete (as determined by PAT or offline analysis), cool the reactor to a safe temperature. If necessary, add a quenching agent to stop the reaction.

• Filtration: Transfer the reaction mixture to a filtration unit. For large volumes, a filter press or a centrifugal filter is commonly used.

• Washing: Wash the recovered catalyst cake with a suitable solvent to remove any adsorbed product and unreacted starting materials. The choice of wash solvent is critical to ensure product recovery without deactivating the catalyst.

• Drying: Dry the catalyst under vacuum at a temperature that will not cause decomposition or deactivation.

• Activity Check: Before reusing the catalyst, it is essential to perform a small-scale test reaction to confirm that its activity and selectivity have not been compromised.

• Regeneration (if necessary): In some cases, catalyst activity can be restored through a regeneration process, such as calcination for zeolites to burn off coke deposits.[7][19]

Visualizations & Data

Workflow for Diels-Alder Scale-Up

Caption: Figure 2: Decision Tree for Troubleshooting Low Yield in Scale-Up.

References

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• Quora. (2018, April 18). What may be causing a low yield in my Diels-Alder between 9-Nitroanthracene and maleic anhydride? Quora. Retrieved from [Link]

• University of Washington. (n.d.). High Pressure Reaction Vessels. Retrieved from [Link]

• Yates, P., & Eaton, P. (1960). Acceleration of the Diels-Alder Reaction by Lewis Acids. Journal of the American Chemical Society, 82(16), 4436–4437.

• University of North Carolina at Chapel Hill. (n.d.). Standard Operating Procedure - Task: Using the HEL CAT18 High Pressure Autoclave. Retrieved from [Link]

• Standard Operating Procedure (Polypropylene Reactor System). (2014, November 29). Retrieved from [Link]

• ResearchGate. (n.d.). In situ Raman and FTIR detection of key reaction intermediates. Retrieved from [Link]

• Batch reactor SOP template. (n.d.). Retrieved from [Link]

• Palacin, T., et al. (2025). Catalytic Enantioselective Diels–Alder Reaction of Dienes with Acyclic and α,β- and β,β-Disubstituted Enones. Journal of the American Chemical Society.

• Manufacturing Chemist. (2019, April 2). The economic advantages of continuous flow chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison between batch and flow process; advantages and challenges in.... Retrieved from [Link]

• Allian, A. D., et al. (2024). Sustainability and Techno-Economic Assessment of Batch and Flow Chemistry in Seven Industrial Pharmaceutical Processes. Organic Process Research & Development.
• Valenta, Z., et al. (1993). Control of Regioselectivity in the Diels-Alder Reactions of Alkyl-substituted 1,4-Benzoquinones by P-Cyclodextrin and its Deriva. Journal of the Chemical Society, Perkin Transactions 1, (15), 1845-1849.

• Wikipedia. (n.d.). Diels–Alder reaction. Retrieved from [Link]

• Seghers, S., et al. (2017). Improving the efficiency of the Diels-Alder process by using flow chemistry and zeolite catalysis. Green Chemistry, 19(1), 224-233.
• Shved, N., et al. (2022). Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. Molecules, 27(19), 6598.

• Chemistry Steps. (n.d.). Regiochemistry of the Diels–Alder Reaction with Practice Problems. Retrieved from [Link]

• Seghers, S., et al. (2017). Improving the efficiency of the Diels–Alder process by using flow chemistry and zeolite catalysis. Green Chemistry, 19(1), 224-233.

• Scribd. (n.d.). Industrial Applications of The DielsAlder Reaction. Retrieved from [Link]

• Syrris. (n.d.). Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? Retrieved from [Link]

• Lilley, D., et al. (2022). Thermal fluids with high specific heat capacity through reversible Diels-Alder reactions. Energy & Environmental Science, 15(1), 234-241.

• Chemistry LibreTexts. (2022, October 4). 10.4: Regiochemistry in Diels Alder Reactions. Retrieved from [Link]

• Mettler Toledo. (n.d.). In Situ FTIR Reaction Monitoring. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic performance for Diels–Alder reactions. Retrieved from [Link]

• Funel, J. A., & Abele, S. (2013). Industrial applications of the Diels-Alder reaction.

• Chad's Prep. (2018, September 20). 16.5b Stereoselectivity and Regioselectivity in Diels Alder Reactions [Video]. YouTube. Retrieved from [Link]

• Jasperse, C. (n.d.). Diels-Alder Reaction. Retrieved from [Link]

• Organic Chemistry Lab. (2020, October 6). Diels Alder Reaction Experiment Part 2, Reflux and Isolation [Video]. YouTube. Retrieved from [Link]

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• Funel, J. A., & Abele, S. (2013). Industrial applications of the Diels-Alder reaction.
• Singh, R., et al. (2025). Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023). Journal of the Indian Chemical Society.
• Lange, J. P., et al. (2021). Overcoming Thermodynamically Driven Retro‐Diels–Alder Reaction through a Cascade One‐Pot Process Exemplified for a Bio‐Based Platform Chemical. ChemSusChem, 14(16), 3326-3333.
• Lacerda, P. S. S., et al. (2020).
• Zhang, Y., et al. (2024). Kinetic Study of the Diels–Alder Reaction between Maleimide and Furan-Containing Polystyrene Using Infrared Spectroscopy. Polymers, 16(3), 392.

• Pearson. (n.d.). Diels-Alder Reaction Practice Problems. Retrieved from [Link]

• MDPI. (2022). Techno-Economic Evaluation and Optimization of Batch, Fed-Batch and Multistage Continuous Crystallization Processes. Retrieved from [Link]

• European Patent Office. (2023). DIELS- ALDER RING-OPENING PROCESS (EP 3788030 B1).
• Dettori, M. A., et al. (2022).
• Lacerda, P. S. S., et al. (2020).
• American Chemical Society. (2025). Unified Synthesis Platform for 1,2,3-Trisubstituted Cyclopentadienyl Ligands Decouples Sterics from Electronics. Journal of the American Chemical Society.
• Mosey, R. A., et al. (2013). Himic Anhydride: A Retro Diels–Alder Reaction for the Organic Laboratory and an Accompanying NMR Study.

• MDPI. (2023). Illuminating Total Synthesis: Strategic Applications of Photochemistry in Natural Product Construction. Retrieved from [Link]

• Andor. (n.d.). Quantitative monitoring of biphasic reactions. Retrieved from [Link]

• Al-Odail, F., et al. (2018). In Situ FTIR Reactor for Monitoring Gas-Phase Products during a (Photo)catalytic Reaction in the Liquid Phase. ACS Omega, 3(12), 18349-18355.

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Technical Support Center: Managing Cyclopentadiene Stability and Preventing Polymerization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with cyclopentadiene. This resource provides in-depth answers, troubleshooting guides, and validated protocols to address the primary challenge in handling this versatile reagent: its inherent tendency to polymerize. Our goal is to equip you with the knowledge to maintain monomer purity, ensure experimental success, and handle cyclopentadiene safely.

Section 1: Frequently Asked Questions - Understanding the Core Problem

This section addresses the fundamental principles behind cyclopentadiene's instability.

Q1: Why does my freshly distilled cyclopentadiene solidify or become viscous over time?

The primary reason for the instability of cyclopentadiene is its rapid self-dimerization into dicyclopentadiene (DCPD) through a [4+2] cycloaddition known as the Diels-Alder reaction.[1][2] In this process, one molecule of cyclopentadiene acts as the conjugated diene (the four-π-electron component), while a second molecule acts as the dienophile (the two-π-electron component).[3][4] This reaction is highly favorable and occurs spontaneously at room temperature.[1]

Figure 1: The Diels-Alder reaction pathway for cyclopentadiene dimerization.

Q2: How quickly does cyclopentadiene dimerize?

The rate of dimerization is highly dependent on temperature. Neat (undiluted) cyclopentadiene has a half-life of approximately 28 hours at 25°C.[5] At room temperature, about 8% dimerization occurs in 4 hours, and 50% occurs within 24 hours.[6][7] As the temperature increases, the rate accelerates significantly. Conversely, lowering the temperature dramatically slows the reaction.

Storage Temperature (°C)	Rate of Dimerization (%/hour)	Purity Recommendation
10°C	~1.0%	Not recommended for storage.
0°C	~0.5%	Suitable for short-term use (a few hours).
-20°C	<0.05%	Recommended for standard laboratory storage (days).[1][8]
-78°C (Dry Ice)	Negligible	Ideal for long-term storage or high-purity applications.[9]
Data synthesized from Kirk-Othmer as reported in ACS Publications.[8]

Q3: I see references to endo- and exo-dicyclopentadiene. What is the difference?

The terms endo and exo describe the stereochemistry of the bicyclic product formed during the Diels-Alder reaction.

• endo Product: The kinetically favored product, formed more rapidly at lower temperatures.[4] In the transition state, the developing ring of the dienophile is tucked under the π-system of the diene. The dimerization of cyclopentadiene at room temperature yields the endo isomer almost exclusively (>99:1 ratio).[7]

• exo Product: The thermodynamically more stable product.[5][7] While its formation is much slower, prolonged heating can cause the endo dimer to revert to the monomer (a process called a retro-Diels-Alder reaction) and re-form as the more stable exo isomer.[7]

For most synthetic applications that start from dicyclopentadiene, you will be working with the endo isomer.

Q4: Can cyclopentadiene form polymers larger than the dimer?

Yes. While dimerization is the most common process, higher-order oligomers and polymers can form, especially at elevated temperatures.[3][5] This occurs when cyclopentadiene monomer undergoes a Diels-Alder reaction with the strained double bond in the norbornene ring of an existing dicyclopentadiene molecule.[10] This process can continue, leading to trimers, tetramers, and eventually waxy, solid polymers.[3][10] This is a critical issue during the high-temperature "cracking" process if the monomer is not removed efficiently.

Section 2: Proactive Prevention - Storage and Handling Best Practices

Proper storage and handling are the first line of defense against unwanted polymerization.

Q5: What are the ideal storage conditions for cyclopentadiene monomer?

To preserve purity and prevent runaway reactions, cyclopentadiene monomer must be stored under specific conditions:

• Temperature: Store at or below -20°C.[1][8] For high-purity requirements or longer-term storage, temperatures of -78°C (dry ice) are recommended.[9]

• Container: Use tightly closed containers.[11]

• Atmosphere: While not always required for short-term storage, storing under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of peroxides, which can initiate explosive polymerization.[12]

• Dilution: For larger volumes, diluting the freshly cracked cyclopentadiene with a solvent like heptane can reduce the concentration and thus the dimerization rate.[8]

Warning: Never place a warm container of freshly cracked cyclopentadiene directly into a freezer. The exothermic dimerization reaction can proceed rapidly, potentially leading to pressure buildup and container rupture.[8][12] Always cool the monomer in an ice bath first.

Q6: Should I use polymerization inhibitors?

For storage of the monomer, cold temperatures are the primary and most effective method of prevention. However, during high-temperature processes like distillation or cracking, inhibitors are crucial. They function by scavenging free radicals that can initiate polymerization pathways. Effective inhibitors for cyclopentadiene streams include:

• Quinone methides[13][14]

• Tert-butylcatechol (TBC)

• Diethylhydroxylamine (DEHA)

• Phenothiazine (PTZ)[14]

The choice of inhibitor depends on the specific process conditions and downstream chemical compatibility.[13][14]

Q7: What are the key safety precautions when handling cyclopentadiene?

Cyclopentadiene is a hazardous substance that requires careful handling.

• Flammability: It is a flammable liquid with a flash point of 25°C.[1][12] All operations should be conducted in a well-ventilated fume hood, away from heat, sparks, or open flames.[11][15] Use explosion-proof electrical equipment and non-sparking tools.[11][16]

• Toxicity: It is harmful if inhaled or absorbed through the skin and causes irritation to the eyes, nose, and throat.[11][15] Always wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Reactivity: It can react violently with strong oxidizing agents.[11] Ensure containers are grounded and bonded during transfer to prevent static discharge.[11][16]

Section 3: Regenerating the Monomer - The "Cracking" Process

Since cyclopentadiene is not commercially available as a stable monomer, it must be prepared fresh by the thermal cracking of its dimer, dicyclopentadiene. This process is a retro-Diels-Alder reaction .[2][17]

Q8: My cyclopentadiene has dimerized. How do I regenerate the pure monomer?

Heating dicyclopentadiene to its boiling point (around 170°C) provides enough thermal energy to reverse the dimerization reaction, breaking it down into two molecules of cyclopentadiene monomer.[5][18] The lower-boiling monomer (bp 40-42°C) can then be separated and collected by fractional distillation.[1][6]

Figure 2: Experimental workflow for regenerating cyclopentadiene monomer.

Protocol: Thermal Cracking of Dicyclopentadiene

Objective: To obtain pure cyclopentadiene monomer from dicyclopentadiene via fractional distillation.

Materials:

• Dicyclopentadiene

• Round-bottom flask (e.g., 100 mL)

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask

• Heating mantle

• Ice bath

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble a fractional distillation apparatus. Place 20 mL of dicyclopentadiene and a few boiling chips into the 100 mL round-bottom flask.[6]

• Heating: Gently heat the dicyclopentadiene using a heating mantle. The liquid will begin to reflux at approximately 170°C.[6][18]

• Distillation: Continue heating at a rate that allows the cyclopentadiene monomer to distill over. The temperature at the distillation head should be maintained between 40-42°C.[6] Crucially, do not allow the head temperature to rise significantly above this, as it indicates co-distillation of uncracked dimer.

• Collection: Place the receiving flask in an ice bath to keep the collected monomer cold and prevent it from immediately re-dimerizing.[6]

• Completion: Stop the distillation when only a small, viscous residue of uncracked dimer and higher polymers remains in the heating flask. Do not distill to dryness.

• Storage & Use: The freshly prepared cyclopentadiene is of high purity. It should be used immediately for the best results or stored in a tightly sealed container at -20°C or below.[8][9]

Section 4: Troubleshooting Guide - Addressing Common Experimental Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low reaction yield; product mixture is complex.	Contaminated Cyclopentadiene: The starting material was likely already partially or fully dimerized.	Action: Always use freshly cracked cyclopentadiene. Prepare the monomer immediately before your reaction.[1] Keep the collected monomer on ice throughout your experiment.[6]
Cracking distillation is very slow or stops.	Insufficient Heat: The temperature in the heating flask is too low to efficiently drive the retro-Diels-Alder reaction.	Action: Ensure the dicyclopentadiene is refluxing briskly (pot temperature ~170°C).[6] Insulate the fractionating column with glass wool or aluminum foil to maintain an efficient temperature gradient.
The distillation head temperature exceeds 45°C.	Inefficient Fractionation: The fractionating column is too short or not efficient enough to separate the monomer from the higher-boiling dimer.	Action: Use a longer or more efficient (e.g., packed) fractionating column. Reduce the heating rate to allow for proper equilibration between vapor and liquid phases in the column.
Rapid formation of a white solid or viscous liquid in the reaction.	1. Catalytic Initiation: Trace acid or metal impurities (like rust) can catalyze polymerization.[19] 2. Peroxide Formation: Exposure of the monomer to air may have formed peroxides, which are potent polymerization initiators.	Action 1: Ensure all glassware is scrupulously clean and dry.[19] Action 2: If peroxide contamination is suspected, handle with extreme caution. Consider cracking a fresh batch of cyclopentadiene and handling it under an inert atmosphere.

References

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• The Diels-Alder Cycloaddition Reaction. University of Missouri–St. Louis. [Link]

• Polymerization of Dicyclopentadiene: A Tale of Two Mechanisms. ACS Publications. [Link]

• Experiment cis-Norbronene-5,6-endo-dicarboxylic acid by Diels-Alder Reaction. University of California, Irvine. [Link]

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• Cyclopentadiene-dicyclopentadiene phase equilibria and reaction rate behavior using the transient total pressure method. ACS Publications. [Link]

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Technical Support Center: Optimizing Reaction Conditions for the Hydrolysis of Bicyclo[2.2.1]hept-5-ene-2-carboxylic Esters

Welcome to the technical support center for the hydrolysis of bicyclo[2.2.1]hept-5-ene-2-carboxylic esters, commonly known as norbornene carboxylic esters. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this pivotal reaction. Here, we will delve into troubleshooting common issues and provide answers to frequently asked questions, ensuring your experiments are both efficient and successful.

The hydrolysis of these esters is a critical step in the synthesis of many pharmaceutical intermediates and advanced polymeric materials. However, the strained bicyclic structure and the presence of stereoisomers (endo and exo) can introduce challenges not typically encountered with simpler esters. This guide provides in-depth, field-proven insights to overcome these hurdles.

Troubleshooting Guide

This section addresses specific problems you may encounter during the hydrolysis of bicyclo[2.2.1]hept-5-ene-2-carboxylic esters.

Problem 1: Low or No Conversion of the Starting Ester

Symptoms:

• TLC or HPLC analysis shows a significant amount of unreacted starting material.

• The isolated product yield is substantially lower than expected.

Possible Causes & Solutions:

• Insufficient Catalyst (Acid or Base): The hydrolysis of esters is often slow without a catalyst.[1][2]

  • Acid-Catalyzed Hydrolysis: Ensure a sufficient concentration of a strong acid like H₂SO₄ or HCl is used. The reaction is reversible, so using an excess of water (as the solvent or co-solvent) can help drive the equilibrium towards the products.[1][3]

  • Base-Promoted Hydrolysis (Saponification): This reaction is generally irreversible and often preferred for higher yields.[1][3][4] Use at least a stoichiometric equivalent of a strong base like NaOH or KOH. For sterically hindered esters, a slight excess of the base may be necessary. Lithium hydroxide (LiOH) is also a popular and effective choice.[5]

• Inadequate Temperature or Reaction Time:

  • Many hydrolysis reactions require heating to proceed at a reasonable rate.[6] Monitor the reaction progress by TLC or HPLC and adjust the temperature and time accordingly. For base-promoted hydrolysis, reactions are often run at temperatures ranging from room temperature to reflux.[5]

• Poor Solubility: The bicyclo[2.2.1]hept-5-ene-2-carboxylic ester may have poor solubility in a purely aqueous medium.

  • Employ a co-solvent system such as THF/water, dioxane/water, or ethanol/water to ensure the ester is fully dissolved and can interact with the acid or base.[5]

Problem 2: Incomplete Hydrolysis & Difficulty in Product Separation

Symptoms:

• The final product is a mixture of the starting ester and the desired carboxylic acid.

• Purification by extraction or chromatography is challenging.

Possible Causes & Solutions:

• Reversible Reaction (Acid-Catalyzed): Acid-catalyzed hydrolysis is an equilibrium process.[1][4]

  • To drive the reaction to completion, use a large excess of dilute acid.[1]

  • Alternatively, switch to base-promoted hydrolysis (saponification), which is an irreversible reaction and typically goes to completion.[1][4]

• Workup Issues: Premature neutralization or inefficient extraction can lead to a mixed product.

  • For Saponification: After the reaction is complete, ensure the reaction mixture is cooled before acidification. Add a strong acid (e.g., HCl) until the pH is sufficiently low to fully protonate the carboxylate salt and precipitate the carboxylic acid.

  • Thoroughly extract the acidified aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether) to isolate the carboxylic acid.

Problem 3: Undesired Side Reactions (e.g., Isomerization)

Symptoms:

• NMR or HPLC analysis shows a mixture of endo and exo isomers of the carboxylic acid product that is different from the starting ester's isomeric ratio.

Possible Causes & Solutions:

• Base-Promoted Isomerization: The proton at the α-position to the carbonyl group is acidic and can be removed by a strong base, leading to the formation of an enolate intermediate. This can result in isomerization between the more kinetically favored endo isomer and the thermodynamically more stable exo isomer.[7][8][9][10]

  • The use of strong bases like sodium tert-butoxide can accelerate this isomerization.[7][8][9][10]

  • To control the stereochemistry, carefully select the base and reaction conditions. For instance, kinetically controlled hydrolysis at lower temperatures may favor the retention of the original stereochemistry.[11] Studies have shown that using a stronger base like sodium tert-butoxide with a controlled amount of water can favor the formation of the exo acid, even from an endo-rich ester mixture, due to a combination of rapid isomerization and kinetically preferred hydrolysis of the exo ester.[7][8][9][10]

Frequently Asked Questions (FAQs)

Q1: Should I choose acidic or basic hydrolysis for my bicyclo[2.2.1]hept-5-ene-2-carboxylic ester?

A1: The choice depends on your specific goals.

• Acid-catalyzed hydrolysis is a reversible process.[1][4] It can be useful if you need to work under acidic conditions for other reasons, but achieving high yields may require a large excess of water to shift the equilibrium.[1][12][13]

• Base-promoted hydrolysis (saponification) is generally preferred for its irreversibility, which typically leads to higher yields and a more complete reaction.[1][3][4][14] However, be mindful of potential base-promoted isomerization of the endo/exo stereocenters.[7][8][9][10]

Q2: How does the stereochemistry (endo vs. exo) of the ester affect the hydrolysis reaction?

A2: The stereochemistry can significantly impact the reaction rate. The exo isomer is generally less sterically hindered, and its hydrolysis is often faster than that of the endo isomer.[10][15] This difference in reaction rates can be exploited for kinetic resolutions or to selectively hydrolyze one isomer over the other under carefully controlled conditions.[7][8][9][10][15]

Q3: What are the best analytical techniques to monitor the progress of the hydrolysis?

A3: Several techniques are effective for monitoring the reaction:

• Thin-Layer Chromatography (TLC): This is a quick and easy way to qualitatively track the disappearance of the starting ester (less polar) and the appearance of the carboxylic acid product (more polar).[16]

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is an excellent quantitative method to monitor the concentrations of both the starting material and the product over time.[17][18][19][20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the ratio of ester to carboxylic acid in the reaction mixture and to assess the endo/exo isomeric ratio.[9][18][19][20][21]

Q4: My ester is particularly stubborn to hydrolyze. What are some more forcing conditions I can try?

A4: For recalcitrant esters, consider the following:

• Increase the temperature: Refluxing the reaction mixture can significantly increase the reaction rate.[5]

• Use a stronger base: If you are using NaOH or KOH, you could try a stronger base like sodium tert-butoxide, but be aware of the potential for isomerization.[7][8][9][10]

• Increase the concentration of the base: For saponification, using a higher concentration of the base can accelerate the reaction.

• Change the solvent system: Ensure your ester is fully soluble. Trying different co-solvents like DMSO in addition to THF or dioxane might be beneficial.

Experimental Protocols

Protocol 1: General Procedure for Base-Promoted Hydrolysis (Saponification)

• Dissolution: Dissolve the bicyclo[2.2.1]hept-5-ene-2-carboxylic ester in a suitable solvent mixture (e.g., 3:1 THF:water).

• Addition of Base: Add an aqueous solution of a strong base (e.g., 1.5 equivalents of LiOH or NaOH) to the ester solution.

• Reaction: Stir the mixture at room temperature or heat to reflux, monitoring the reaction progress by TLC or HPLC.

• Workup:

  • Once the reaction is complete, cool the mixture to 0 °C.

  • Slowly add a strong acid (e.g., 1M HCl) until the pH is acidic (pH ~2).

  • Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: The crude product can be purified by recrystallization or column chromatography if necessary.

Protocol 2: General Procedure for Acid-Catalyzed Hydrolysis

• Reaction Setup: Combine the bicyclo[2.2.1]hept-5-ene-2-carboxylic ester with an excess of a dilute strong acid (e.g., 10% aqueous H₂SO₄). A co-solvent like dioxane may be needed for solubility.

• Heating: Heat the mixture to reflux.

• Monitoring: Monitor the reaction progress by TLC or HPLC until equilibrium is reached or the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Extract the mixture several times with an organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purification: Purify the resulting carboxylic acid as needed, typically by recrystallization.

Data Presentation

Table 1: Comparison of Typical Hydrolysis Conditions

Parameter	Acid-Catalyzed Hydrolysis	Base-Promoted Hydrolysis (Saponification)
Catalyst/Reagent	Catalytic H₂SO₄ or HCl	Stoichiometric or excess NaOH, KOH, or LiOH
Reversibility	Reversible	Irreversible
Typical Yields	Moderate to high (depends on equilibrium)	High to quantitative
Stereochemical Control	Generally preserves stereochemistry	Potential for endo/exo isomerization
Workup	Simple extraction	Acidification required before extraction

Visualizations

Caption: Simplified mechanisms for acid-catalyzed and base-promoted ester hydrolysis.

References

• Harris, R. K., & Newman, R. H. (1991). 1H NMR as an Analytical Tool for the Investigation of Hydrolysis Rates: A Method for the Rapid Evaluation of the Shelf-Life of Aqueous Solutions of Drugs With Ester Groups. Journal of Pharmacy and Pharmacology, 43(12), 860-862. Retrieved from [Link]

• Save My Exams. (2024, October 26). Ester Hydrolysis. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)- on Newcrom R1 HPLC column. Retrieved from [Link]

• Pilli, R. A., & de Meleiro, L. A. (1999). Synthesis of 1-Methyl-3-oxo-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Methyl Ester. Journal of the Brazilian Chemical Society, 10(5), 413-416. Retrieved from [Link]

• Science.gov. (n.d.). ester hydrolysis rate: Topics by Science.gov. Retrieved from [Link]

• Ogino, K., et al. (2012). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. International Journal of Organic Chemistry, 2, 26-30. Retrieved from [Link]

• Jabeen, F., et al. (2023). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy, 4(2), 85-92. Retrieved from [Link]

• ResearchGate. (n.d.). New exo/endo Selectivity Observed in Monohydrolysis of Dialkyl Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylates. Retrieved from [Link]

• Carlise, J. R., et al. (2005). Synthesis and hydrolysis behavior of side-chain functionalized norbornenes. The Journal of Organic Chemistry, 70(14), 5550-5560. Retrieved from [Link]

• Study.com. (n.d.). Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester? Retrieved from [Link]

• Reddit. (2023, July 21). Why are my ester hydrolysis not working. r/Chempros. Retrieved from [Link]

• Clark, J. (2023). hydrolysis of esters. Chemguide. Retrieved from [Link]

• Kanao, M., et al. (2012). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Semantic Scholar. Retrieved from [Link]

• Kanao, M., et al. (2012). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scirp.org. Retrieved from [Link]

• Kanao, M., et al. (2012). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Scientific Research Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Hydrolysis Behavior of Side-Chain Functionalized Norbornenes | Request PDF. Retrieved from [Link]

• Quora. (2020, April 3). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters? Retrieved from [Link]

• Carlise, J. R., et al. (2005). Synthesis and Hydrolysis Behavior of Side-Chain Functionalized Norbornenes. The Journal of Organic Chemistry, 70(14), 5550-5560. Retrieved from [Link]

• Ashenhurst, J. (2018, February 9). Exo vs Endo Products In The Diels Alder: How To Tell Them Apart. Master Organic Chemistry. Retrieved from [Link]

• Garavelli, C. B. (1972). The Qualitative and Quantitative Determination of the Esters by Alkaline Hydrolysis and Gas Chromatographic Analysis of the Liberated Alcohol. Journal of the Tennessee Academy of Science, 47(3), 114-116.

• L-Musnad, A., & Al-Salahi, R. (2022). Experimental and In Silico Approaches to Study Carboxylesterase Substrate Specificity. International Journal of Molecular Sciences, 23(15), 8466. Retrieved from [Link]

• Lightner, D. A., et al. (2005). 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and its absolute configuration. Tetrahedron, 61(15), 3749-3756. Retrieved from [Link]

• Ashenhurst, J. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Retrieved from [Link]

• Iwakiri, H., et al. (2004). Process for preparation of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives. U.S. Patent No. 6,677,464 B2.

• Kirby, A. J., & Lancaster, P. W. (1972). Structural effects on reactivity in intramolecular catalysis. The hydrolysis of N-alkylated monoamides derived from norbornene-2,3-dicarboxylic acid. Journal of the Chemical Society, Perkin Transactions 2, (9), 1206-1214. Retrieved from [Link]

• Boden, R. M., et al. (2010). Isomers of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester and their use in perfume compositions. U.S. Patent Application No. 12/249,088.
• Niwayama, S. (2011). Process for producing 5-norbornene-2-carboxylic acid and its ester. Japanese Patent No. 4745655B2.

• Sharghi, H., & Aghapour, G. (2001). Kinetic Resolution of Racemic Methyl 3-(2´-Furyl) bicyclo[2.2.1]hept-5-ene-2-carboxylates by Pig Liver Esterase (PLE). Journal of Sciences, Islamic Republic of Iran, 12(2), 143-148. Retrieved from [Link]

• LibreTexts Chemistry. (2022, September 24). 21.6: Chemistry of Esters. Retrieved from [Link]

• Quora. (2016, August 30). Why noncatalyzed hydrolysis of esters is a very slow reaction? Retrieved from [Link]

• Abu-Lafi, S., et al. (1988). endo-1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a superior resolving agent for the high-performance liquid chromatographic separation of enantiomers of hydroxylated derivatives of two azaaromatic hydrocarbons. Journal of Chromatography B: Biomedical Sciences and Applications, 430(1), 53-64. Retrieved from [Link]

• Cheméo. (n.d.). Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, ethyl ester. Retrieved from [Link]

• Takano, S., et al. (1986). Enzymes in organic synthesis. 34. Preparations of enantiomerically pure exo- and endo-bridged bicyclic [2.2.1] and [2.2.2] chiral lactones via stereospecific horse liver alcohol dehydrogenase catalyzed oxidations of meso diols. Journal of the American Chemical Society, 108(22), 7084-7087. Retrieved from [Link]

• Hackenberger, C. P. R., et al. (2004). General synthesis of unsymmetrical norbornane scaffolds as inducers for hydrogen bond interactions in peptides. The Journal of Organic Chemistry, 69(3), 739-743. Retrieved from [Link]

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• 17. Separation of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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Troubleshooting guide for the Curtius rearrangement of bicyclo[2.2.1]heptane derivatives

Welcome to the technical support center for synthetic challenges involving the Curtius rearrangement on rigid bicyclic scaffolds. This guide is designed for researchers, scientists, and drug development professionals who are utilizing the bicyclo[2.2.1]heptane framework. The unique steric and electronic properties of this strained system can present specific challenges not encountered with simpler aliphatic or aromatic substrates. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My overall yield is low, and I've recovered a significant amount of starting carboxylic acid or unreacted acyl azide. What are the primary causes and how can I improve the reaction efficiency?

Low yields in a Curtius rearrangement often trace back to two critical stages: the formation of the acyl azide and the thermal rearrangement itself. The rigid bicyclo[2.2.1]heptane structure can impose steric hindrance, making these steps more challenging than with simple linear substrates.

Analysis of Potential Issues & Solutions:

• Inefficient Acyl Azide Formation: The conversion of your bicyclo[2.2.1]heptane carboxylic acid to the corresponding acyl azide is the foundation of the entire sequence.

  • From an Acyl Chloride: If you are reacting an acyl chloride with sodium azide (NaN₃), ensure the acyl chloride is freshly prepared and of high purity.[1] Any hydrolysis back to the carboxylic acid will prevent azide formation. The reaction with NaN₃ must be conducted under strictly anhydrous conditions.

  • From a Carboxylic Acid (One-Pot Method): When using reagents like diphenylphosphoryl azide (DPPA) or trimethylsilyl azide (TMSN₃), the activation of the carboxylic acid is paramount.[2][3] Ensure your carboxylic acid is completely dry, as water can quench the activated intermediate.[1] The choice and stoichiometry of the base (e.g., triethylamine, Et₃N) are critical for efficient activation. For sterically hindered bicyclic acids, you may need slightly elevated temperatures or longer reaction times for this step.

• Incomplete Thermal Rearrangement: The decomposition of the acyl azide to the isocyanate requires a specific activation energy.

  • Temperature: The optimal temperature is substrate-dependent. If the reaction is sluggish, a gradual increase in temperature is necessary. However, be cautious, as excessive heat can lead to decomposition and side reactions. For rigid systems, the required temperature might be higher than for flexible chains. Research has shown that Lewis acids (e.g., BF₃, Zn(OTf)₂) can catalyze the rearrangement, significantly lowering the required decomposition temperature, sometimes by as much as 100 °C, and improving the isocyanate yield.[1][4]

  • Solvent: The choice of solvent is crucial. Aprotic, non-polar, and high-boiling solvents like toluene, benzene, or dioxane are standard choices to facilitate the necessary heating without participating in the reaction.

Q2: My primary byproduct is a white, insoluble solid that I've identified as a symmetrical urea. What causes this, and how can it be eliminated?

The formation of a symmetrical urea is a classic and very common side reaction in the Curtius rearrangement, and it is almost always caused by the presence of water.[1][5]

Causality and Mitigation Strategy:

The highly electrophilic isocyanate intermediate is extremely sensitive to moisture. If even trace amounts of water are present, the isocyanate will be hydrolyzed to an unstable carbamic acid, which then rapidly decarboxylates to form a primary amine.[1] This newly formed amine is a potent nucleophile and will readily attack another molecule of the isocyanate intermediate, leading to the symmetrical urea byproduct (R-NH-CO-NH-R).[1]

Actionable Solutions:

• Rigorous Anhydrous Conditions: This is non-negotiable. All glassware must be oven- or flame-dried immediately before use. Solvents must be freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF/toluene). Reagents should be stored in desiccators and handled under an inert atmosphere (e.g., Argon or Nitrogen).

• Inert Atmosphere: Conduct the entire reaction sequence, from acyl azide formation to the final trapping, under a positive pressure of an inert gas.

• Efficient Trapping: Use a sufficient excess (1.5-2.0 equivalents) of your desired nucleophilic trapping agent (e.g., an alcohol to form a carbamate). This ensures the isocyanate reacts preferentially with the trapping agent rather than any residual water or the amine byproduct.

Problem	Primary Cause	Recommended Solution	Quantitative Target
Low Yield	Incomplete Acyl Azide Formation	Use freshly prepared acyl chloride; ensure complete dryness of carboxylic acid for one-pot methods.	>95% purity of starting material
Low Yield	Inefficient Rearrangement	Gradually increase temperature; consider adding a Lewis acid catalyst (e.g., BF₃·OEt₂).	Start at 80°C, increase in 10°C increments
Urea Byproduct	Presence of Water	Rigorously dry all solvents, reagents, and glassware. Use an inert atmosphere.	Water content in solvent < 50 ppm
Urea Byproduct	Inefficient Trapping	Increase concentration of nucleophilic trap (e.g., alcohol, amine).	Use 1.5-2.0 eq. of trapping agent

Q3: I am concerned about the stereochemistry at the migrating carbon center. Does the Curtius rearrangement affect the stereointegrity of the bicyclo[2.2.1]heptane core?

This is a key strength of the Curtius rearrangement. The migration of the alkyl group (the bicyclo[2.2.1]heptane framework in this case) from the acyl carbon to the nitrogen atom is a concerted process.[4] Mechanistic studies have firmly established that this migration occurs with complete retention of configuration at the migrating carbon.[2][4][6]

Therefore, if you start with an enantiomerically pure bicyclo[2.2.1]heptane carboxylic acid, you can expect the resulting amine, carbamate, or urea to have the same stereochemistry at that center. This makes the Curtius rearrangement an excellent choice for synthesizing chiral amines from chiral carboxylic acids, a common requirement in pharmaceutical development.[2][7]

Q4: What are the critical safety protocols I must follow when performing this reaction?

The Curtius rearrangement involves two particularly hazardous components: azides and isocyanates. Failure to handle these properly can lead to severe consequences.

1. Sodium Azide (NaN₃) and Acyl Azides:

• Toxicity: Sodium azide is highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin.[8][9][10] It functions as a potent cytochrome c oxidase inhibitor, similar to cyanide.

• Explosion Hazard: While sodium azide itself is thermally stable, it can form highly explosive heavy metal azides upon contact with metals like lead, copper, silver, or zinc (e.g., in plumbing or on metal spatulas).[9][10] NEVER use a metal spatula to handle sodium azide. [8][9] Acyl azides themselves are potentially explosive and can decompose violently with heat, shock, or light.[11]

• Hydrazoic Acid Formation: Sodium azide reacts with acid to form hydrazoic acid (HN₃), which is a highly toxic, volatile, and explosive liquid.[8][12] All azide waste must be quenched properly and kept basic.

2. Isocyanates (R-N=C=O):

• Toxicity: Isocyanates are potent lachrymators and respiratory sensitizers. Inhalation can cause severe asthma-like symptoms. All work must be performed in a certified chemical fume hood.

Mandatory Safety Procedures:

• Always work in a well-ventilated chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a flame-resistant lab coat, safety goggles, and double-gloving (nitrile gloves are a minimum).[10][11]

• Always use plastic or ceramic spatulas for handling solid azides.[9]

• Keep the reaction scale as small as is practical.

• Isolate and handle acyl azides behind a blast shield.[11]

• Never pour azide-containing solutions down the drain.[9] Quench residual azide carefully with nitrous acid before disposal, following established institutional procedures.

Experimental Protocols

Protocol 1: Two-Step Curtius Rearrangement via Acyl Chloride

Step 1A: Formation of Bicyclo[2.2.1]heptane-acyl Chloride

• To a flame-dried, round-bottom flask equipped with a magnetic stirrer and reflux condenser under an Argon atmosphere, add the bicyclo[2.2.1]heptane carboxylic acid (1.0 eq).

• Add anhydrous dichloromethane (DCM) or use neat conditions.

• Add thionyl chloride (SOCl₂) (1.5-2.0 eq) dropwise at 0 °C.

• Add a catalytic amount of anhydrous dimethylformamide (DMF) (1-2 drops).

• Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring by IR for the disappearance of the carboxylic acid O-H stretch.

• Remove the excess SOCl₂ and solvent under reduced pressure to yield the crude acyl chloride, which should be used immediately in the next step.

Step 1B: Acyl Azide Formation and Rearrangement

• Dissolve the crude acyl chloride in anhydrous acetone or THF in a flame-dried flask under Argon.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of sodium azide (NaN₃) (1.5 eq) in a minimum amount of water and add it dropwise to the acyl chloride solution.

• Stir vigorously at 0 °C for 1-2 hours. Monitor the reaction by IR spectroscopy for the appearance of the characteristic strong azide stretch (~2140 cm⁻¹).

• Upon completion, carefully dilute the reaction with ice-cold water and extract the acyl azide with cold toluene or ethyl acetate. Caution: The acyl azide is potentially explosive. Handle with care and do not isolate in large quantities.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and transfer to a new flame-dried flask for the rearrangement.

• Add the desired nucleophile (e.g., benzyl alcohol, 1.5 eq).

• Heat the solution to reflux (typically 80-110 °C) until nitrogen evolution ceases (vigorous bubbling will be observed initially). Monitor by TLC or IR for the disappearance of the acyl azide.

• Cool the reaction, remove the solvent under reduced pressure, and purify the resulting carbamate or urea by column chromatography.

Protocol 2: One-Pot Curtius Rearrangement using DPPA

• To a flame-dried, round-bottom flask under an Argon atmosphere, add the bicyclo[2.2.1]heptane carboxylic acid (1.0 eq), anhydrous toluene, and the trapping nucleophile (e.g., tert-butanol, 2.0 eq).

• Add triethylamine (Et₃N) (1.1 eq) and stir for 10 minutes at room temperature.

• Add diphenylphosphoryl azide (DPPA) (1.1 eq) dropwise via syringe. Caution: DPPA is also an azide and should be handled with care.

• Heat the reaction mixture to 80-100 °C. You will observe gas (N₂) evolution.

• Maintain the temperature for 3-12 hours until the reaction is complete (monitor by TLC or LC-MS).

• Cool the mixture to room temperature, wash with saturated aqueous NaHCO₃ solution, and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visual Diagrams

Caption: Reaction pathway of the Curtius rearrangement and urea byproduct formation.

Caption: A logical workflow for troubleshooting common Curtius rearrangement issues.

References

• Chemistry Steps. (n.d.). Curtius Rearrangement. Retrieved from [Link]

• Wikipedia. (2023, December 2). Curtius rearrangement. Retrieved from [Link]

• Master Organic Chemistry. (2017, September 19). The Hofmann and Curtius Rearrangements. Retrieved from [Link]

• Klausner, Y. S., & Bodanszky, M. (1973). Formation and degradation of urea derivatives in the azide method of peptide synthesis. Part 1. The curtius rearrangement and urea formation. Journal of the Chemical Society, Perkin Transactions 1, 1-4. Retrieved from [Link]

• StudySmarter. (2023, October 21). Curtius Rearrangement. Retrieved from [Link]

• Prakash, H. (2018). The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. National Institutes of Health. Retrieved from [Link]

• Gassman, P. G., & Cryberg, R. L. (1969). Synthesis of 7-azabicyclo[2.2.1]heptane, exo-2-chloro-7-azabicyclo[2.2.1]heptane, and derivatives. Canadian Journal of Chemistry, 47(22), 4291-4299. Retrieved from [Link]

• One Chemistry. (2022, April 9). What is Curtius Rearrangement ? | Mechanism, Controls, Tricks & Problems. YouTube. Retrieved from [Link]

• Environment, Health & Safety, University of California, Berkeley. (n.d.). Safe Handling of Sodium Azide (SAZ). Retrieved from [Link]

• UC Santa Barbara Environmental Health & Safety. (n.d.). Standard Operating Procedure: Sodium Azide and Organic Azides. Retrieved from [Link]

• Gill, C., Maddila, S., & Jonnalagadda, S. B. (2016). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. PMC - NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Bridgehead Substituted Bicyclo[2.2.1]Heptanes. Radical Cyclization of an Oxime Ether and an α,β-Unsaturated Ester. Retrieved from [Link]

• University of New Mexico, Department of Chemistry & Chemical Biology. (2021, February 16). Standard Operating Procedure: Safe Handling of Azido Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of new 7-azabicyclo[2.2.1]heptane derivatives. Retrieved from [Link]

• Hagenbuch, J. P. (2003). Opportunities and Limits of the Use of Azides in Industrial Production. Implementation of Safety Measures. CHIMIA, 57(12), 773-776. Retrieved from [Link]

• Division of Research Safety, University of Illinois. (2019, September 19). Sodium Azide NaN3. Retrieved from [Link]

• Contente, M. L., & Capriati, V. (2023). Continuous-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds. National Institutes of Health. Retrieved from [Link]

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Enhancing the enantiomeric excess in asymmetric synthesis with chiral auxiliaries

Technical Support Center: Chiral Auxiliary Synthesis

Welcome to the technical support center for asymmetric synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving chiral auxiliaries to enhance enantiomeric excess. Here, we move beyond simple protocols to explore the causality behind experimental choices, ensuring you can adapt and overcome challenges in your synthetic endeavors.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific, hands-on problems you might encounter in the lab. Each issue is broken down by potential causes and actionable solutions, grounded in established chemical principles.

Issue 1: My reaction is producing a low diastereomeric ratio (d.r.), leading to poor enantiomeric excess (ee).

Achieving high diastereoselectivity is the primary function of a chiral auxiliary. A nearly 1:1 mixture of diastereomers indicates that the energy difference between the competing transition states is negligible.[1][2] Our goal is to maximize this difference.

Potential Causes & Solutions:

• Suboptimal Reaction Temperature: Asymmetric inductions are often highly sensitive to thermal energy.

  • Explanation: Lower temperatures can amplify the small energetic differences between the diastereomeric transition states, thus favoring the formation of one diastereomer.[2] While this is a general rule, it is not universal and must be empirically verified.

  • Solution: Perform a temperature screening study. If your reaction was run at -78 °C, attempt it at -100 °C. Conversely, ensure your cooling bath is maintaining a stable temperature throughout the reaction.[3]

• Incorrect Enolate Geometry: For many auxiliaries, such as Evans' oxazolidinones, the formation of a specific enolate geometry (e.g., a Z-enolate) is crucial for predictable stereocontrol.[1][4]

  • Explanation: The geometry of the enolate dictates the orientation of the substituents in the transition state, directly influencing which face of the enolate is presented to the electrophile.

  • Solution: The choice of base and Lewis acid is critical. For Evans' auxiliaries, boron enolates (using Bu₂BOTf and a hindered amine base like DIPEA) are known to strongly favor the Z-enolate.[4] If using lithium bases (like LDA or LiHMDS), the choice of solvent and additives can influence the outcome. Screen different bases (e.g., LDA, NaHMDS, KHMDS) to find the optimal conditions for your substrate.[1]

• Inappropriate Solvent or Lewis Acid: The solvent and any coordinating Lewis acids play a key role in the organization of the transition state.[1]

  • Explanation: Solvents can influence the aggregation state of organometallic reagents and the conformation of the substrate-auxiliary complex.[2] Lewis acids chelate the substrate, creating a rigid conformational lock that enhances facial bias.

  • Solution: Screen a range of solvents with varying polarities and coordinating abilities (e.g., THF, Toluene, CH₂Cl₂).[1][2] If the reaction uses a Lewis acid, screen alternatives (e.g., TiCl₄, Sn(OTf)₂, Yb(OTf)₃).

• Impure Reagents or Auxiliary: The chemical and enantiomeric purity of your starting materials is paramount.

  • Explanation: An impure chiral auxiliary (i.e., one with a low ee) will directly lead to a lower diastereomeric excess in the product. Similarly, wet solvents or old reagents can interfere with the formation of the desired reactive species.[3]

  • Solution: Verify the enantiomeric purity of the auxiliary via chiral HPLC or by preparing a derivative (e.g., Mosher's ester) for NMR analysis.[3] Recrystallize the auxiliary if necessary. Always use freshly distilled, anhydrous solvents and high-purity reagents.[3]

The following table, compiled from typical literature results for the alkylation of an Evans' oxazolidinone, illustrates the impact of key variables.

Entry	Electrophile	Base	Solvent	Temp (°C)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Allyl Bromide	LDA	THF	-78	98:2	90
2	Propyl Iodide	NaHMDS	THF	-78	95:5	85
3	Ethyl Bromoacetate	LiHMDS	THF/HMPA	-78	97:3	88

Data compiled from typical literature results.[1]

Caption: The chiral auxiliary strategy converts an enantioselective problem into a diastereoselective one.

Q2: How do I choose the right chiral auxiliary for my reaction?

The selection of an auxiliary is critical and depends on several factors: [1]* Reaction Type: Different auxiliaries are optimized for specific transformations. Evans' oxazolidinones are excellent for aldol reactions and alkylations,[1] while Oppolzer's camphorsultams are effective in Michael additions and cycloadditions. [1][5]* Desired Product: The auxiliary must be cleavable to the desired functional group (e.g., acid, alcohol, ester) without damaging the product. [6]* Predictability and Literature Precedent: The most reliable path is to choose an auxiliary that is well-documented for the specific transformation you are attempting. [1][7]* Availability and Cost: Both enantiomers of the auxiliary should ideally be available and affordable, and it should be recoverable in high yield. [8]

Q3: What are the most common classes of chiral auxiliaries?

Several classes have proven to be robust and versatile in asymmetric synthesis:

• Evans' Oxazolidinones: Widely used for their high and predictable control in aldol, alkylation, and acylation reactions. [1][9]* Oppolzer's Camphorsultams: Derived from camphor, these are known for their high crystallinity, often facilitating purification of diastereomers, and their stability to a wide range of reaction conditions. [1][5]* Myers' Pseudoephedrine Amides: A practical and versatile method for the asymmetric alkylation of carboxylic acids. A key advantage is the straightforward cleavage to various functional groups. [6][9]* Enders' SAMP/RAMP Hydrazones: Used to achieve asymmetric alkylation of ketones and aldehydes. [10]

Experimental Protocols

Protocol 1: General Procedure for LiOH/H₂O₂ Cleavage of an N-Acyl Evans' Oxazolidinone

This protocol describes the hydrolytic cleavage to yield a carboxylic acid.

Materials:

• N-acyl oxazolidinone (1.0 equiv)

• Tetrahydrofuran (THF), reagent grade

• Water, deionized

• Hydrogen peroxide, 30% aqueous solution (4.0 equiv)

• Lithium hydroxide (LiOH), aqueous solution (e.g., 0.5 M, 2.0 equiv)

• Sodium sulfite (Na₂SO₃), aqueous solution (e.g., 1.5 M, 5.0 equiv)

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate

Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 equiv) in a 3:1 mixture of THF and water. [6]2. Cool the solution to 0 °C in an ice bath.

• Add the 30% aqueous hydrogen peroxide (4.0 equiv) dropwise over 10-15 minutes, ensuring the internal temperature does not rise significantly. [6]4. Following the H₂O₂ addition, add the aqueous solution of lithium hydroxide (2.0 equiv) dropwise.

• Stir the reaction mixture vigorously at 0 °C for 1-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by the slow, careful addition of the aqueous sodium sulfite solution (1.5 M, 5.0 equiv) to decompose excess peroxide. [11]7. Allow the mixture to warm to room temperature.

• Acidify the mixture to a pH of ~2-3 with 1 M HCl to protonate the carboxylic acid product.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• The aqueous layer can be basified with NaOH and extracted separately to recover the chiral auxiliary. [6]11. Combine the organic layers containing the product, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

References

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. (n.d.). Williams College. Retrieved from [Link]

• Methods for cleavage of chiral auxiliary. (n.d.). ResearchGate. Retrieved from [Link]

• Chiral auxiliary. (2023, October 29). In Wikipedia. Retrieved from [Link]

• Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. (2012, June 1). PMC. Retrieved from [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (2012, December 11). MDPI. Retrieved from [Link]

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. (2019, October). PubMed. Retrieved from [Link]

• Asymmetric Synthesis. (n.d.). University of York. Retrieved from [Link]

• Chiral Auxiliary Controlled Reactions. (2016, July 21). No Added Chemicals. Retrieved from [Link]

• Question about asymmetric synthesis. (2015, November 23). Reddit. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]
• 5. Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. esports.bluefield.edu - Chiral Auxiliary Selection [esports.bluefield.edu]
• 8. york.ac.uk [york.ac.uk]
• 9. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 10. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chemistry.williams.edu [chemistry.williams.edu]

Technical Support Guide: Stability and Storage of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Welcome to the technical support center for (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this versatile compound throughout its experimental lifecycle. We will address common questions and troubleshooting scenarios encountered in the lab, grounding our recommendations in established chemical principles and safety protocols.

Frequently Asked Questions (FAQs)

Part 1: Compound Properties and Identification

Q1: What are the key chemical identifiers for this specific stereoisomer?

This compound is a specific stereoisomer of 5-norbornene-2-carboxylic acid. It is crucial to use the correct identifiers to ensure you are working with the intended molecule.

Identifier	Value	Reference
CAS Number	1195-12-6	[1][2][3]
Molecular Formula	C₈H₁₀O₂	[2][4]
Molecular Weight	~138.16 g/mol	[2][4]
Synonyms	5-Norbornene-2-carboxylic acid (Note: This can also refer to other isomers or mixtures)	[5][6]

Q2: My batch arrived as a liquid, but I've seen it described as a solid. Which is correct?

This is a common point of confusion. The physical state of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid at room temperature can depend on its purity. It is often described as a colorless to pale yellow liquid or a low-melting solid.[5][7] A related isomer, for instance, has a reported melting point between 40-44°C.[8] Therefore, receiving it as either a liquid or solid is not necessarily an indicator of poor quality. If it is a solid, it should melt to a clear liquid upon gentle warming.

Q3: What are the general solubility characteristics of this compound?

The presence of the carboxylic acid functional group allows for hydrogen bonding, making it soluble in many polar organic solvents.[5] This includes solvents like:

• Methanol

• Ethanol

• Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

Its solubility in water is limited but can be increased by deprotonating the carboxylic acid with a suitable base to form a carboxylate salt. Always perform a small-scale solubility test before preparing a large stock solution.

Part 2: Storage, Handling, and Stability

Q4: What are the optimal short-term and long-term storage conditions?

To ensure long-term stability and prevent potential degradation, proper storage is critical.

• Long-Term Storage (> 1 month): The recommended practice is to store the compound at 4°C in a tightly sealed container.[4] Some suppliers of related compounds suggest storage at 2-8°C.[9] While some datasheets may indicate ambient storage is acceptable, refrigerated conditions are superior for minimizing any slow degradation or potential polymerization, preserving the compound's purity for critical applications.[7]

• Short-Term Storage (< 1 month): For routine use, storing the compound in its original, tightly sealed container at room temperature in a cool, dry place away from direct light is acceptable.[1][10]

Q5: What are the essential safety precautions for handling this compound?

This compound is classified as an irritant and requires careful handling in a controlled laboratory environment.[1][11]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with side shields, and a lab coat.[1][11]

• Ventilation: Handle the compound in a certified chemical fume hood to avoid inhalation of any vapors or dust if it is in solid form.[1]

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases, as these can trigger unwanted reactions.[11]

• Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous chemical waste according to your institution's guidelines.[10]

Q6: What are the primary degradation pathways I should be aware of?

The stability of this molecule is generally good under recommended storage conditions.[11] However, two main functionalities can be susceptible to degradation:

• The Norbornene Double Bond: The strained double bond in the bicyclic system is a site of reactivity.[5] It is susceptible to oxidation (especially with prolonged exposure to air), and can undergo polymerization reactions, particularly in the presence of trace metal catalysts or upon exposure to UV light.

• The Carboxylic Acid Group: While stable, the carboxylic acid can react with basic contaminants. This is less a degradation pathway for the core structure and more a potential for unwanted salt formation or reaction.

Part 3: Troubleshooting

Q7: I opened a new bottle and the material is yellow to brown. Is it still usable?

A pale yellow color can be acceptable.[5] However, a distinct yellow or brown coloration, especially if the material was initially colorless, may indicate some level of degradation, likely oxidation at the double bond. For sensitive applications like polymerization, where monomer purity is paramount, it is highly recommended to perform an analytical check (e.g., ¹H NMR) to assess purity. If significant impurities are detected, using a fresh, unopened lot is advised.

Q8: My solution has developed a precipitate after storage. What happened?

Precipitation from a stored solution can be due to several factors:

• Temperature Fluctuation: If the solution was stored at a lower temperature than it was prepared at, the compound may have simply crashed out of the solution due to decreased solubility. Try gently warming the solution to see if the precipitate redissolves.

• Solvent Evaporation: If the container was not sealed properly, solvent evaporation could increase the concentration beyond the solubility limit.

• Chemical Degradation: A less common cause is degradation into an insoluble byproduct. If the precipitate does not redissolve upon warming, the solution's integrity may be compromised.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, with a focus on maintaining compound integrity.

Objective: To prepare a 100 mM stock solution in Dichloromethane (DCM).

Materials:

• (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• Anhydrous Dichloromethane (DCM)

• Volumetric flask with a ground glass stopper or septum cap

• Analytical balance

• Argon or Nitrogen gas line (optional, but recommended for long-term solution stability)

• Syringes and needles

Procedure:

• Equilibration: If the compound has been stored under refrigeration, allow the sealed container to warm to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture into the compound.

• Weighing: Tare a clean, dry vial on the analytical balance. Carefully add the desired amount of the compound. For a 10 mL stock solution of 100 mM, you will need 13.82 mg.

• Transfer: Transfer the weighed compound to a 10 mL volumetric flask.

• Inert Atmosphere (Optional): For applications sensitive to oxidation, flush the flask with a gentle stream of argon or nitrogen gas.

• Dissolution: Add approximately 8 mL of anhydrous DCM to the flask. Gently swirl the flask to dissolve the compound completely.

• Final Volume: Once fully dissolved, carefully add anhydrous DCM to the 10 mL calibration mark.

• Mixing and Storage: Stopper the flask securely and invert it several times to ensure a homogenous solution. For storage, transfer the solution to a vial with a PTFE-lined cap, flush the headspace with inert gas, and store at 4°C, protected from light.

Visualization: Compound Quality Assessment Workflow

The following diagram outlines a decision-making process for assessing the quality of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid upon receipt or after prolonged storage.

Caption: Decision workflow for compound quality control.

References

• Apollo Scientific. Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid Safety Data Sheet.

• Matrix Scientific. (1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Safety Data Sheet.

• ChemScene. (1S,2S,4S)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Product Information.

• Hilf, S., et al. Impact of Stereocontrolled Polynorbornene Synthesis on Degradation Rate. ACS Macro Letters.

• Sigma-Aldrich. Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Product Page.

• ResearchGate. The proposed route of SS‐norbornene derivative thermal degradation.

• CymitQuimica. Rac-(1r,2r,3s,4s)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride Safety Data Sheet.

• AK Scientific, Inc. (1S,2R,3R,4S)-3-(Aminocarbonyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Safety Data Sheet.

• Lin, C., et al. Facile synthesis of rapidly degrading PEG-based thiol-norbornene hydrogels. bioRxiv.

• Lin, C., et al. Hydrolytic degradation of PEG-based thiol–norbornene hydrogels enables multi-modal controlled release. Journal of Materials Chemistry B.

• Royal Society of Chemistry Publishing. Hydrolytic degradation of PEG-based thiol–norbornene hydrogels enables multi-modal controlled release.

• BLD Pharmatech. rac-(1R,2R,3S,4S)-3-({[(9H-fluoren-9- yl)methoxy]carbonyl}amino)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Safety Data Sheet.

• Santa Cruz Biotechnology. (1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Product Information.

• Alfa Chemistry. (1R,2S,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Product Information.

• ChemicalBook. (1R,2R,4R)-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID Product Information.

• ChemScene. Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Product Information.

• CymitQuimica. 5-Norbornene-2-carboxylic acid Product Information.

• LGC Standards. 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, methyl ester,(1R,2R,4R)-rel- Product Information.

• EvitaChem. 2-Methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid Product Information.

• NIST WebBook. Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

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• 1. matrixscientific.com [matrixscientific.com]
• 2. scbt.com [scbt.com]
• 3. (1R,2R,4R)-BICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID | 1195-12-6 [chemicalbook.com]
• 4. chemscene.com [chemscene.com]
• 5. CAS 120-74-1: 5-Norbornene-2-carboxylic acid | CymitQuimica [cymitquimica.com]
• 6. Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid [webbook.nist.gov]
• 7. Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid | 120-74-1 [sigmaaldrich.com]
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• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. aksci.com [aksci.com]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Derivatives: An X-ray Crystallography Perspective

The bicyclo[2.2.1]heptane framework, commonly known as the norbornene scaffold, represents a critical structural motif in medicinal chemistry and materials science.[1] Its rigid, conformationally constrained nature makes it an invaluable building block for designing peptides with defined secondary structures, chiral ligands for asymmetric catalysis, and complex natural product synthesis.[1][2] The specific enantiomer, (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, and its derivatives are of particular interest due to their defined stereochemistry, which is crucial for molecular recognition and biological activity.

Understanding the precise three-dimensional arrangement of atoms, including the absolute configuration of stereocenters, is paramount for rational drug design and developing structure-activity relationships (SAR). While various analytical techniques can provide structural information, single-crystal X-ray diffraction (SC-XRD) remains the unequivocal gold standard for determining the absolute structure of a chiral molecule.[2] This guide provides an in-depth comparison of X-ray crystallography with other common analytical methods, supported by experimental insights and protocols for researchers in the field.

The Definitive Method: Single-Crystal X-ray Diffraction (SC-XRD)

X-ray crystallography provides an unambiguous determination of a molecule's three-dimensional structure, revealing precise bond lengths, bond angles, and the absolute configuration of chiral centers.[2] This level of detail is often unattainable with other techniques, which typically provide information about connectivity or through-space correlations in solution. The crystal structure of a derivative, for instance, has been used to unambiguously determine the absolute configuration of the bicyclo[2.2.1]heptan-2-one framework for the first time.[1]

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that requires meticulous execution. Each step is designed to ensure the highest quality data, which is essential for a reliable structural model.

Step 1: Crystal Growth (The Art of Patience) The prerequisite for any SC-XRD experiment is a high-quality single crystal. This is often the most challenging and empirical step. The goal is to encourage molecules to pack in a highly ordered, repeating lattice.

• Protocol: Slow evaporation is a common and effective technique.

  • Dissolve the purified (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivative in a minimal amount of a suitable solvent or solvent system (e.g., ethyl acetate/hexane, methanol). The choice of solvent is critical; the compound should be soluble but not excessively so.

  • Loosely cap the vial to allow the solvent to evaporate slowly over several days to weeks at a constant temperature.

  • Monitor periodically for the formation of well-defined, transparent crystals.

• Causality: Rapid precipitation from solution leads to amorphous solids or poorly ordered microcrystals, which are unsuitable for single-crystal diffraction. Slow evaporation provides the necessary time for molecules to orient themselves into a thermodynamically stable, well-ordered crystal lattice.

Step 2: Data Collection Once a suitable crystal is obtained, it is mounted on a goniometer and exposed to a focused beam of X-rays in a diffractometer.

• Protocol:

  • Select a crystal with sharp edges and no visible fractures under a microscope.

  • Mount the crystal on a loop (e.g., a MiTeGen MicroLoop™) with a cryoprotectant oil.

  • Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

  • Collect a series of diffraction images by rotating the crystal in the X-ray beam.

• Causality: Cooling the crystal reduces atomic vibrations, resulting in sharper diffraction spots and higher resolution data.[3] The rotation of the crystal ensures that a comprehensive dataset is collected, capturing reflections from all possible lattice planes.

Step 3: Structure Solution and Refinement The collected diffraction data (a pattern of spots of varying intensities) is then computationally processed to solve and refine the molecular structure.

• Protocol:

  • Data Integration & Scaling: Process the raw diffraction images to determine the intensities and positions of the reflections.

  • Structure Solution: Use direct methods or Patterson methods (e.g., using software like SHELXT) to determine the initial positions of the atoms, generating an initial electron density map.

  • Structure Refinement: Iteratively refine the atomic positions, bond lengths, and angles against the experimental data using least-squares methods (e.g., with SHELXL). Hydrogen atoms are typically placed in calculated positions.[3]

• Causality: The solution phase provides a rough model of the structure. The refinement process optimizes this model to achieve the best possible fit with the experimentally observed diffraction intensities, resulting in a precise and reliable final structure.

Workflow Visualization

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Interpreting Crystallographic Data

The final output of an SC-XRD experiment is typically a Crystallographic Information File (CIF), which contains all the information about the structure. A key study on 2-chlorobicyclo[2.2.1]hept-5-en-2-exo-carboxamide successfully determined the absolute configuration of the (+)-enantiomer to be (1R,2R,4R).[1]

Table 1: Representative Crystallographic Data for a Bicyclo[2.2.1]hept-5-ene Derivative (Based on data for (+)-2-chlorobicyclo[2.2.1]hept-5-en-2-exo-carboxamide)[1]

Parameter	Value	Significance
Chemical Formula	C₈H₁₀ClNO	Defines the elemental composition.
Formula Weight	171.62	Molar mass of the asymmetric unit.
Crystal System	Orthorhombic	Describes the basic crystal lattice geometry.
Space Group	P2₁2₁2₁	Defines the symmetry elements within the unit cell.
a, b, c (Å)	6.25, 12.34, 10.56	Dimensions of the unit cell.
Z	4	Number of molecules in the unit cell.
R-factor (R1)	~4-6%	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower value indicates a better fit.
Flack Parameter	~0.0(2)	A critical parameter for determining the absolute configuration of a chiral molecule from a non-centrosymmetric structure. A value near zero confirms the correct enantiomer has been modeled.

A Comparative Analysis: SC-XRD vs. Other Techniques

While SC-XRD is definitive, it is not always feasible. Other spectroscopic methods are essential for routine characterization and for compounds that fail to crystallize. These methods provide complementary information but have inherent limitations in unambiguously determining absolute stereochemistry.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Diffraction (SC-XRD)	Precise 3D atomic coordinates, bond lengths/angles, absolute configuration.	Unambiguous and definitive structural determination.[2]	Requires high-quality single crystals, which can be difficult to grow. Provides solid-state structure, which may differ from solution conformation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity (¹H, ¹³C), through-space proximity (NOE/ROE), relative stereochemistry.	Excellent for determining the carbon-hydrogen framework and connectivity in solution. Does not require crystals.	Cannot determine absolute configuration on its own. Assigning relative stereochemistry in rigid systems can still be ambiguous.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Presence of functional groups (e.g., C=O, O-H).	Fast, non-destructive, and provides a quick fingerprint of the molecule.[4]	Provides very limited information on the 3D stereochemical arrangement.
Circular Dichroism (CD) Spectroscopy	Information about the chirality and secondary structure of molecules in solution.	Highly sensitive to chirality and conformational changes.	Requires chromophores near the stereocenter. Does not provide detailed atomic coordinates. Absolute configuration assignment often relies on comparison to standards or complex quantum chemical calculations.

Complementary Nature of Analytical Techniques

The most robust structural characterization combines multiple techniques. NMR and FT-IR confirm the successful synthesis and functional group composition, while CD spectroscopy can provide evidence of chirality in solution. However, SC-XRD is the ultimate arbiter, validating the assignments made by other methods and providing the definitive structural proof.

Caption: Interrelation of key analytical techniques for structural elucidation.

Conclusion

For researchers and drug development professionals working with stereochemically complex molecules like (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives, a multi-faceted analytical approach is crucial. While techniques like NMR and CD spectroscopy provide essential solution-state information, single-crystal X-ray diffraction remains the unparalleled method for the unambiguous determination of the three-dimensional molecular structure and absolute configuration. The investment in crystal growth and diffraction studies provides a level of certainty that is foundational for understanding biological activity, designing next-generation molecules, and securing intellectual property.

References

• gsrs.ncats.nih.gov . BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, (1R,2R,4R)-. Available from: [Link]

• CentAUR . Preparation of transition metal complexes of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (C7H9CO2H) and X-ray crystal structure of [Cu2{(±)-endo-μ-O2CC7H9}4(CH3OH)2]·2CH3OH. Available from: [Link]

• Elsevier . 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and its use in the determination of the absolute configuration of bicyclo[2.2.1]heptan-2-one. Tetrahedron: Asymmetry. Available from: [Link]

• ResearchGate . (PDF) Crystallographic and spectroscopic characterization of 4-nitro-2-(trifluoromethyl)benzoic acid and 4-nitro-3-(trifluoromethyl)benzoic acid. Available from: [Link]

• MDPI . Diisoamyl (1R, 4S)-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate. Available from: [Link]

• Amanote Research . (PDF) Crystallographic and Spectroscopic Characterization. Available from: [Link]

• ResearchGate . (PDF) Crystallographic and spectroscopic characterization of racemic Mosher's Acid. Available from: [Link]

• ACS Publications . Demonstration of endo-cis-(2S,3R)-Bicyclo[2.2.1]hept-5-en-2,3- dicarbonyl Unit as a Reverse-Turn Scaffold and Nucleator of Two-Stranded Parallel β-Sheets: Design, Synthesis, Crystal Structure, and Self-Assembling Properties of Norborneno Peptide Analogues. Journal of Organic Chemistry. Available from: [Link]

• NIH National Center for Biotechnology Information . Crystallographic and spectroscopic characterization of racemic Mosher's Acid. Available from: [Link]

• precisionFDA . BICYCLO(2.2.1)HEPT-5-ENE-2-CARBOXYLIC ACID, (1S,2S,4S)-. Available from: [Link]

• Stenutz . (1r,2r)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. Available from: [Link]

• US EPA . Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-formyl-, ethyl ester - Substance Details. Available from: [Link]

• ResearchGate . The Crystal Structure of (1RS,4RS,5RS,6SR)-5-cyano-5-nitro-6- phenyl-bicyclo[2.2.1]hept-2-ene. Available from: [Link]

• MDPI . Crystal Structure, Spectroscopic Characterization, Antioxidant and Cytotoxic Activity of New Mg(II) and Mn(II)/Na(I) Complexes of Isoferulic Acid. Available from: [Link]

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A Comparative Guide to the Efficacy of Chiral Auxiliaries in Asymmetric Diels-Alder Reactions

For researchers, scientists, and professionals in drug development, the Diels-Alder reaction stands as a cornerstone for the construction of complex cyclic systems. Achieving stereocontrol in this powerful transformation is paramount, and the use of chiral auxiliaries remains a robust and reliable strategy. This guide provides an in-depth comparison of three workhorse classes of chiral auxiliaries—Evans' oxazolidinones, Oppolzer's sultams, and menthol derivatives—in the context of asymmetric Diels-Alder reactions. We will delve into the mechanistic underpinnings of their stereodirecting capabilities, present comparative experimental data, and provide detailed protocols to empower you in your synthetic endeavors.

The Fundamental Principle: Covalent Asymmetric Induction

The core strategy of employing a chiral auxiliary involves the temporary covalent attachment of a chiral, non-racemic molecule to a prochiral substrate. This substrate-auxiliary conjugate exists in a diastereomeric form where the chiral auxiliary effectively shields one face of the dienophile. This steric blockade dictates the trajectory of the incoming diene, leading to a diastereoselective cycloaddition. Subsequent cleavage of the auxiliary releases the enantiomerically enriched cycloadduct. The efficacy of this process hinges on several factors: the degree of facial shielding, the conformational rigidity of the substrate-auxiliary adduct, and the ease of auxiliary attachment and removal.

A Head-to-Head Comparison: Evans' Oxazolidinones, Oppolzer's Sultams, and 8-Phenylmenthol

To provide a clear performance benchmark, we will focus on the well-studied Diels-Alder reaction between cyclopentadiene and an acrylate or crotonate dienophile, catalyzed by a Lewis acid. This reaction serves as an excellent platform for evaluating the stereodirecting power of different auxiliaries.

Chiral Auxiliary	Dienophile	Lewis Acid	Temp (°C)	Yield (%)	Diastereomeric Excess (d.e. %)	Reference
(S)-4-Benzyl-2-oxazolidinone	N-Acryloyl	Et₂AlCl	-78	88	>99 (endo)	[1]
(S)-4-Benzyl-2-oxazolidinone	N-Crotonoyl	Et₂AlCl	-100	82	97 (endo)	[1]
(2R)-Bornane-10,2-sultam (Oppolzer's)	N-Acryloyl	TiCl₄	-78	94	>98 (endo)	[1]
(2R)-Bornane-10,2-sultam (Oppolzer's)	N-Crotonoyl	EtAlCl₂	-20	97	>99 (endo)	[1]
(-)-8-Phenylmenthol	Acrylate	AlCl₃	-55	89	97 (endo)	[1]

Table 1: Comparative Efficacy of Chiral Auxiliaries in the Diels-Alder Reaction with Cyclopentadiene.

As the data illustrates, all three classes of auxiliaries provide excellent levels of diastereoselectivity, consistently favoring the endo adduct. Both Evans' oxazolidinones and Oppolzer's sultams, in particular, can achieve diastereomeric excesses exceeding 98-99%. The choice between them often comes down to factors such as the specific substrate, reaction conditions, and the preferred method for auxiliary cleavage.

In-Depth Analysis of Chiral Auxiliaries

Evans' Oxazolidinones: The Power of Chelation Control

Introduced by David A. Evans, chiral oxazolidinone auxiliaries are among the most widely used and reliable stereodirecting groups in asymmetric synthesis.[2][3] Their effectiveness in Diels-Alder reactions stems from the formation of a rigid, chelated transition state in the presence of a Lewis acid.

Mechanism of Stereocontrol:

Upon coordination of a Lewis acid (e.g., Et₂AlCl) to both carbonyl oxygens of the N-acyloxazolidinone, the dienophile is locked into a planar and conformationally rigid s-cis conformation. The substituent on the oxazolidinone (e.g., benzyl or isopropyl group) then effectively shields one face of the dienophile. For an (S)-4-substituted oxazolidinone, the si-face is blocked, directing the diene to approach from the less hindered re-face.[4] This leads to the predictable formation of a single major diastereomer.

Sources

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Navigating Reaction Selectivity: A Guide to Kinetic vs. Thermodynamic Control in Endo/Exo Product Formation

For researchers, scientists, and drug development professionals, understanding the subtleties of reaction control is paramount to achieving desired synthetic outcomes. This guide provides an in-depth comparison of kinetic and thermodynamic control, specifically focusing on the formation of endo and exo diastereomers in cycloaddition reactions. By delving into the underlying principles and providing actionable experimental protocols, this document serves as a practical resource for rationally designing and optimizing chemical transformations.

At the heart of many complex organic syntheses lies the challenge of selectivity—directing a reaction to favor one constitutional isomer or stereoisomer over others. A classic illustration of this challenge is the formation of endo and exo products in reactions like the Diels-Alder cycloaddition. The relative ratio of these products is a direct consequence of whether the reaction is under kinetic or thermodynamic control.[1]

The Fundamental Dichotomy: Speed vs. Stability

A chemical reaction that can yield two or more different products from a single set of reactants presents a scenario where the principles of kinetic and thermodynamic control become critical.[2]

• Kinetic Control: Under conditions of kinetic control, the product distribution is determined by the relative rates of formation of the products. The product that is formed the fastest, the kinetic product , will be the major isomer. This occurs because the reaction pathway leading to this product has the lowest activation energy (Ea).[1]

• Thermodynamic Control: In contrast, under thermodynamic control, the product distribution is governed by the relative stabilities of the products themselves. The most stable product, the thermodynamic product , will predominate. This scenario is established when the reaction conditions allow for the products to equilibrate, meaning the reverse reactions are significant.[1]

It's a common misconception that the most stable product always forms the fastest. Often, the kinetic and thermodynamic products are one and the same.[3] However, in many synthetically important reactions, particularly those forming cyclic systems, these two pathways diverge, offering an opportunity for selective synthesis.

The Diels-Alder Reaction: A Case Study in Endo/Exo Selectivity

The Diels-Alder reaction, a [4+2] cycloaddition between a conjugated diene and a substituted alkene (the dienophile), is a powerful tool for constructing six-membered rings and serves as a quintessential example of kinetic versus thermodynamic control in forming stereoisomers.[4] When a cyclic diene is employed, the reaction can yield two diastereomeric products: the endo and the exo adducts.[5]

• Endo Product: The substituent(s) on the dienophile are oriented towards the newly formed double bond in the cyclohexene ring.[6]

• Exo Product: The substituent(s) on the dienophile are oriented away from the newly formed double bond.[6]

The Alder Endo Rule: The Kinetic Preference

In a typical Diels-Alder reaction, the endo product is the kinetically favored product .[7][8] This preference, often referred to as the Alder Endo Rule, can seem counterintuitive as the endo transition state is generally more sterically congested.[4][9] The prevailing explanation for this phenomenon lies in secondary orbital interactions .[9][10]

In the endo transition state, in addition to the primary orbital overlap leading to bond formation, there is a stabilizing interaction between the p-orbitals of the electron-withdrawing group on the dienophile and the developing pi-system of the diene.[9][11] This secondary overlap lowers the energy of the endo transition state relative to the exo transition state, where such an interaction is absent.[9] This lower activation energy barrier leads to a faster rate of formation for the endo product.

Steric Considerations: The Thermodynamic Preference

Conversely, the exo product is generally the thermodynamically more stable product .[5][6] The reasoning here is more straightforward and is based on sterics. In the exo isomer, the bulky substituent(s) on the dienophile are positioned away from the bicyclic ring system, minimizing steric strain.[1][6] The endo product, with its substituent tucked under the ring, experiences greater steric hindrance, making it less stable.[9]

Manipulating Reaction Conditions for Selective Product Formation

The key to selectively obtaining either the endo or exo product lies in carefully controlling the reaction conditions, primarily temperature and reaction time.[2][12]

Condition	Favored Product	Rationale
Low Temperature	Kinetic (Endo)	At lower temperatures, the reaction is essentially irreversible. The product distribution is dictated by the relative rates of formation. Since the endo product has a lower activation energy, it is formed faster and predominates.[6]
Short Reaction Time	Kinetic (Endo)	Similar to low temperature, shorter reaction times prevent the system from reaching equilibrium, thus favoring the faster-forming kinetic product.
High Temperature	Thermodynamic (Exo)	Higher temperatures provide sufficient energy to overcome the activation barriers for both the forward and reverse reactions, allowing the system to reach equilibrium. Under these conditions, the product ratio reflects the relative thermodynamic stabilities, favoring the more stable exo product.[6][13]
Long Reaction Time	Thermodynamic (Exo)	Extended reaction times, even at moderate temperatures, can allow for equilibration to occur, leading to a higher proportion of the thermodynamic product.

A classic example is the Diels-Alder reaction between cyclopentadiene and furan. At room temperature, the reaction is under kinetic control, and the less stable endo isomer is the major product. However, at 81°C and with prolonged reaction times, the equilibrium shifts, and the more stable exo isomer becomes the dominant product.[1]

Visualizing the Energetics: Reaction Coordinate Diagrams

The relationship between kinetic and thermodynamic control can be effectively visualized using reaction coordinate diagrams.

Caption: Reaction coordinate diagram illustrating kinetic vs. thermodynamic control.

This diagram clearly shows that the endo product has a lower activation energy barrier (Ea), making it the kinetic product, while the exo product is at a lower overall potential energy, designating it as the more stable thermodynamic product.

Experimental Protocols for Selective Synthesis

The following protocols provide a framework for selectively synthesizing the endo or exo adduct of the Diels-Alder reaction between cyclopentadiene and maleic anhydride.

Protocol 1: Synthesis of the Kinetic (Endo) Product

Objective: To synthesize the endo-adduct, cis-norbornene-5,6-endo-dicarboxylic anhydride, under kinetic control.

Methodology:

• Reactant Preparation: Freshly crack dicyclopentadiene to obtain cyclopentadiene immediately before use. Dissolve maleic anhydride in a suitable solvent such as ethyl acetate at room temperature.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add the maleic anhydride solution.

• Addition of Diene: Slowly add the freshly prepared cyclopentadiene to the maleic anhydride solution while stirring at room temperature (approximately 20-25°C).

• Reaction Monitoring: The reaction is typically exothermic and proceeds rapidly. Monitor the reaction by thin-layer chromatography (TLC) until the starting materials are consumed (usually within 1-2 hours).

• Workup and Isolation: Once the reaction is complete, cool the mixture in an ice bath to induce crystallization of the endo-product. Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry.

Protocol 2: Synthesis of the Thermodynamic (Exo) Product

Objective: To synthesize the exo-adduct, cis-norbornene-5,6-exo-dicarboxylic anhydride, under thermodynamic control.

Methodology:

• Reactant Preparation: As in the kinetic protocol, use freshly cracked cyclopentadiene and dissolve maleic anhydride in a high-boiling point solvent such as toluene or xylene.

• Reaction Setup: Combine the reactants in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Heating to Equilibrium: Heat the reaction mixture to reflux (the boiling point of the solvent) for an extended period (e.g., 4-6 hours). This high temperature facilitates the retro-Diels-Alder reaction of the initially formed endo-adduct and allows the system to reach equilibrium, favoring the more stable exo-isomer.

• Reaction Monitoring: Monitor the product ratio over time using techniques like ¹H NMR spectroscopy or gas chromatography (GC) to determine when the equilibrium has been established.

• Workup and Isolation: After cooling, the exo-product can be isolated by crystallization or other purification techniques as needed.

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A Comparative Guide to the Chiral HPLC Analysis of Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

In the landscape of pharmaceutical development and asymmetric synthesis, the determination of enantiomeric purity is a critical, non-negotiable step. For chiral molecules such as bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a versatile building block, ensuring enantiomeric fidelity is paramount as the biological activities of its enantiomers can differ significantly. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the robust analysis of its enantiomeric purity. We will delve into the rationale behind methodological choices, present comparative data, and offer a detailed experimental protocol to empower researchers in developing and validating their own assays.

The Rationale for Method Selection in Chiral Separations

The successful chiral separation of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid hinges on the selection of an appropriate chiral stationary phase (CSP) and the optimization of the mobile phase. The rigid, bridged structure of the bicyclo[2.2.1]heptane core presents a unique challenge for chiral recognition. Two primary strategies are employed: direct and indirect separation.

• Direct Chiral Separation: This is the most common and efficient approach, where the enantiomers are resolved on a chiral stationary phase. The choice of CSP is critical and is often guided by the functional groups of the analyte. For a carboxylic acid like our target molecule, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are a prime choice due to their broad applicability and diverse chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and steric hindrance.[1]

• Indirect Chiral Separation: This method involves the derivatization of the enantiomers with a chiral resolving agent to form diastereomers. These diastereomers can then be separated on a standard achiral HPLC column.[2][3] While this adds a sample preparation step, it can be a powerful strategy if direct methods fail to provide adequate resolution.

Comparative Analysis of Chiral HPLC Methods

Method development for chiral separations often involves screening a variety of CSPs and mobile phase conditions. Below is a comparative summary of potential approaches for bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, based on established principles for similar analytes.

Chiral Stationary Phase (CSP)	Mobile Phase System	Principle of Separation & Key Considerations	Expected Performance
Immobilized Polysaccharide-Based (e.g., Cellulose tris(3,5-dimethylphenylcarbamate))	Normal Phase: n-Hexane/Isopropanol with an acidic modifier (e.g., 0.1% Trifluoroacetic Acid)	Relies on hydrogen bonding and dipole-dipole interactions between the analyte's carboxylic acid group and the CSP. The acidic modifier is crucial to suppress the ionization of the analyte's carboxyl group, leading to better peak shape and retention.	High probability of successful enantioseparation. Provides good resolution and peak shape.
Coated Polysaccharide-Based (e.g., Amylose tris(3,5-dimethylphenylcarbamate))	Polar Organic Mode: Acetonitrile or Methanol with an acidic modifier (e.g., 0.1% Formic Acid)	Offers alternative selectivity compared to normal phase. The polar organic mobile phase can alter the conformation of the polysaccharide on the CSP, leading to different chiral recognition.	A valuable secondary screening option if normal phase conditions are unsuccessful.
Cyclodextrin-Based (e.g., Beta-Cyclodextrin)	Reversed-Phase: Water/Acetonitrile with a buffer (e.g., Ammonium acetate)	Based on the formation of inclusion complexes where the hydrophobic bicycloalkene moiety of the analyte fits into the cyclodextrin cavity. Chiral recognition is achieved through interactions with the chiral hydroxyl groups at the rim of the cyclodextrin.	Can be effective, particularly for analytes with a good fit within the cyclodextrin cavity. Mobile phase pH is a critical parameter for optimization.
Zwitterionic (e.g., Cinchona alkaloid-based)	Methanol/Acetonitrile with acidic and basic additives	Employs ion-exchange and polar interactions. The zwitterionic nature of the CSP allows for electrostatic interactions with the analyte.[4]	A specialized option that can provide unique selectivity for amino acids and other amphiprotic molecules, and may be applicable here.[4]

Experimental Workflow for Chiral HPLC Method Development

The logical progression for developing a robust chiral HPLC method is outlined below. This systematic approach ensures a comprehensive evaluation of key parameters.

Caption: A systematic workflow for chiral HPLC method development.

Detailed Experimental Protocol: A Representative Method

The following protocol details a robust starting point for the chiral separation of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid using an immobilized polysaccharide-based CSP.

1. Materials and Reagents:

• Racemic bicyclo[2.2.1]hept-5-ene-2-carboxylic acid standard

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• Trifluoroacetic acid (TFA)

• Chiral Stationary Phase: Immobilized cellulose tris(3,5-dimethylphenylcarbamate), 5 µm particle size, 250 x 4.6 mm column

2. Instrument and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector

• Mobile Phase: n-Hexane:Isopropanol:TFA (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the racemic standard in the mobile phase to a concentration of 1 mg/mL.

3. Justification of Protocol Steps:

• CSP Selection: The immobilized cellulose-based CSP is chosen for its broad enantioselectivity and compatibility with a wide range of solvents.[1]

• Mobile Phase: A normal-phase mobile phase is selected as it often provides better selectivity for polar analytes on polysaccharide-based CSPs. The isopropanol acts as the polar modifier, influencing retention and selectivity. TFA is added to suppress the ionization of the carboxylic acid, which is crucial for achieving sharp, symmetrical peaks.

• Detection: The wavelength of 210 nm is chosen to detect the carboxyl chromophore of the analyte.

Conclusion

The determination of the enantiomeric purity of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is readily achievable through a systematic approach to chiral HPLC method development. Polysaccharide-based chiral stationary phases, particularly in the normal-phase mode with an acidic modifier, represent a highly effective starting point. By following the comparative insights and the detailed protocol provided in this guide, researchers can efficiently establish a robust and reliable method for the quality control and characterization of this important chiral building block.

References

• Duke, C. C., & Holder, G. M. (1988). endo-1,4,5,6,7,7-hexachlorobicyclo [2.2.1] hept-5-ene-2-carboxylic acid, a superior resolving agent for the high-performance liquid chromatographic separation of enantiomers of hydroxylated derivatives of two azaaromatic hydrocarbons. Journal of Chromatography B: Biomedical Sciences and Applications, 430(1), 53–64. [Link]

• SIELC Technologies. (n.d.). Separation of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-(1-methylethyl)-, ethyl ester, (2-endo,3-exo)- on Newcrom R1 HPLC column. Retrieved from [Link]

• PubMed. (1988). endo-1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a superior resolving agent for the high-performance liquid chromatographic separation of enantiomers of hydroxylated derivatives of two azaaromatic hydrocarbons. Retrieved from [Link]

• Gáti, T., et al. (2001). 2-Chlorobicyclo[2.2.1]hept-5-ene-2-carboxamide and its use for the determination of the absolute configuration of bicyclo[2.2.1]heptan-2-ones. Tetrahedron: Asymmetry, 12(10), 1449-1455. [Link]

• ResearchGate. (n.d.). The effect of mobile phase composition on the chiral separation of compounds. Retrieved from [Link]

• Organic Syntheses. (n.d.). Asymmetric alcoholysis of meso-anhydrides mediated by alkaloids. Retrieved from [Link]

• Chiral Technologies. (n.d.). Amino Acid Database. Retrieved from [Link]

• Semantic Scholar. (n.d.). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. Retrieved from [Link]

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• 3. endo-1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a superior resolving agent for the high-performance liquid chromatographic separation of enantiomers of hydroxylated derivatives of two azaaromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]

A Researcher's Guide to the Computational Analysis of Transition States in the Diels-Alder Reaction of Cyclopentadiene

The Diels-Alder reaction, a cornerstone of organic synthesis for forming six-membered rings, presents a fascinating landscape for computational investigation.[1] The reaction of cyclopentadiene, a conformationally locked cis-diene, is a classic textbook example that serves as an excellent model for understanding the intricacies of pericyclic reactions. This guide provides an in-depth comparison of computational methodologies for analyzing the transition states of this reaction, offering practical insights and detailed protocols for researchers, scientists, and professionals in drug development. Our focus is to bridge theoretical computations with experimental observations, providing a robust framework for predicting reactivity and stereoselectivity.

The Significance of the Transition State in the Diels-Alder Reaction

The stereochemical outcome of the Diels-Alder reaction, particularly the preference for the endo product despite it often being the thermodynamically less stable isomer, is governed by the energetics of the transition state.[2][3] Computational analysis allows us to dissect the subtle electronic and steric interactions at play in this fleeting molecular arrangement. By accurately modeling the transition state, we can predict activation energies, understand the origins of endo/exo selectivity, and gain insights into the synchronous or asynchronous nature of the bond-forming process.

Comparing Computational Approaches: A Performance Overview

The accuracy of computational predictions for Diels-Alder transition states is highly dependent on the chosen theoretical method and basis set. Density Functional Theory (DFT) has emerged as a powerful and cost-effective tool for these analyses.[4] Below, we compare the performance of commonly used DFT functionals.

DFT Functional	Basis Set	Key Strengths & Considerations	Typical Performance vs. Experimental Data
B3LYP	6-31G(d)	A widely used hybrid functional, often a good starting point. May underestimate barrier heights.	Generally provides good qualitative agreement for geometries and selectivity. Activation energies can have notable deviations.[5][6]
M06-2X	6-311+G(d,p)	A high-nonlocal-exchange functional, well-suited for non-covalent interactions and reaction kinetics.[7][8] Often provides more accurate activation energies than B3LYP.[9]	Excellent agreement with experimental activation energies and endo/exo selectivity for many Diels-Alder reactions.[9]
ωB97X-D	def2-TZVP	Includes empirical dispersion corrections, which can be important for accurately capturing van der Waals interactions in the transition state.	Often improves upon B3LYP and can be competitive with M06-2X, particularly when dispersion forces are significant.
CBS-QB3	N/A	A high-level composite method that approximates complete basis set calculations. Computationally more expensive.	Generally provides very accurate thermochemical data, including activation energies, that are in close agreement with experimental values.[3][10]

Note: The choice of basis set is also crucial. While smaller basis sets like 6-31G(d) can be used for initial optimizations, larger basis sets with polarization and diffuse functions, such as 6-311+G(d,p), are recommended for accurate energy calculations.[4][11][12]

Experimental Workflow: A Step-by-Step Computational Protocol

Here, we outline a detailed workflow for the computational analysis of the Diels-Alder reaction between cyclopentadiene and a generic dienophile (e.g., maleic anhydride) using a quantum chemistry software package like Gaussian.[7][13]

Step 1: Geometry Optimization of Reactants and Products

• Objective: To obtain the lowest energy structures of the starting materials (cyclopentadiene and dienophile) and the expected endo and exo products.

• Procedure:

  • Build the 3D structures of cyclopentadiene and the dienophile.

  • Perform a geometry optimization and frequency calculation for each molecule. A successful optimization is confirmed by the absence of imaginary frequencies in the output.

Step 2: Locating the Transition States (endo and exo)

• Objective: To find the first-order saddle point on the potential energy surface corresponding to the endo and exo transition states.

• Procedure:

  • Construct an initial guess for the transition state geometry by placing the diene and dienophile in proximity, with the forming C-C bonds at a reasonable distance (e.g., ~2.2 Å).[14]

  • Use a transition state optimization algorithm (e.g., Opt=TS in Gaussian). The Berny algorithm is commonly used.[7]

  • It is often beneficial to calculate the force constants at the first step to guide the optimization.

Step 3: Verifying the Transition States

• Objective: To confirm that the located stationary points are indeed true transition states.

• Procedure:

  • Perform a frequency calculation on the optimized transition state structures.

  • A true transition state will have exactly one imaginary frequency.[14] The vibrational mode corresponding to this imaginary frequency should be animated to visualize the atomic motions leading from reactants to products, confirming it represents the reaction coordinate.

Step 4: Intrinsic Reaction Coordinate (IRC) Calculations

• Objective: To confirm that the located transition states connect the reactants and the intended products.

• Procedure:

  • Perform an IRC calculation starting from each transition state.

  • The IRC path should lead downhill in energy from the transition state to the corresponding reactants in one direction and to the product in the other.[3]

Step 5: Calculating Activation and Reaction Energies

• Objective: To determine the energetic profile of the reaction.

• Procedure:

  • Use the Gibbs free energies (or electronic energies with zero-point vibrational energy corrections) from the frequency calculations of the reactants, transition states, and products.

  • The activation energy (ΔG‡) is the difference in Gibbs free energy between the transition state and the reactants.[7]

  • The reaction energy (ΔGr) is the difference in Gibbs free energy between the product and the reactants.[7]

Caption: Computational workflow for analyzing Diels-Alder transition states.

Interpreting the Results: From Numbers to Chemical Insight

The output of these calculations provides a rich dataset for understanding the reaction mechanism.

• Endo vs. Exo Selectivity: The preference for the endo or exo product is determined by the relative activation energies of the corresponding transition states. The product formed via the lower energy transition state will be the kinetically favored product.[15] For the Diels-Alder reaction of cyclopentadiene with many dienophiles, the endo transition state is favored, often attributed to secondary orbital interactions.[2]

• Synchronicity of Bond Formation: The geometry of the transition state reveals the extent to which the two new carbon-carbon bonds are formed in concert. In a synchronous transition state, the lengths of the forming bonds are nearly equal. In an asynchronous transition state, one bond is significantly shorter than the other. For the reaction of cyclopentadiene with a symmetric dienophile, the transition state is typically synchronous. However, with unsymmetrical dienophiles, the transition state can become more asynchronous.[8]

• Distortion/Interaction Analysis: This model provides deeper insight by partitioning the activation energy into two components: the energy required to distort the reactants into their transition state geometries (distortion energy) and the interaction energy between the distorted molecules.[8][9] This can explain why, for instance, a more rigid diene might have a higher activation barrier due to a larger distortion energy penalty.[8]

Caption: Analysis of computational outputs from a transition state calculation.

Conclusion

References

• Computational Studies of the Reactivity, Regio-Selectivity and Stereo-Selectivity of Pericyclic Diels-Alder Reactions of Substituted Cyclobutenones. Longdom Publishing. Available from: [Link]

• Successive Diels–Alder Cycloadditions of Cyclopentadiene to[3]CPP⊃C60: A Computational Study. PMC - NIH. Available from: [Link]

• DFT study of the Diels–Alder reactions between ethylene with buta-1,3-diene and cyclopentadiene. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available from: [Link]

• Application of numerical basis sets with a family of DFT methods to predict the transition states of Diels-Alder reactions: Assessing the accuracy through synchronous transit method. ChemRxiv | Cambridge Open Engage. Available from: [Link]

• Theoretical Analysis of Reactivity Patterns in Diels–Alder Reactions of Cyclopentadiene, Cyclohexadiene, and Cycloheptadiene with Symmetrical and Unsymmetrical Dienophiles. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Why Are Endo vs Exo Products Favored in the Diels-Alder Reaction?. Master Organic Chemistry. Available from: [Link]

• Successive Diels–Alder Cycloadditions of Cyclopentadiene to[3]CPP⊃C60: A Computational Study. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

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• Revisiting the stability of endo/exo Diels-Alder adducts between cyclopentadiene and 1,4-benzoquinone. SciELO. Available from: [Link]

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A Comparative Guide to Lewis Acid Catalysis in the Synthesis of Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

The Diels-Alder reaction, a cornerstone of organic synthesis, provides an efficient pathway to construct complex cyclic molecules. A prominent example is the synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, a valuable building block in medicinal chemistry and materials science.[1] This guide offers an in-depth comparison of various Lewis acids used to catalyze this reaction, providing experimental insights to aid in catalyst selection and optimization.

The Role of Lewis Acids in the Diels-Alder Reaction

The reaction between cyclopentadiene (a diene) and acrylic acid (a dienophile) to form bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a classic [4+2] cycloaddition. While this reaction can proceed thermally, the use of Lewis acid catalysts significantly enhances reaction rates and, crucially, influences the stereoselectivity of the product.[2]

Lewis acids accelerate the Diels-Alder reaction by coordinating to the carbonyl oxygen of the dienophile (acrylic acid). This coordination increases the dienophile's electrophilicity, making it more reactive towards the diene.[3] Traditionally, this has been explained by the lowering of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO) energy, which decreases the HOMO-LUMO energy gap between the reactants.[4][5][6] However, more recent quantum chemical studies suggest that Lewis acids may also accelerate the reaction by reducing the Pauli repulsion between the reactants.[7][8] Regardless of the precise mechanism, the practical outcome is a faster and often more selective reaction.

A key stereochemical consideration in this reaction is the formation of endo and exo isomers. The endo product, where the carboxylic acid group is oriented towards the diene-derived bridge, is often the kinetically favored product, a preference attributed to secondary orbital interactions.[2][9] Lewis acid catalysis can further enhance this inherent endo selectivity.[2][10][11]

Below is a diagram illustrating the general mechanism of the Lewis acid-catalyzed Diels-Alder reaction between cyclopentadiene and acrylic acid.

Caption: General workflow of Lewis acid catalysis in the Diels-Alder reaction.

Comparison of Common Lewis Acids

The choice of Lewis acid can have a profound impact on the yield, reaction time, and stereoselectivity of the synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. Below is a comparative analysis of several commonly employed Lewis acids.

Lewis Acid	Typical Reaction Conditions	Endo/Exo Selectivity	Yield	Key Considerations
Aluminum Chloride (AlCl₃)	Low temperature (-78°C to 0°C), Dichloromethane	High endo selectivity[10][11]	Generally high	Highly reactive and moisture-sensitive. Can promote side reactions if not handled carefully.
Boron Trifluoride Etherate (BF₃·OEt₂)	Low to ambient temperature, various solvents	Good endo selectivity	Good to high	Easier to handle than AlCl₃, but still moisture-sensitive.
Zinc Chloride (ZnCl₂)	Ambient to elevated temperature, various solvents	Moderate endo selectivity	Moderate to good	Milder Lewis acid, less prone to side reactions. May require longer reaction times.
Titanium Tetrachloride (TiCl₄)	Low temperature (-78°C to 0°C), Dichloromethane	Excellent endo selectivity	High	Very strong Lewis acid, highly effective but also very moisture-sensitive and corrosive.
Copper(II) Nitrate (Cu(NO₃)₂)	Aqueous media, ambient temperature	Good selectivity	Good	Offers the advantage of being effective in water, a green solvent.
Calcium Triflate (Ca(OTf)₂)	0°C to -20°C, Dichloromethane	Good selectivity	Excellent	A more sustainable and less harsh alternative to traditional Lewis acids.[12]

Expert Insights:

The strength of the Lewis acid is a critical factor. Stronger Lewis acids like AlCl₃ and TiCl₄ generally lead to higher reaction rates and selectivities but require stringent anhydrous conditions.[13] Milder Lewis acids such as ZnCl₂ may be preferable for substrates sensitive to decomposition. The use of metal triflates, like Ca(OTf)₂, represents a promising approach, offering high catalytic activity with improved handling characteristics.[12] Furthermore, the bulkiness of the Lewis acid can also influence stereoselectivity, with bulkier catalysts sometimes favoring the formation of the exo isomer.[14]

Experimental Protocol: A General Procedure for Lewis Acid-Catalyzed Synthesis

This protocol provides a general framework for the synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid using a Lewis acid catalyst. Note: All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Materials:

• Freshly distilled cyclopentadiene

• Acrylic acid

• Anhydrous Lewis acid (e.g., AlCl₃, BF₃·OEt₂)

• Anhydrous dichloromethane (or other suitable solvent)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve the Lewis acid (1.0-1.2 equivalents) in anhydrous dichloromethane under a nitrogen atmosphere.

• Dienophile Addition: Cool the solution to the desired temperature (e.g., -78°C for AlCl₃). Slowly add a solution of acrylic acid (1.0 equivalent) in anhydrous dichloromethane to the Lewis acid solution. Stir the mixture for 15-30 minutes to allow for complex formation.

• Diene Addition: Add freshly cracked cyclopentadiene (1.5-2.0 equivalents) dropwise to the reaction mixture while maintaining the low temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench the reaction by slowly adding it to a vigorously stirred mixture of ice and saturated aqueous sodium bicarbonate solution.

• Workup: Separate the organic layer and extract the aqueous layer with dichloromethane or diethyl ether. Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the desired bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

The following diagram outlines the key steps in the experimental workflow.

Caption: Experimental workflow for the synthesis.

Conclusion

The selection of a Lewis acid is a critical parameter in optimizing the synthesis of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. While strong Lewis acids like AlCl₃ and TiCl₄ often provide high yields and excellent endo selectivity, they demand rigorous experimental conditions. Milder catalysts, including certain metal triflates, offer a practical alternative with good performance and easier handling. For researchers in drug development and materials science, a careful consideration of the catalyst's reactivity, selectivity, and operational requirements is paramount to achieving a successful and efficient synthesis.

References

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• Otto, S., & Engberts, J. B. F. N. (2004). Specific acid catalysis and Lewis acid catalysis of Diels–Alder reactions in aqueous media. Journal of Physical Organic Chemistry, 17(6‐7), 478-485. [Link]

• Escayola, S., Poater, A., Solà, M., & Fernández, I. (2021). Lewis Acid‐Catalyzed Diels‐Alder Reactions: Reactivity Trends across the Periodic Table. Chemistry – A European Journal, 27(2), 775-783. [Link]

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• Indian Academy of Sciences. (n.d.). Lewis acid catalyst system for Diels–Alder reaction. [Link]

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• Oriental Journal of Chemistry. (2016). Enantioselective Diels-Alder Reactions of Carboxylic Ester Dienophiles Catalysed by Titanium-Based Chiral Lewis Acid. [Link]

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A Comparative Guide to the Thermal Racemization of Bicyclo[2.2.1]hept-5-ene Dicarboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the thermal racemization of endo and exo isomers of bicyclo[2.2.1]hept-5-ene dicarboxylic acids. These compounds, often utilized as rigid scaffolds in medicinal chemistry and materials science, possess chiral centers whose stereochemical stability is paramount to their function. Understanding the kinetics and mechanisms of their thermal racemization is crucial for predicting shelf-life, processing conditions, and overall viability in various applications.

Introduction: The Significance of Stereochemical Stability

Bicyclo[2.2.1]hept-5-ene dicarboxylic acids, commonly known as norbornene dicarboxylic acids, are synthesized via the Diels-Alder reaction between cyclopentadiene and maleic anhydride (followed by hydrolysis) or maleic acid. This cycloaddition primarily yields the endo isomer due to favorable secondary orbital interactions.[1] However, the exo isomer is often the thermodynamically more stable product.[2] The interconversion between these stereoisomers, and the racemization of their enantiomers, can occur under thermal stress, proceeding through a retro-Diels-Alder mechanism.[3] This guide will compare the thermal lability of these isomers and provide the experimental framework for such an investigation.

The stereochemical configuration of these molecules is critical. In drug development, for instance, different enantiomers can exhibit vastly different pharmacological and toxicological profiles. Therefore, a thorough understanding of the conditions that can lead to a loss of stereochemical integrity is a fundamental aspect of drug design and formulation.

Experimental Protocols: A Step-by-Step Guide to Studying Thermal Racemization

The study of thermal racemization involves three key stages: synthesis and resolution of the chiral compounds, kinetic analysis of the racemization process, and data interpretation.

Synthesis of the Racemic Acids:

The initial step is the synthesis of the endo and exo dicarboxylic acids. The endo isomer is readily prepared through the Diels-Alder reaction of cyclopentadiene and maleic anhydride, followed by hydrolysis of the resulting anhydride.[4] The exo isomer can be synthesized, albeit often in lower yields, by employing different reaction conditions or through the isomerization of the endo isomer.[5][6]

Resolution of Enantiomers:

Once the racemic mixtures are obtained, the enantiomers must be separated. A common and effective method is through the formation of diastereomeric salts using a chiral resolving agent, such as an alkaloid like (+)-cinchonine or quinidine.[4][7] The differing solubilities of the diastereomeric salts allow for their separation by fractional crystallization. Subsequent acidification of the separated salts yields the pure enantiomers of the dicarboxylic acids.

dot

Caption: Workflow for the resolution of enantiomers.

The rate of racemization is typically monitored by observing the change in optical rotation over time at a constant temperature. This is achieved using a polarimeter.[8][9][10]

Step-by-Step Protocol:

• Sample Preparation: A solution of the pure enantiomer in a suitable high-boiling solvent (e.g., tetralin) is prepared at a known concentration.[3] Alternatively, for solid-state studies, a neat polycrystalline sample is used.[3][7]

• Temperature Control: The sample is placed in a thermostated cell within the polarimeter, maintaining a constant temperature to a high degree of precision.

• Data Acquisition: The optical rotation of the sample is measured at regular time intervals.

• Kinetic Analysis: The data is then used to determine the rate constant (k) of the racemization reaction. Racemization typically follows first-order kinetics.[3] The natural logarithm of the ratio of the optical rotation at time t (αt) to the initial optical rotation (α0) is plotted against time. The slope of this line is equal to -k.

dot

Caption: Experimental workflow for kinetic analysis.

Comparative Performance: Endo vs. Exo Isomers

Experimental data reveals significant differences in the thermal stability of the endo and exo isomers of bicyclo[2.2.1]hept-5-ene dicarboxylic acids. Generally, the exo isomer is thermodynamically more stable than the endo isomer.[2] This difference in stability influences their racemization rates.

Studies on the related trans-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid have shown that racemization can occur in both the solid state and in the melt, with different activation parameters for each phase.[3][7]

Isomer/Phase	Temperature Range (°C)	Activation Enthalpy (ΔH‡) (kcal/mol)	Activation Entropy (ΔS‡) (eu)
trans (solid)	130 - 165	40.0	14
trans (melt)	176 - 194	29.7	-6.9

Table 1: Activation parameters for the thermal racemization of (+)-bicyclo[2.2.1]hept-5-ene-trans-2,3-dicarboxylic acid. Data sourced from Pincock et al. (1971).[3]

The positive entropy of activation in the solid state suggests a more disordered transition state, consistent with the breaking of the bicyclic ring in the retro-Diels-Alder mechanism.[3] In contrast, the negative entropy of activation in the melt suggests a more ordered transition state, possibly due to solvent effects or a different reaction pathway.[3]

While specific kinetic data for the cis-endo and cis-exo dicarboxylic acids is less readily available in the provided search results, the general principles of endo-exo isomerization in norbornene systems suggest that the endo isomer will isomerize to the more stable exo form upon heating.[1][5] This isomerization is a key component of the overall racemization process for the endo isomer.

dot

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Alternative resolving agents for bicyclo[2.2.1]hept-5-ene-2-carboxylic acid enantiomers

A Comprehensive Guide to Alternative Resolving Agents for Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid Enantiomers

For researchers and professionals in drug development, the stereochemical purity of building blocks is paramount. Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a crucial chiral synthon, and its enantiomers are the gateway to a multitude of stereospecific targets. This guide provides an in-depth comparison of alternative resolving agents for the separation of its enantiomers, moving beyond commonly cited examples to offer a practical, data-supported resource for laboratory application.

The Principle of Chiral Resolution by Diastereomeric Salt Formation

The classical and most robust method for separating enantiomers of a carboxylic acid is through the formation of diastereomeric salts. This technique leverages the introduction of a single enantiomer of a chiral base (the resolving agent) to a racemic mixture of the acid. The resulting salts, being diastereomers, possess different physical properties, most notably solubility. This difference allows for their separation by fractional crystallization.

The efficacy of this process hinges on the choice of the resolving agent and the crystallization solvent, which together dictate the degree of separation. An ideal resolving agent should be readily available in high enantiomeric purity, cost-effective, and form a stable, easily crystallizable salt with one enantiomer of the acid while the other diastereomeric salt remains in the mother liquor.

Figure 1. Workflow of chiral resolution via diastereomeric salt formation.

Comparative Analysis of Resolving Agents

The selection of a resolving agent is a critical decision that impacts the efficiency, yield, and economic viability of the enantiomeric separation. Below is a comparison of several potential resolving agents for bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

Resolving Agent	Typical Solvent(s)	Performance Insights	Advantages	Disadvantages
(+)-Cinchonine	Acetone, Ethanol, Methanol	Forms well-defined, crystalline salts. The resolution of the related trans-2,3-dicarboxylic acid with (+)-cinchonine yielded the pure enantiomer in 72% yield, indicating high efficiency.[1]	Readily available Cinchona alkaloid, proven effectiveness for similar bicyclic structures.	Can be more expensive than synthetic amines.
Brucine	Acetone, Methanol	Known to be a powerful resolving agent for a wide range of carboxylic acids. Its rigid structure often leads to significant differences in the crystal lattice energies of the diastereomeric salts.	High resolving power, often effective when other agents fail.[2]	Highly toxic, which limits its use in industrial settings.
Quinine / Quinidine	Toluene/Carbon tetrachloride, Methanol	These pseudoenantiomeric alkaloids allow for the selective crystallization of either enantiomer of the acid. Used successfully for the desymmetrization of a related anhydride, yielding products with high enantiomeric excess (96% ee).[3][4]	Access to both enantiomers of the acid by selecting the appropriate alkaloid.	Can be costly; optimization of solvent systems is often required.
(+)-Dehydroabietylamine	Methanol, Ethanol	A bulky, naturally derived amine that has shown success in resolving various carboxylic acids.[5]	High resolving power, often leading to high enantiomeric excess. Commercially available.	May require careful optimization of crystallization conditions.
(-)-Ephedrine	Water, Ethanol	A commonly used and relatively inexpensive resolving agent. It has been successfully used to resolve other carboxylic acids like mandelic acid.[6][7]	Low cost and ready availability.	May be less effective for this specific substrate compared to more rigid resolving agents.

Experimental Protocols

The following protocols are based on established procedures for similar compounds and provide a strong starting point for the resolution of bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. Optimization, particularly of solvent composition and temperature, is often necessary to achieve the best results.

Protocol 1: Resolution with (+)-Cinchonine

This protocol is adapted from the successful resolution of the corresponding dicarboxylic acid.[1]

• Salt Formation: In a flask, dissolve racemic bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (1.0 eq.) and (+)-cinchonine (1.0 eq.) in a minimal amount of hot acetone or ethanol.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, induce crystallization by scratching the inside of the flask or by adding a seed crystal. Allow the mixture to stand at room temperature or in a refrigerator overnight.

• Isolation of Diastereomeric Salt: Collect the crystals by filtration, wash them with a small amount of cold solvent, and air dry.

• Liberation of the Enantiomer: Suspend the crystalline salt in water and add 2M HCl until the solution is acidic (pH ~2). Extract the liberated carboxylic acid with diethyl ether or dichloromethane (3 x 20 mL).

• Purification and Analysis: Combine the organic extracts, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the enantiomerically enriched carboxylic acid. Determine the enantiomeric excess by chiral HPLC or by conversion to a diastereomeric ester followed by NMR analysis.

Protocol 2: Resolution with Quinine/Quinidine

This protocol is based on the desymmetrization of a related anhydride.[3][4]

• Salt Formation: To a solution of racemic bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (1.0 eq.) in a suitable solvent (e.g., a mixture of toluene and carbon tetrachloride or methanol), add a solution of quinine or quinidine (1.1 eq.) in the same solvent.

• Crystallization: Stir the solution at room temperature or cool to induce crystallization. The choice of quinine or quinidine will determine which enantiomer preferentially crystallizes.

• Isolation and Liberation: Follow steps 3-5 from Protocol 1 to isolate the diastereomeric salt, liberate the enantiomerically enriched carboxylic acid, and analyze its purity.

Protocol 3: General Procedure with Brucine, Dehydroabietylamine, or Ephedrine

• Solvent Screening: In small-scale trials, test the solubility of the racemic acid and the resolving agent in a range of solvents (e.g., methanol, ethanol, acetone, ethyl acetate, and mixtures thereof).

• Salt Formation: Dissolve equimolar amounts of the racemic acid and the chosen resolving agent in the optimal solvent (or solvent mixture) with gentle heating.

• Crystallization: Allow the solution to cool slowly to room temperature and then in a refrigerator. Observe for crystal formation.

• Isolation and Analysis: Isolate the crystals and liberate the carboxylic acid as described in Protocol 1. Analyze the enantiomeric excess to determine the effectiveness of the resolving agent and solvent system.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid

This document provides essential guidance on the selection and use of Personal Protective Equipment (PPE) for the safe handling of (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 1195-12-6). As a trusted partner in your research, we aim to provide value beyond the product itself by ensuring you have the critical information needed for safe laboratory operations. The following protocols are designed to be self-validating, grounded in established safety principles to protect researchers, scientists, and drug development professionals.

(1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a compound for which the toxicological properties have not been fully investigated.[1] Therefore, a cautious approach, treating it as a potentially hazardous substance, is imperative. The primary identified hazards are the potential to cause an allergic skin reaction and serious eye irritation.[1]

Immediate Safety Concerns and Core PPE Requirements

When handling (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid in any form (solid or in solution), the following minimum PPE is mandatory. The causality behind these recommendations is to create a primary barrier against the known and potential, yet uninvestigated, hazards of the compound.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes to protect against splashes, while a face shield offers an additional layer of protection for the entire face from splashes of corrosive or irritating substances.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Butyl rubber)	To prevent skin contact, which may cause an allergic reaction.[1][2] Gloves must be inspected for integrity before each use.
Body Protection	A chemical-resistant lab coat or apron	To protect against spills and contamination of personal clothing.[4] For larger quantities or procedures with a higher risk of splashing, a chemical-resistant suit may be necessary.[3][4]
Respiratory Protection	Use in a chemical fume hood	To minimize inhalation of any dust or vapors.[1] If a fume hood is not available or during large-scale operations, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[2]

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to a strict, logical workflow is critical for ensuring safety. The following diagram and protocols outline the decision-making process and step-by-step procedures for donning and doffing PPE.

Caption: PPE Workflow for Handling (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid.

Experimental Protocol: Safe Handling During Weighing and Dissolution

• Preparation:

  • Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

  • Have a designated waste container for contaminated PPE and materials.

  • Confirm the location of the nearest safety shower and eyewash station.[1]

• PPE Donning (Follow the sequence in the diagram):

  • Put on a clean, chemical-resistant lab coat, ensuring it is fully buttoned.

  • If required based on your risk assessment, perform a fit check on your respirator.

  • Wear chemical safety goggles and a face shield.

  • Don the appropriate chemical-resistant gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat.

• Handling:

  • Perform all manipulations, including weighing and dissolution, within the fume hood to minimize exposure to dust and vapors.[1]

  • Use a spatula for transferring the solid material. Avoid creating dust.

  • When dissolving, add the solid to the solvent slowly to prevent splashing. Carboxylic acids, while generally weak, can still be corrosive.[5]

• PPE Doffing (Follow the sequence in the diagram):

  • To prevent cross-contamination, remove PPE before leaving the laboratory.

  • Remove gloves using a technique that avoids touching the outer surface with bare skin.[3]

  • Remove the lab coat by turning it inside out.

  • Remove the face shield and goggles.

  • If a respirator was used, remove it last.

  • Wash hands thoroughly with soap and water.[3][6]

Operational and Disposal Plans

A comprehensive safety plan extends beyond handling to include proper storage and disposal.

Storage

• Store in a cool, dry, well-ventilated place in a tightly closed container.[1]

• Avoid storing with incompatible chemicals such as strong bases.[5]

• Do not store in metal cabinets which may be susceptible to corrosion from acidic compounds.[5]

Spill Response

In the event of a spill, evacuate the area and assess the situation. For a small spill:

• Ensure you are wearing the appropriate PPE.

• Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

• Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste.

• Clean the spill area with a suitable solvent, followed by soap and water.

For a large spill, evacuate the laboratory and follow your institution's emergency procedures.

Disposal Plan

All waste materials contaminated with (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, including contaminated PPE and spill cleanup materials, must be treated as hazardous waste.

• Procedure: Collect waste in a designated, properly labeled, and sealed container.

• Regulatory Compliance: Dispose of the waste through a licensed professional waste disposal service in accordance with all federal, state, and local regulations.[1][3] One recommended method is to dissolve the material in a combustible solvent and incinerate it in a regulated chemical incinerator equipped with an afterburner and scrubber.[1]

By adhering to these rigorous safety protocols, you can confidently and safely incorporate (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid into your research endeavors. Our commitment is to your safety and the integrity of your work.

References

• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic Acid. Retrieved from [Link]

• LeelineWork. (2026). What PPE Should You Wear When Handling Acid 2026?. Retrieved from [Link]

• University of California, Riverside. (n.d.). Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

Sources

• 1. matrixscientific.com [matrixscientific.com]
• 2. leelinework.com [leelinework.com]
• 3. aaronchem.com [aaronchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 6. artsci.usu.edu [artsci.usu.edu]